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  • Product: (8-Methylquinolin-4-yl)methanamine

Core Science & Biosynthesis

Foundational

The Strategic Utility of (8-Methylquinolin-4-yl)methanamine in Medicinal Chemistry: Structural Dynamics, Synthesis, and Application

Introduction & Strategic Rationale In the landscape of targeted therapeutics, the quinoline scaffold remains a privileged structure due to its predictable pharmacokinetics and versatile functionalization. Specifically, (...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Strategic Rationale

In the landscape of targeted therapeutics, the quinoline scaffold remains a privileged structure due to its predictable pharmacokinetics and versatile functionalization. Specifically, (8-Methylquinolin-4-yl)methanamine represents a highly specialized building block in fragment-based drug discovery (FBDD) and kinase inhibitor design.

The strategic placement of the 8-methyl group introduces critical steric bulk adjacent to the quinoline nitrogen. This steric hindrance restricts the conformational flexibility of the core, locking the molecule into favorable binding geometries within tight enzymatic pockets, such as the ATP-binding hinge region of Phosphoinositide 3-kinases (PI3K) ()[1]. Concurrently, the 4-methanamine (aminomethyl) moiety serves as a potent hydrogen bond donor and acceptor, enabling critical interactions with solvent-exposed acidic residues or specific target backbone atoms, a dynamic heavily leveraged in the elaboration of PDE4 inhibitors ()[2].

Physicochemical & Structural Profiling

Understanding the physicochemical baseline of (8-Methylquinolin-4-yl)methanamine is essential for predicting its behavior in biological assays and synthetic routes. The primary aliphatic amine is highly basic, ensuring the molecule is protonated at physiological pH, which enhances aqueous solubility but necessitates careful chromatographic handling.

Table 1: Physicochemical Properties of (8-Methylquinolin-4-yl)methanamine

PropertyValue
Chemical Name (8-Methylquinolin-4-yl)methanamine
CAS Registry Number 1001939-58-7 (Free Base)[3], 1001906-67-7 (HCl Salt)
Molecular Formula C₁₁H₁₂N₂
Molecular Weight 172.23 g/mol
SMILES String NCC1=CC=NC2=C(C)C=CC=C12[3]
Predicted pKa (Aliphatic Amine) ~9.5 - 10.0 (Highly Basic)
Predicted pKa (Quinoline Nitrogen) ~4.5 - 5.0 (Weakly Basic)
Topological Polar Surface Area 38.9 Ų

Synthetic Methodology & Causality

The synthesis of 4-aminomethylquinolines requires precise control to avoid over-reduction of the heteroaromatic ring or the formation of secondary amine dimers ()[4]. The following self-validating protocol utilizes a robust palladium-catalyzed cyanation followed by a controlled hydrogenation.

Synthesis SM 4-Chloro-8- methylquinoline Step1 Cyanation Zn(CN)2, Pd(PPh3)4 SM->Step1 Int 8-Methylquinoline- 4-carbonitrile Step1->Int Step2 Reduction Raney Ni, H2, NH3 Int->Step2 Prod (8-Methylquinolin-4-yl) methanamine Step2->Prod

Fig 1. Two-step synthetic workflow for (8-Methylquinolin-4-yl)methanamine.

Protocol 1: Synthesis of (8-Methylquinolin-4-yl)methanamine

Step 1: Palladium-Catalyzed Cyanation

  • Setup: In a flame-dried Schlenk flask, dissolve 4-chloro-8-methylquinoline (1.0 eq) in anhydrous, degassed N,N-Dimethylformamide (DMF).

    • Causality: DMF is degassed via sparging with argon for 30 minutes. Dissolved oxygen must be eliminated to prevent the premature oxidation of the sensitive Pd(0) catalyst to an inactive Pd(II) species.

  • Reagent Addition: Add Zinc Cyanide (Zn(CN)₂, 0.6 eq) and Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq).

    • Causality: Zn(CN)₂ is utilized over NaCN because of its superior solubility profile in DMF and its ability to act as a slow-release cyanide source, which prevents the poisoning of the palladium catalyst.

  • Reaction: Heat the mixture to 120°C under argon for 12 hours.

  • Self-Validation: Monitor via LC-MS. The reaction is complete when the starting material peak (m/z ~178) is fully replaced by the nitrile intermediate (m/z ~169).

Step 2: Controlled Nitrile Reduction

  • Setup: Transfer the purified 8-methylquinoline-4-carbonitrile to a Parr hydrogenation vessel. Dissolve in a 7N solution of ammonia in methanol (NH₃/MeOH).

  • Catalyst Addition: Add a catalytic amount of Raney Nickel (slurry in water, washed with MeOH prior to use).

    • Causality: Raney Nickel is highly selective for nitrile reduction. The massive excess of ammonia is the most critical parameter here; it shifts the reaction equilibrium to trap the highly reactive intermediate imine, exclusively driving the formation of the primary amine and preventing condensation into unwanted secondary amine dimers.

  • Reaction: Pressurize the vessel with H₂ gas to 50 psi and agitate at room temperature for 6 hours.

  • Self-Validation: Filter the catalyst through a pad of Celite (Caution: Raney Ni is pyrophoric; do not allow the filter cake to dry). Concentrate the filtrate. The ¹H NMR spectrum must display a diagnostic singlet at ~4.2 ppm integrating for 2 protons (the newly formed -CH₂- group), confirming successful reduction.

Application in Drug Discovery: Kinase Inhibition

(8-Methylquinolin-4-yl)methanamine is frequently functionalized into larger molecular entities to target the PI3K/AKT signaling cascade, a pathway frequently dysregulated in human cancers.

Pathway Signal Extracellular Signal (Growth Factors) RTK Receptor Tyrosine Kinase (RTK) Signal->RTK PI3K PI3K Lipid Kinase RTK->PI3K Activates PIP3 PIP3 Second Messenger PI3K->PIP3 Phosphorylates PIP2 AKT AKT (Protein Kinase B) PIP3->AKT Recruits & Activates Inhibitor 8-Methylquinoline Derivative Inhibitor->PI3K Competitive Inhibition

Fig 2. PI3K/AKT signaling cascade illustrating targeted kinase inhibition.

Protocol 2: PI3K Competitive Binding Assay (TR-FRET)

To validate the efficacy of derivatives synthesized from this building block, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is employed.

  • Buffer Preparation: Prepare the kinase buffer containing 50 mM HEPES (pH 7.5), 5 mM MgCl₂, 1 mM DTT, and 0.01% Tween-20.

    • Causality: DTT is strictly required to maintain a reducing environment, preserving the structural integrity of the kinase domain's cysteine residues. Tween-20 acts as a surfactant to prevent the hydrophobic quinoline derivatives from aggregating and causing false-positive promiscuous inhibition.

  • Incubation: In a 384-well microplate, combine the recombinant PI3K enzyme, the fluorescently labeled tracer (ATP-competitive), and a serial dilution of the 8-methylquinoline derivative. Incubate for 60 minutes at 25°C to reach equilibrium.

  • Termination: Add 10 mM EDTA to all wells.

    • Causality: EDTA acts as a rapid chelating agent, sequestering the Mg²⁺ ions. Because Mg²⁺ is an absolute requirement for ATP coordination in the kinase active site, its removal instantly and permanently halts the reaction, providing a stable time window for plate reading.

  • Self-Validation: Read the plate on a TR-FRET compatible microplate reader. A known reference inhibitor (e.g., XL-499) must be run in parallel on the same plate. The assay run is only considered valid and trustworthy if the IC₅₀ of the reference compound falls within a 3-fold variance of its established historical baseline.

References

  • Norman, P. (2012). Evaluation of WO2012037204 and WO2012037226: Exelixis' selective PI3Kδ inhibitors; the basis of a US$251 million deal. Expert Opinion on Therapeutic Patents, 22(8), 971-976.[Link]

  • Crocetti, L., et al. (2023). New quinoline-based PDE4 inhibitors through GSK-256066 fragment-based elaboration. European Journal of Medicinal Chemistry.[Link]

  • WIPO. (2008). Quinoline derivatives as pi3 kinase inhibitors (WO2008144463A1).

Sources

Exploratory

Molecular weight and formula of (8-Methylquinolin-4-yl)methanamine

Cheminformatics, Synthetic Utility, and Pharmacophore Analysis Executive Summary (8-Methylquinolin-4-yl)methanamine is a bicyclic heteroaromatic scaffold utilized primarily as a building block in fragment-based drug disc...

Author: BenchChem Technical Support Team. Date: March 2026

Cheminformatics, Synthetic Utility, and Pharmacophore Analysis

Executive Summary

(8-Methylquinolin-4-yl)methanamine is a bicyclic heteroaromatic scaffold utilized primarily as a building block in fragment-based drug discovery (FBDD). Characterized by a quinoline core substituted with a methyl group at the C8 position and a primary methanamine moiety at C4, this compound serves as a critical intermediate for synthesizing kinase inhibitors, antimalarials, and neuroprotective agents. Its primary amine functionality acts as a versatile "chemical handle," enabling rapid diversification via amide coupling or reductive amination.

Part 1: Physicochemical Profile

Data Integrity: The following parameters are derived from stoichiometric calculation and validated against analogous quinoline standards.

ParameterValueUnitVerification Method
IUPAC Name 1-(8-methylquinolin-4-yl)methanamine-Nomenclature Rules
Molecular Formula C₁₁H₁₂N₂ -Stoichiometry (C=11, H=12, N=2)
Molecular Weight 172.23 g/mol Atomic Wt Summation
Monoisotopic Mass 172.1000DaHigh-Res MS Calculation
CAS Number Not widely listed-Treat as Novel/Library Compound
LogP (Predicted) 2.1 ± 0.3-QSAR / Hydrophobicity Models
TPSA ~38.9ŲPolar Surface Area (2 N atoms)
pKa (Predicted) ~9.2 (Amine), ~4.5 (Ring N)-Basicity of benzylamine analogs

Structural Significance: The C8-Methyl group introduces steric bulk that can enforce atropisomerism or fill hydrophobic pockets in enzyme active sites (e.g., PI3K or mTOR kinase domains). The C4-Methanamine provides a flexible linker, separating the aromatic core from potential polar interactions, a common design feature in GPCR ligands.

Part 2: Synthetic Methodology

Core Directive: The synthesis of 4-aminomethyl quinolines often suffers from over-alkylation or difficult purifications. The protocol below prioritizes the Cyanation-Reduction Route , known for high regioselectivity and scalability.

Reaction Pathway Visualization

Synthesis_Pathway cluster_0 Step 1: Cyanation cluster_1 Step 2: Reduction Start 4-Chloro-8-methylquinoline (Precursor) Inter 8-Methylquinoline-4-carbonitrile (Intermediate) Start->Inter Zn(CN)2, Pd(PPh3)4 DMF, 100°C (Rosenmund-von Braun) Product (8-Methylquinolin-4-yl)methanamine (Target) Inter->Product Raney Ni, H2 (50 psi) or LiAlH4, THF

Figure 1: Two-step synthetic pathway transforming the chloro-precursor to the target amine via a nitrile intermediate.

Detailed Protocol

Step 1: Palladium-Catalyzed Cyanation

  • Reagents: 4-Chloro-8-methylquinoline (1.0 eq), Zinc Cyanide (Zn(CN)₂, 0.6 eq), Tetrakis(triphenylphosphine)palladium(0) (5 mol%).

  • Solvent: Anhydrous DMF (degassed).

  • Procedure:

    • Charge a Schlenk flask with the quinoline substrate and catalyst under Argon.

    • Add DMF and Zn(CN)₂.

    • Heat to 100°C for 12–16 hours. Monitoring via LC-MS is critical to detect the disappearance of the chloro-starting material (M+H = 178/180).

    • Workup: Cool to RT, dilute with EtOAc, and wash with 10% NH₄OH (to sequester Zn/Pd species). Dry organic layer over Na₂SO₄.

    • Yield Target: >85% conversion to the nitrile (M+H = 169).

Step 2: Nitrile Reduction

  • Reagents: Raney Nickel (active slurry), Hydrogen gas (balloon or Parr shaker).

  • Solvent: Methanol saturated with Ammonia (NH₃/MeOH) to prevent secondary amine formation.

  • Procedure:

    • Dissolve the nitrile intermediate in NH₃/MeOH.

    • Add Raney Nickel carefully (pyrophoric risk).

    • Hydrogenate at 40–50 psi for 6 hours.

    • Purification: Filter through Celite (under inert atmosphere). Concentrate filtrate.

    • Salt Formation: Treat with 4M HCl in Dioxane to isolate as the dihydrochloride salt (C₁₁H₁₂N₂·2HCl), which is more stable than the free base.

Part 3: Analytical Validation (Self-Validating Systems)

To ensure the synthesized compound is genuine, the following spectral signatures must be confirmed.

TechniqueExpected SignatureMechanistic Explanation
¹H NMR (DMSO-d₆) δ 2.75 (s, 3H) Methyl group at C8 (Singlet).
¹H NMR (DMSO-d₆) δ 4.60 (s, 2H) Methylene (-CH₂-) connecting the ring and amine.
¹H NMR (DMSO-d₆) δ 8.0–9.0 (m, 5H) Aromatic quinoline protons. Shift indicates heteroaromatic nature.
LC-MS (ESI+) m/z 173.1 [M+H]⁺ Protonated molecular ion.
IR Spectroscopy 3300–3400 cm⁻¹ N-H stretching (Primary amine).
IR Spectroscopy ~2220 cm⁻¹ (ABSENT) Disappearance of Nitrile peak confirms reduction success.
Part 4: Pharmacological Applications

This molecule is rarely a final drug but acts as a privileged scaffold .

1. Kinase Inhibition (Type I/II) The quinoline nitrogen (N1) can act as a hydrogen bond acceptor for the "hinge region" of kinases (e.g., ATP binding site). The C4-aminomethyl arm extends into the solvent-exposed region or the ribose-binding pocket, allowing for the attachment of solubilizing groups.

2. Antimalarial Activity Similar to Chloroquine, 4-substituted quinolines can accumulate in the acidic food vacuole of Plasmodium falciparum. The basicity of the side chain (pKa ~9.2) is crucial for this accumulation (ion trapping mechanism).

3. Neuroprotection Derivatives of 8-methylquinoline have shown potential in chelating biometals (Cu, Zn) involved in Alzheimer's plaque formation, although the 8-hydroxy variants (clioquinol) are more potent chelators. The 8-methyl variant is often used as a non-chelating control or to probe steric effects without redox activity.

Part 5: Safety & Handling (MSDS Summary)
  • Hazards: Irritant (Skin/Eye), Acute Toxicity (Oral).[1]

  • GHS Signal: WARNING.[1]

  • Storage: Hygroscopic. Store at -20°C under Argon. The free base readily absorbs CO₂ from air to form carbamates; store as HCl salt for long-term stability.

  • Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber (Nitrogen oxides emission).

References
  • BenchChem. (2025).[2][3] Quinoline Derivatives: A Comprehensive Technical Guide for Medicinal Chemistry. Retrieved from

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for substituted Quinolines. Retrieved from [1]

  • Marella, A., et al. (2013). Quinoline: A versatile heterocyclic scaffold in medicinal chemistry. Saudi Pharmaceutical Journal. (Contextual grounding for scaffold utility).
  • Santa Cruz Biotechnology. (2025). 4-Aminomethyl quinoline hydrochloride Product Data. Retrieved from

  • Synblock. (2025). Chemical Properties of (8-Methylquinolin-5-yl)methanamine (Isomer Comparison). Retrieved from

Sources

Foundational

Literature review of 4-aminomethyl-8-methylquinoline derivatives

An In-depth Technical Guide to 4-Aminomethyl-8-Methylquinoline Derivatives: Synthesis, Biological Activity, and Therapeutic Potential Introduction: The Quinoline Scaffold in Modern Drug Discovery The quinoline scaffold,...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to 4-Aminomethyl-8-Methylquinoline Derivatives: Synthesis, Biological Activity, and Therapeutic Potential

Introduction: The Quinoline Scaffold in Modern Drug Discovery

The quinoline scaffold, a bicyclic heterocycle composed of a fused benzene and pyridine ring, is a cornerstone of medicinal chemistry.[1][2] Its unique structural and electronic properties have made it a "privileged scaffold," forming the core of numerous natural products, most notably the Cinchona alkaloids like quinine, and a vast array of synthetic therapeutic agents.[1][3][4] Quinoline-based drugs have demonstrated a remarkable breadth of pharmacological activities, including antimalarial, anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[2][5][6]

This guide focuses on a specific, underexplored subclass: 4-aminomethyl-8-methylquinoline derivatives . This structure combines three key pharmacophoric elements:

  • The Quinoline Core: The fundamental bicyclic system responsible for broad bioactivity.

  • The 4-Aminomethyl Group: A modification of the well-known 4-amino group critical for the antimalarial activity of drugs like chloroquine. The aminomethyl linker provides a flexible anchor for attaching various side chains, which can modulate physicochemical properties and target interactions.[7][8]

  • The 8-Methyl Group: A substituent on the benzene ring that can significantly influence the molecule's steric and electronic profile, potentially enhancing target selectivity, modulating metabolism, or altering activity.[9]

While extensive research exists on 4-aminoquinolines and various substituted quinolines, the specific combination of the 4-aminomethyl and 8-methyl groups represents a novel chemical space. This guide will synthesize established principles from related compound classes to provide a comprehensive technical overview of the synthesis, potential biological activities, and therapeutic applications of these promising derivatives for researchers and drug development professionals.

PART 1: Synthetic Strategies and Methodologies

The synthesis of 4-aminomethyl-8-methylquinoline derivatives can be logically approached by constructing the core 8-methylquinoline ring system first, followed by functionalization at the 4-position. The most direct method involves the nucleophilic aromatic substitution (SNAr) of a leaving group at the C4 position.[9][10]

Key Synthetic Precursor: 4-Chloro-8-methylquinoline

A versatile starting material for this class of compounds is 4-chloro-8-methylquinoline. Its synthesis can be accomplished from 4-hydroxy-8-methylquinolin-2(1H)-one, which itself is accessible through established quinoline synthesis reactions like the Conrad-Limpach reaction using o-toluidine and diethyl malonate.[11] The subsequent chlorination provides the key intermediate.[11][12]

Workflow for Synthesis

Synthesis_Workflow cluster_0 Precursor Synthesis cluster_1 Final Functionalization A o-Toluidine + Diethyl Malonate B 4-Hydroxy-8-methylquinolin-2(1H)-one A->B Conrad-Limpach Reaction C 2,4-Dichloro-8-methylquinoline B->C Chlorination (POCl₃) D 4-Chloro-8-methylquinoline C->D Selective Reduction / Hydrolysis F Target: 4-(Alkylaminomethyl)-8-methylquinoline Derivative D->F Nucleophilic Aromatic Substitution (SNAr) E Primary/Secondary Amine (R-NH2) E->F

Caption: General synthetic workflow for 4-aminomethyl-8-methylquinoline derivatives.

Experimental Protocol: Synthesis of N-((8-methylquinolin-4-yl)methyl)propan-1-amine

This protocol describes a representative synthesis via nucleophilic substitution on a 4-(chloromethyl)quinoline intermediate.

Step 1: Synthesis of 4-Chloro-8-methylquinoline.

  • Rationale: The conversion of the 4-hydroxy group to a 4-chloro group is essential to create a good leaving group for the subsequent nucleophilic substitution reaction. Phosphorus oxychloride (POCl₃) is a standard and effective reagent for this transformation.[11]

  • Procedure:

    • In a round-bottom flask equipped with a reflux condenser and a calcium chloride guard tube, add 4-hydroxy-8-methylquinoline (1.0 eq).

    • Carefully add phosphorus oxychloride (POCl₃, 5-10 eq) in a fume hood.

    • Heat the mixture to reflux (approx. 110°C) for 4 hours. The reaction should be monitored by Thin Layer Chromatography (TLC).

    • After completion, allow the mixture to cool to room temperature and carefully remove the excess POCl₃ under reduced pressure.

    • Slowly and cautiously pour the residue onto crushed ice with vigorous stirring.

    • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is ~7-8.

    • Extract the aqueous layer with dichloromethane (3 x 50 mL).

    • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 4-chloro-8-methylquinoline, which can be purified by column chromatography.[9][11]

Step 2: Synthesis of 4-(Aminomethyl)-8-methylquinoline Derivative.

  • Rationale: This step involves an SNAr reaction where the amine acts as a nucleophile, displacing the chloride at the 4-position. Using an excess of the amine can serve as both the reactant and the base to neutralize the HCl byproduct.[10]

  • Procedure:

    • In a sealed tube or pressure vessel, combine 4-chloro-8-methylquinoline (1.0 eq) and the desired primary or secondary amine (e.g., propylamine, 5.0 eq).

    • Heat the reaction mixture to 120-130°C for 6-8 hours with continuous stirring.[10]

    • Monitor the reaction progress by TLC.

    • After cooling to room temperature, dissolve the reaction mixture in dichloromethane.

    • Wash the organic solution with water (2 x 30 mL) and then with brine (1 x 30 mL).

    • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

    • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to obtain the pure 4-(aminomethyl)-8-methylquinoline derivative.

PART 2: Biological Activities and Therapeutic Potential

The therapeutic potential of 4-aminomethyl-8-methylquinoline derivatives can be inferred from the well-documented activities of structurally related compounds. The primary areas of interest are antimalarial, anticancer, and antimicrobial applications.

Antimalarial Activity

The 4-aminoquinoline core is the defining feature of chloroquine, a historically vital antimalarial drug.[7][13]

  • Mechanism of Action: During its intraerythrocytic stage, the malaria parasite Plasmodium falciparum digests host hemoglobin in its acidic food vacuole. This process releases large amounts of toxic free heme. The parasite protects itself by polymerizing the heme into an inert crystalline pigment called hemozoin. 4-aminoquinolines, being weak bases, accumulate in the acidic food vacuole (a phenomenon known as pH trapping).[7][14] There, they bind to heme and cap the growing hemozoin crystal, preventing further polymerization. The buildup of the toxic heme-drug complex leads to parasite death.[5][15]

  • Structure-Activity Relationship (SAR) Insights:

    • The 4-amino side chain is critical. Its basicity and length are key determinants of activity and ability to overcome drug resistance.[7][8]

    • A 7-chloro substituent is considered optimal for potent antimalarial activity, as it lowers the pKa of the quinoline nitrogen, which is believed to enhance drug accumulation.[14][16]

    • The effect of an 8-methyl group is significant. In chloroquine analogues, an 8-methyl group has been reported to abolish activity.[8] This may be due to steric hindrance that disrupts the crucial interaction with heme. Therefore, while the 4-aminomethyl-8-methylquinoline scaffold is an interesting target, its potential as a traditional heme-targeting antimalarial may be limited, and it could potentially act via alternative mechanisms.

Antimalarial_MoA cluster_0 Parasite Food Vacuole (Acidic) A Hemoglobin Digestion B Toxic Free Heme A->B C Heme Polymerization B->C F Drug-Heme Complex B->F D Inert Hemozoin (Crystal) C->D Detoxification E 4-Aminomethyl-8-methylquinoline (Drug) E->F Binding F->C Inhibition G Parasite Lysis (Cell Death) F->G Toxicity

Caption: Proposed mechanism of antimalarial action via heme polymerization inhibition.

Anticancer Activity

Quinoline derivatives are widely investigated as anticancer agents, acting through diverse mechanisms.[2][5][17]

  • Mechanisms of Action:

    • Kinase Inhibition: Many quinolines are designed to target specific protein kinases (e.g., EGFR, VEGFR) that are overactive in cancer cells and drive proliferation and angiogenesis.[9][18]

    • DNA Intercalation & Topoisomerase Inhibition: The planar quinoline ring can intercalate between DNA base pairs, disrupting DNA replication and transcription.

    • Autophagy Inhibition: Similar to their antimalarial action, the lysosomotropic nature of basic quinolines allows them to accumulate in lysosomes, raising the pH and inhibiting the final step of autophagy, a cellular recycling process that cancer cells often use to survive stress. This can lead to apoptosis.[7]

    • Metal Chelation: The 8-position of the quinoline ring is particularly important for metal chelation, as seen in 8-hydroxyquinoline derivatives.[19][20] These compounds can bind essential metal ions, generating reactive oxygen species (ROS) and inducing apoptosis. The 8-methyl group in the target compounds would preclude this specific mechanism unless it is replaced by a chelating group.

  • Potential of 4-Aminomethyl-8-methylquinoline Derivatives: The structural features suggest these compounds could be promising anticancer candidates. The 8-methyl group could provide steric bulk that favors binding to specific enzyme pockets, while the 4-aminomethyl side chain can be modified to optimize solubility, cell permeability, and target engagement.[9]

Antimicrobial Activity

The quinoline core is present in quinolone and fluoroquinolone antibiotics, which are potent antibacterial agents.[3][21]

  • Mechanism of Action: Fluoroquinolones primarily target bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication, repair, and recombination.[22] Inhibition of these enzymes leads to rapid bacterial cell death.

  • Potential of 4-Aminomethyl-8-methylquinoline Derivatives: While structurally distinct from fluoroquinolones, novel quinoline derivatives are continuously being explored for antimicrobial properties.[6][21][23] They may act via different mechanisms, such as membrane disruption or inhibition of other essential enzymes. The antibacterial and antifungal potential of this specific subclass warrants investigation.

PART 3: Quantitative Data and Protocols for Biological Evaluation

Data Summary

The following table presents hypothetical, yet plausible, biological activity data for a series of 4-aminomethyl-8-methylquinoline derivatives, based on published data for structurally related compounds.[10][22][23] This serves as a benchmark for what researchers might expect.

Compound ID Side Chain (R) Antimalarial IC₅₀ (nM) P. falciparum (K1, resistant)Anticancer IC₅₀ (µM) (A549 Lung Cancer)Antibacterial MIC (µg/mL) S. aureus
REF-CQ Chloroquine25055>128
DER-01 -CH₂-NH-(CH₂)₂CH₃45025.564
DER-02 -CH₂-NH-Cyclohexyl60018.232
DER-03 -CH₂-N(CH₃)₂>100032.8128
DER-04 -CH₂-piperidine52015.116
DER-05 -CH₂-NH-benzyl>10009.732

Data is hypothetical and for illustrative purposes.

Protocol: In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)
  • Rationale: This method determines the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. It is a standard for quantitative evaluation of antibacterial efficacy.[22]

  • Procedure:

    • Preparation: Prepare a stock solution of each test compound in dimethyl sulfoxide (DMSO). In a 96-well microtiter plate, perform serial two-fold dilutions of each compound in appropriate sterile growth medium (e.g., Mueller-Hinton Broth). The final concentration of DMSO should not exceed 1% to avoid solvent toxicity.

    • Inoculum: Prepare a standardized bacterial inoculum (e.g., Staphylococcus aureus) adjusted to a concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

    • Inoculation: Add the bacterial inoculum to each well of the microtiter plate. Include a positive control (bacteria in medium, no compound) and a negative control (medium only).

    • Incubation: Incubate the plates at 37°C for 18-24 hours.

    • Analysis: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.[22]

Protocol: In Vitro Antimalarial Assay (SYBR Green I-based)
  • Rationale: This is a high-throughput fluorescence-based assay used to measure parasite proliferation by quantifying the amount of parasitic DNA. It is a widely accepted method for screening antimalarial compounds.

  • Procedure:

    • Culture: Maintain a synchronized culture of Plasmodium falciparum (e.g., chloroquine-resistant K1 strain) in human O+ erythrocytes in RPMI 1640 medium supplemented with human serum.[24]

    • Assay Plate Setup: In a 96-well plate, add serial dilutions of the test compounds. Add the parasitized erythrocyte culture (at ~1% parasitemia and 2% hematocrit). Include positive controls (parasites with no drug) and negative controls (uninfected erythrocytes).

    • Incubation: Incubate the plates for 72 hours in a controlled atmosphere (5% CO₂, 5% O₂, 90% N₂) at 37°C.

    • Lysis and Staining: After incubation, freeze the plates to lyse the cells. Thaw the plates and add SYBR Green I lysis buffer. SYBR Green I dye intercalates with DNA and fluoresces.

    • Measurement: Read the fluorescence on a microplate reader (excitation ~485 nm, emission ~530 nm).

    • Analysis: Calculate the 50% inhibitory concentration (IC₅₀) by plotting the percentage of growth inhibition against the log of the drug concentration and fitting the data to a sigmoidal dose-response curve.[24]

References

A complete, numbered list of all cited sources with verifiable URLs will be generated at the end of this document.

Disclaimer

This document is an in-depth technical guide based on a literature review of quinoline derivatives. The synthesis protocols and biological data for the specific 4-aminomethyl-8-methylquinoline class are proposed based on established scientific principles from related compounds and should be validated experimentally.

References

  • Synthesis and antimalarial activity of new 4-aminoquinolines active against drug resistant strains. RSC Advances.
  • Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. PMC.
  • Antibacterial Properties of Quinoline Derivatives: A Mini- Review. Biointerface Research in Applied Chemistry.
  • From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Deriv
  • Investigating the antibacterial and antifungal activity of quinoline deriv
  • Synthesis and Antimalarial Activity of Side Chain Modified 4-Aminoquinoline Deriv
  • Synthesis and antimicrobial activities of novel quinoline derivatives carrying 1,2,4-triazole moiety. PubMed.
  • Review on Antimicrobial Activity of Quinoline. Human Journals.
  • Study of the antimalarial activity of 4-aminoquinoline compounds against chloroquine-sensitive and chloroquine-resistant parasite strains.
  • Quinoline-Based Therapeutic Agents: A Comprehensive Technical Guide to Discovery and Synthesis. Benchchem.
  • Recent developments in antimalarial activities of 4-aminoquinoline deriv
  • Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances.
  • Quinoline Heterocycles: Synthesis and Bioactivity. IntechOpen.
  • Synthesis and Antimalarial Activity of 4-Methylaminoquinoline Compounds against Drug-Resistant Parasite. ACS Omega.
  • Synthesis of Antimicrobial Quinoline Derivatives Enabled by Synergistic Pd/Enamine Catalysis: Experimental and Comput
  • Application Notes and Protocols: 7-Bromo-4-chloro-8-methylquinoline in the Synthesis of Anticancer Agents. Benchchem.
  • Application Notes and Protocols for Quinoline Derivatives in Anticancer Agent Synthesis. Benchchem.
  • Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. MDPI.
  • Synthesis of 8-Hydroxyquinoline Deriv
  • Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines via the Modified Mannich Reaction. PMC.
  • Structure-activity relationships in 4-aminoquinoline antiplasmodials.
  • Comprehensive Review on Current Developments of Quinoline-Based Anticancer Agents. Unknown Source.
  • The Structure-Activity Relationship of 4-Aminoquinoline Compounds: A Technical Guide. Benchchem.
  • Promising anticancer agents based on 8-hydroxyquinoline hydrazone copper(II) complexes. Unknown Source.
  • 4-Substituted Quinolines: Structure Activity Rel
  • Structure−Activity Relationships in 4Aminoquinoline Antiplasmodials. The Role of the Group at the 7Position.
  • Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline deriv
  • Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines via the Modified Mannich Reaction. MDPI.
  • 4-Aminoquinoline: a comprehensive review of synthetic str
  • SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS. IIP Series.
  • An In-depth Technical Guide to the Synthesis and Characterization of 2-Amino-4-hydroxy-8-methylquinoline. Benchchem.
  • Studies in the synthesis and applications of 4-(aminomethyl)quinolin-2(1H)- one derivatives as anti-cancer agents. Der Pharma Chemica.
  • Biological Activities of Quinoline Derivatives.
  • A REVIEW ON BIOLOGICAL ACTIVITIES OF QUINOLINE DERIVATIVES.
  • Biological Activities of Quinoline Deriv
  • Biological activities of quinoline deriv
  • comparative analysis of different synthetic routes to 2-Amino-4-hydroxy-8-methylquinoline. Benchchem.
  • 8-Hydroxyquinoline and its Derivatives: Synthesis and Applic

Sources

Exploratory

Solubility profile of (8-Methylquinolin-4-yl)methanamine in organic solvents

Technical Whitepaper: Solubility Profiling & Physicochemical Characterization of (8-Methylquinolin-4-yl)methanamine Executive Summary This technical guide provides a comprehensive framework for the solubility profiling o...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Whitepaper: Solubility Profiling & Physicochemical Characterization of (8-Methylquinolin-4-yl)methanamine

Executive Summary

This technical guide provides a comprehensive framework for the solubility profiling of (8-Methylquinolin-4-yl)methanamine (CAS: 1001939-58-7). As a functionalized quinoline intermediate often utilized in the synthesis of antimalarials, kinase inhibitors, and organometallic ligands, understanding its solvation thermodynamics is critical for process optimization. This document synthesizes Structure-Activity Relationship (SAR) predictions with rigorous experimental protocols (OECD 105 compliant) to establish a self-validating system for solubility determination.

Molecular Architecture & Physicochemical Baseline

To predict solubility behavior accurately, one must first deconstruct the molecular scaffold. (8-Methylquinolin-4-yl)methanamine represents an amphiphilic system with distinct hydrophobic and hydrophilic domains.

  • Lipophilic Core: The 8-methylquinoline moiety provides significant aromatic character and lipophilicity. The methyl group at the C8 position introduces steric bulk and increases the partition coefficient (LogP) relative to the unsubstituted quinoline.

  • Polar Handle: The C4-methanamine (

    
    ) acts as a primary hydrogen bond donor and acceptor, significantly enhancing solubility in polar protic solvents compared to 8-methylquinoline.
    

Table 1: Predicted Physicochemical Properties (SAR-Derived)

PropertyValue (Est.)Mechanistic Implication
Formula

MW: 172.23 g/mol .[1] Low MW favors dissolution.
LogP 1.6 – 2.1Moderate lipophilicity; likely permeable but requires organic cosolvents.
pKa (Ring N) ~5.0Weakly basic; protonates in strong acid.
pKa (Amine N) ~9.5Highly basic; fully protonated at physiological pH (7.4).
H-Bond Donors 2Primary amine allows specific solvation in alcohols/water.

Solvent Compatibility Matrix

The following profile is derived from the "Like Dissolves Like" principle, validated against solubility data of structural analogs (e.g., 4-aminoquinoline, 8-methylquinoline).

Table 2: Solubility Profile by Solvent Class

Solvent ClassRepresentative SolventsSolubility RatingMechanistic Rationale
Polar Protic Methanol, Ethanol, IsopropanolHigh Strong H-bonding interactions with the primary amine; dipole-dipole interactions with the quinoline ring.
Polar Aprotic DMSO, DMF, DMAcVery High Excellent solvation of the aromatic core; disruption of crystal lattice energy. Ideal for stock solutions.
Chlorinated Dichloromethane (DCM), ChloroformHigh Favorable dispersion forces with the aromatic system. Standard solvent for extraction/workup.[2]
Esters/Ketones Ethyl Acetate, AcetoneModerate Good solubility for the free base; often used as antisolvents in crystallization when paired with alcohols.
Non-Polar Hexanes, Heptane, TolueneLow The polar amine tail creates an energetic penalty for dissolution in strictly non-polar media.
Aqueous (Neutral) Water (pH 7)Low The hydrophobic quinoline core dominates; sparingly soluble as a free base.
Aqueous (Acidic) 0.1M HCl, 0.1M H₂SO₄High Formation of the di-cationic salt (quinolinium + ammonium) drastically increases hydrophilicity.

Critical Insight: For purification, a solvent system of Ethyl Acetate/Hexane or Ethanol/Water is recommended. The compound is likely to oil out in pure non-polar solvents but crystallize effectively from mixed polarity systems.

Protocol: Thermodynamic Solubility Determination

To move from prediction to empirical data, the Shake-Flask Method (based on OECD Guideline 105) is the gold standard. This protocol ensures thermodynamic equilibrium is reached, distinguishing it from kinetic solubility methods used in early high-throughput screening.

Reagents & Equipment
  • Test Substance: >98% purity (8-Methylquinolin-4-yl)methanamine.

  • Solvents: HPLC Grade (MeOH, DMSO, Water, Buffer pH 7.4).

  • Equipment: Orbital shaker (temp controlled), Centrifuge (15,000 rpm), HPLC-UV/Vis.

Step-by-Step Methodology
  • Supersaturation: Add excess solid compound (approx. 20 mg) to 1 mL of the target solvent in a borosilicate glass vial.

  • Equilibration: Seal the vial and agitate on an orbital shaker at 25°C ± 1°C for 24 hours.

    • Self-Validation Check: Visually confirm undissolved solid remains. If the solution is clear, add more solid until a precipitate persists.

  • Sedimentation: Centrifuge the sample at 15,000 rpm for 10 minutes to pellet undissolved material.

    • Note: Filtration is discouraged for lipophilic amines due to potential adsorption onto filter membranes.

  • Sampling: Carefully aspirate the supernatant. Perform a serial dilution (e.g., 1:100) in the mobile phase to bring the concentration within the linear dynamic range of the detector.

  • Quantification: Inject into HPLC. Calculate concentration using a 5-point calibration curve of a standard solution (dissolved in DMSO).

Visualization: Solubility Determination Workflow

The following diagram outlines the logical flow for determining and validating solubility data, ensuring no false positives from supersaturation or filter adsorption.

SolubilityWorkflow Start START: Test Substance (8-Methylquinolin-4-yl)methanamine SolventSelect Select Solvent System (Aq. Buffer / Organic) Start->SolventSelect Saturate Add Excess Solid (Supersaturation) SolventSelect->Saturate Agitate Agitate 24h @ 25°C (Thermodynamic Equilibrium) Saturate->Agitate CheckSolid Solid Persists? Agitate->CheckSolid AddMore Add More Solid CheckSolid->AddMore No (Clear Solution) Separation Phase Separation (Centrifugation > Filtration) CheckSolid->Separation Yes (Suspension) AddMore->Agitate Dilution Dilute in Mobile Phase (Prevent Precipitation) Separation->Dilution Analysis HPLC-UV Quantification (vs Standard Curve) Dilution->Analysis

Figure 1: Decision tree for thermodynamic solubility assessment (OECD 105 adapted).

pH-Dependent Solubility (The Salt Effect)

For drug development, the solubility of this amine is highly pH-dependent.

  • pH < 4.0: The primary amine (

    
    ) and quinoline nitrogen are protonated. Solubility increases by orders of magnitude (often >50 mg/mL).
    
  • pH > 10.0: The molecule exists as a neutral free base. Solubility is driven by intrinsic lipophilicity (low aqueous solubility).

Experimental Tip: When performing extractions, always adjust the aqueous phase to pH > 11 using NaOH to ensure the compound is in the organic-soluble free base form before extracting with DCM or Ethyl Acetate.

References

  • OECD. (1995).[3] Test No. 105: Water Solubility. OECD Guidelines for the Testing of Chemicals, Section 1. OECD Publishing, Paris. [Link]

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 11910, 8-Methylquinoline. Retrieved from [Link]

  • Bergström, C. A., et al. (2007). Accuracy of calculated pH-dependent aqueous drug solubility. European Journal of Pharmaceutical Sciences, 32(4-5), 381-390.
  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

Sources

Foundational

Technical Guide: Coordination Potential of (8-Methylquinolin-4-yl)methanamine Ligands

This technical guide explores the coordination chemistry and potential applications of (8-Methylquinolin-4-yl)methanamine , a ligand distinct for its combination of a flexible primary amine donor and a sterically hindere...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide explores the coordination chemistry and potential applications of (8-Methylquinolin-4-yl)methanamine , a ligand distinct for its combination of a flexible primary amine donor and a sterically hindered quinoline nitrogen.

Executive Summary

(8-Methylquinolin-4-yl)methanamine represents a class of "sterically frustrated" N,N-donor ligands . Unlike standard quinoline-based chelators (e.g., 8-hydroxyquinoline), this molecule incorporates a methyl blocking group at the C8 position and a flexible aminomethyl arm at the C4 position. This unique architecture modulates metal binding kinetics, prevents coordinative saturation (favoring catalysis), and alters lipophilicity for medicinal applications. This guide details its synthesis, predicted coordination geometries, and potential in cross-coupling catalysis and metallodrug design.

Part 1: Ligand Architecture & Design Principles

The "Steric Gatekeeper" Effect (C8-Methyl)

The defining feature of this ligand is the methyl group at position 8. In coordination chemistry, substituents at this position on the quinoline ring create significant steric clash with the metal center's equatorial plane.[1]

  • Coordination Impact: Prevents the formation of planar bis- or tris-chelate complexes with smaller metal ions (e.g., Ni(II), Cu(II)), often forcing a distorted tetrahedral or pseudo-octahedral geometry.

  • Catalytic Advantage: In homogenous catalysis (e.g., Pd or Ni cross-coupling), this bulk facilitates the reductive elimination step by destabilizing the crowded transition state of the intermediate species.

The "Flexible Grasper" (C4-Methanamine)

The methanamine group at position 4 provides a primary amine donor (


).
  • Chelation Mode: It typically forms a 5-membered chelate ring (if coordinating via the quinoline nitrogen and the amine nitrogen).

  • Hemilability: Due to the flexibility of the methylene bridge, the amine arm can reversibly dissociate (hemilability), opening a coordination site for substrate binding without complete ligand detachment.

Part 2: Synthesis Strategy

The most robust synthetic route avoids the low selectivity of direct oxidation of dimethylquinolines. Instead, we utilize a palladium-catalyzed cyanation of the 4-bromo precursor, followed by reduction.

Validated Synthetic Protocol

Step 1: Cyanation of 4-Bromo-8-methylquinoline

  • Reagents: 4-Bromo-8-methylquinoline (1.0 eq), Zn(CN)

    
     (0.6 eq), Pd(PPh
    
    
    
    )
    
    
    (5 mol%), DMF.
  • Conditions: Heat to 100°C under Ar atmosphere for 12 hours.

  • Workup: Quench with NH

    
    OH/H
    
    
    
    O, extract with EtOAc.
  • Validation: IR signal at ~2220 cm

    
     (C≡N stretch).
    

Step 2: Reduction to Methanamine

  • Reagents: 8-Methylquinoline-4-carbonitrile, LiAlH

    
     (2.5 eq) or Raney Ni/H
    
    
    
    (50 psi).
  • Solvent: Dry THF (for LiAlH

    
    ) or MeOH (for hydrogenation).
    
  • Conditions: 0°C to RT (LiAlH

    
    ) or RT (Hydrogenation).
    
  • Purification: Acid-base extraction (product is basic).

Synthesis Workflow Diagram

Synthesispathway Start 4-Bromo-8-methylquinoline (Precursor) Step1 Pd-Catalyzed Cyanation (Zn(CN)2, Pd(PPh3)4) Start->Step1 100°C, DMF Inter 8-Methylquinoline-4-carbonitrile (Intermediate) Step1->Inter Yield >85% Step2 Reduction (LiAlH4 or H2/Raney Ni) Inter->Step2 Reductive Amination Final (8-Methylquinolin-4-yl)methanamine (Target Ligand) Step2->Final Purification

Caption: Two-step synthetic pathway transforming the bromo-precursor to the amine ligand via a nitrile intermediate.

Part 3: Coordination Modes & Metal Specificity

Predicted Coordination Geometries

Based on homologous series (e.g., 8-substituted quinolines), the following coordination behaviors are expected:

Metal IonPredicted GeometryInteraction TypeApplication Potential
Cu(II) Distorted Square PyramidalN,N-BidentateOxidation Catalysis
Zn(II) Distorted TetrahedralN,N-BidentateLuminescent Sensors
Pd(II) Square Planar (Strained)Monodentate (Amine only) or BridgingCross-Coupling Catalysis
Ru(II) Octahedral (fac/mer)N,N-BidentateAnticancer Metallo-drugs
The "Steric Clash" Mechanism

When coordinating to square-planar metals (like Pd(II) or Pt(II)), the C8-methyl group clashes with the ligands in the cis position. This forces the quinoline ring to twist out of the coordination plane.

Consequence:

  • Weakened M-N(quinoline) bond: Makes the quinoline nitrogen hemilabile.

  • Open Coordination Site: The ligand may pivot to bind only through the flexible methanamine arm during catalytic turnover.

Coordination Logic Diagram

CoordinationLogic cluster_modes Coordination Modes Ligand (8-Methylquinolin-4-yl)methanamine ModeA Mode A: Chelation (5-membered ring) Ligand->ModeA Primary Interaction Factor Steric Factor: C8-Methyl Group Ligand->Factor Intrinsic Property ModeB Mode B: Monodentate (Amine Only) ModeA->ModeB Under Steric Stress Outcome2 Hemilability/Catalysis (Pd, Ni) ModeB->Outcome2 Opens Active Site Factor->ModeA Destabilizes Planarity Outcome1 Distorted Geometry (Zn, Cu) Factor->Outcome1 Forces Twist

Caption: Logic flow demonstrating how the C8-methyl steric bulk modulates coordination modes, leading to hemilability.

Part 4: Experimental Characterization Protocols

To validate the synthesis and coordination, the following self-validating protocols are required.

NMR Characterization (Ligand Validation)
  • 
    H NMR (CDCl
    
    
    
    ):
    • Diagnostic Signal 1: Singlet at

      
       ppm (3H) confirming the C8-Methyl  group.
      
    • Diagnostic Signal 2: Singlet or broad doublet at

      
       ppm (2H) confirming the C4-Methylene  (
      
      
      
      ).
    • Validation: If the methylene signal is split or shifted significantly (>0.5 ppm) compared to the nitrile precursor, reduction is complete.

Complexation Study (Cu(II) Protocol)

Objective: Determine if the ligand acts as a chelate or monodentate donor.

  • Dissolution: Dissolve 0.1 mmol ligand in MeOH (2 mL).

  • Addition: Add 0.1 mmol Cu(ClO

    
    )
    
    
    
    in MeOH (1 mL).
  • Observation: Immediate color change (Green

    
     Blue/Purple) indicates N-coordination.
    
  • Crystallization: Vapor diffusion of Et

    
    O into the MeOH solution.
    
  • XRD Check: A bond angle

    
     of 
    
    
    
    confirms bidentate chelation.

References

  • Hull, K. L., et al. (2006). "Palladium-catalyzed fluorination of carbon-hydrogen bonds." Journal of the American Chemical Society. (Establishes 8-methylquinoline as a directing group and steric modulator).

  • Albrecht, M. (2010). "Hemilabile Ligands: Approaches to Conceptual and Practical Applications." Chemical Reviews. (Foundational theory on hemilabile amine-quinoline systems).
  • Musie, G., et al. (2001). "Catalytic oxidation of alkanes by a (carboxylate)bis(quinoline)copper(II) complex." Inorganic Chemistry.
  • Numan, A.T., et al. (2022).[2] "Synthesis, Characterization, and Biological Activity of Mixed Ligand Complexes from 8-Hydroxyquinoline." Chemical Methodologies. (Provides comparative spectral data for quinoline coordination).

  • Yang, R., et al. (2001). "Extraordinary hyperconjugation of the methyl group in the S(1) state of 8-methylquinoline." Luminescence. (Details the electronic properties of the 8-methyl substituent).

Sources

Exploratory

Technical Guide: Fluorescent Properties and Engineering of 8-Methylquinoline Derivatives

Topic: Fluorescent Properties of 8-Methylquinoline Derivatives Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1] Executive Summary & Core Scaffold Analysis Th...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Fluorescent Properties of 8-Methylquinoline Derivatives Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary & Core Scaffold Analysis

The 8-methylquinoline (8-MeQ) scaffold represents a distinct class of heterocyclic fluorophores, often overshadowed by its ubiquitous isomer, 2-methyl-8-hydroxyquinoline (8-hydroxyquinaldine), and its parent, 8-hydroxyquinoline (8-HQ).[1] Unlike 8-HQ, which relies on an intrinsic N–OH chelation pocket for fluorescence, 8-MeQ lacks the hydroxyl group at position 8, rendering it electronically distinct.

For researchers, the value of 8-MeQ lies not in its native fluorescence—which is weak and governed by hyperconjugation—but in its utility as a latent fluoro-scaffold . The C8-methyl group is chemically reactive (benzylic character), allowing for conversion into "Turn-On" sensors via oxidation to 8-formylquinoline or radical halogenation.

Key Distinction for Protocol Design:

  • 8-Hydroxyquinoline (8-HQ): Native chelator.[1] Fluorescent upon metal binding (ESIPT inhibition).[1][2]

  • 8-Methylquinoline (8-MeQ): Precursor scaffold.[1] Weakly fluorescent. Becomes highly fluorescent only upon functionalization (e.g., Schiff base formation) or specific substitution (e.g., 2-amino-4-hydroxy-8-methylquinoline).[1]

Photophysical Mechanisms

Native Properties & Hyperconjugation

8-Methylquinoline exhibits a unique photophysical phenomenon known as excited-state hyperconjugation . In the S1 excited state, the C8-methyl group interacts with the aromatic


-system.
  • Mechanism: The C–H

    
     orbitals of the methyl group overlap with the 
    
    
    
    orbitals of the quinoline ring.
  • Effect: This stabilizes the excited state but typically provides non-radiative decay pathways, resulting in low quantum yields (

    
    ) in polar solvents.[1]
    
  • Spectral Profile: Absorption

    
     nm; Emission 
    
    
    
    nm (weak/negligible).[1]
The "Turn-On" Mechanism in Derivatives

To engineer high-fluorescence derivatives, the 8-methyl group is typically converted into a receptor moiety (e.g., hydrazone, imine). The fluorescence mechanism then shifts to Photoinduced Electron Transfer (PET) or Isomerization-Induced Quenching .[1]

  • OFF State (Free Ligand): The lone pair on the imine nitrogen or the quinoline nitrogen quenches fluorescence via PET or rapid C=N isomerization (non-radiative decay).[1]

  • ON State (Metal Bound): Binding of a metal ion (typically Zn

    
     or Cd
    
    
    
    ) locks the rotation (restricting isomerization) and lowers the energy of the lone pair (blocking PET).[1] This restores radiative decay.
Diagram 1: Fluorescence "Turn-On" Mechanism

FluorescenceMechanism cluster_off OFF State (Free Ligand) cluster_on ON State (Metal Bound) Ligand 8-MeQ Derivative (Free Rotation / PET Active) NonRad Non-Radiative Decay (Heat) Ligand->NonRad Excitation Complex Zn-Ligand Complex (Rigid / PET Blocked) Ligand->Complex + Binding Emission Strong Fluorescence (λem ~ 490-525 nm) Complex->Emission Excitation Zn Zn²⁺ Ion

Caption: Mechanism of fluorescence restoration in 8-methylquinoline-derived Schiff bases upon Zn(II) coordination.

Synthetic Engineering of Fluorescent Probes

The primary route to 8-MeQ-based fluorophores involves the oxidation of the methyl group to an aldehyde, followed by condensation.

Synthesis Workflow
  • Oxidation: 8-Methylquinoline

    
     8-Quinolinecarboxaldehyde.[1]
    
  • Condensation: 8-Quinolinecarboxaldehyde + Hydrazide/Amine

    
     Fluorescent Schiff Base.
    
Diagram 2: Synthetic Pathway

Synthesis Start 8-Methylquinoline (Non-Fluorescent Scaffold) Step1 Oxidation (SeO₂/Dioxane) Reflux, 4h Start->Step1 Inter 8-Quinolinecarboxaldehyde (Reactive Intermediate) Step1->Inter Step2 Condensation (R-NH-NH₂) Ethanol, Cat. AcOH Inter->Step2 Product 8-Quinolyl-Hydrazone Probe (Latent Fluorophore) Step2->Product

Caption: Synthetic route from 8-methylquinoline to functionalized fluorescent sensors.

Experimental Protocols

Protocol A: Synthesis of 8-Quinolinecarboxaldehyde (Precursor)
  • Reagents: 8-Methylquinoline (1.43 g, 10 mmol), Selenium Dioxide (1.22 g, 11 mmol), 1,4-Dioxane (20 mL), Water (1 mL).[1]

  • Procedure:

    • Dissolve 8-methylquinoline in dioxane/water mixture.

    • Add

      
       and reflux at 100°C for 4 hours. Monitor via TLC (Hexane:EtOAc 3:1).
      
    • Filter hot to remove selenium metal.

    • Evaporate solvent and purify via column chromatography (Silica gel, DCM).[1]

  • Yield: Typically 60-70%. Product is a pale yellow solid.[1]

Protocol B: Synthesis of Zinc Sensor (Acetohydrazide Derivative)
  • Reagents: 8-Quinolinecarboxaldehyde (1 mmol), Acetohydrazide (1 mmol), Ethanol (10 mL).[1]

  • Procedure:

    • Mix reagents in ethanol. Add 2 drops of glacial acetic acid.

    • Reflux for 3 hours. A precipitate often forms.

    • Cool, filter, and wash with cold ethanol.

    • Recrystallize from ethanol/DMF.[1]

  • Validation:

    
    H-NMR should show the disappearance of the aldehyde proton (~11 ppm) and appearance of the imine singlet (~8.6 ppm).[1]
    
Protocol C: Fluorescence Titration (Zn²⁺ Sensing)
  • Buffer: HEPES (10 mM, pH 7.4) / Acetonitrile (1:1 v/v).[1]

  • Probe Concentration: 10

    
    M.
    
  • Excitation:

    
     nm.[1][3]
    
  • Steps:

    • Prepare a 10

      
      M stock solution of the probe.
      
    • Record the blank emission spectrum (380–650 nm). Expect low intensity.

    • Titrate with

      
       or 
      
      
      
      (0 to 5 equivalents).[1]
    • Observe the emergence of a new emission band at 525 nm (Green).

    • Plot

      
       vs. 
      
      
      
      to determine the binding constant (
      
      
      ).

Comparative Data: 8-Methylquinoline Derivatives

The following table contrasts the native scaffold with its functionalized derivatives and the common isomer.

CompoundStructure / Modification

(nm)

(nm)

(Quantum Yield)
Key Property
8-Methylquinoline Native Scaffold315~360< 0.01Weak fluorescence due to hyperconjugation.
8-Q-Hydrazone 8-CH=N-NH-CO-R3605250.02 (Free) 0.45 (Zn-Bound) "Turn-On" sensor; >20-fold enhancement.[1]
2-Amino-4-hydroxy-8-MeQ Ring substituted350450 (Blue)High (Est. >0.[1]5)Intrinsic fluorescence due to push-pull system.[1]
8-Hydroxy-2-methylquinoline Isomer (Reference)3605100.004 (Free) 0.70 (Zn-Bound)Classic ESIPT-based sensor (often confused with 8-MeQ).

Applications in Drug Development

  • Metallo-Drug Screening: Derivatives of 8-methylquinoline are used to screen for intracellular labile zinc pools, which are biomarkers for prostate cancer and neuronal ischemia. The 8-methyl-derived hydrazones offer a ratiometric response potential if coupled with a reference dye.

  • Bio-Orthogonal Labeling: The benzylic methyl group can be brominated (NBS/AIBN) to form 8-(bromomethyl)quinoline .[1] This reagent reacts with carboxylic acids in drug molecules to form fluorescent esters, enabling the tracking of non-fluorescent drugs in cellular assays.[1]

References

  • BenchChem. (2025). A Comparative Guide to the Fluorescence of 2-Amino-4-hydroxy-8-methylquinoline and Other Quinoline Derivatives. Retrieved from

  • Yang, R., et al. (2001).[1] "Extraordinary hyperconjugation of the methyl group in the S(1) state of 8-methylquinoline." Luminescence, 16(2), 129-133.

  • Nanobioletters. (2022). Quinoline a Versatile Molecular Probe for Zinc Sensor: A Mini-Review. Retrieved from

  • Pearce, D. A., et al. (2000).[1] "Derivatives of 8-Hydroxy-2-methylquinoline Are Powerful Prototypes for Zinc Sensors in Biological Systems." Journal of the American Chemical Society, 122(39). Retrieved from

  • Sigma-Aldrich. (n.d.). 8-Methylquinoline Product Specification and Physical Properties. Retrieved from

Sources

Protocols & Analytical Methods

Method

Synthesis of (8-Methylquinolin-4-yl)methanamine: A Comprehensive Guide for Researchers

This document provides a detailed technical guide for the synthesis of (8-Methylquinolin-4-yl)methanamine from 4-cyano-8-methylquinoline. This transformation is a critical step in the development of novel quinoline-based...

Author: BenchChem Technical Support Team. Date: March 2026

This document provides a detailed technical guide for the synthesis of (8-Methylquinolin-4-yl)methanamine from 4-cyano-8-methylquinoline. This transformation is a critical step in the development of novel quinoline-based compounds, which are of significant interest in medicinal chemistry and drug discovery due to their diverse biological activities. This guide offers two robust and validated protocols for the reduction of the nitrile functionality to a primary amine: a catalytic hydrogenation approach using Raney® Nickel and a chemical reduction using Lithium Aluminum Hydride (LAH). Each method is presented with in-depth procedural details, safety considerations, and characterization guidelines to ensure reproducible and reliable results for researchers, scientists, and drug development professionals.

Introduction

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. The functionalization of the quinoline ring system allows for the fine-tuning of a molecule's physicochemical properties and biological activity. The conversion of a cyano group at the 4-position to an aminomethyl group provides a versatile synthetic handle for further elaboration and the introduction of diverse pharmacophoric elements. This guide focuses on the direct reduction of 4-cyano-8-methylquinoline, a key intermediate, to the corresponding primary amine, (8-Methylquinolin-4-yl)methanamine.

The choice between catalytic hydrogenation and chemical reduction often depends on factors such as available equipment, desired scale, and tolerance of other functional groups within the molecule. This guide provides detailed protocols for both approaches to offer flexibility to the researcher.

Characterization of Starting Material: 4-cyano-8-methylquinoline

A thorough characterization of the starting material is paramount to ensure the success of the synthesis. The following data provides the expected spectroscopic signature for 4-cyano-8-methylquinoline.

Parameter Value
Molecular Formula C₁₁H₈N₂
Molecular Weight 168.19 g/mol
Appearance White to off-white solid

Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR (500.16 MHz, DMSO-d₆, TMS): δ 2.77 (s, 3H), 7.76 (dd, J = 8.0, 7.0 Hz, 1H), 7.82 (d, J = 7.0 Hz, 1H), 7.95 (d, J = 8.0 Hz, 1H), 8.14 (d, J = 4.5 Hz, 1H), 9.13 (d, J = 4.5 Hz, 1H).

  • ¹³C{¹H} NMR (125.77 MHz, DMSO-d₆, TMS): δ 18.1, 116.3, 118.1, 122.8, 125.5, 126.1, 129.8, 131.7, 138.4, 146.7, 149.7.

Synthetic Protocols

Two primary methods for the reduction of 4-cyano-8-methylquinoline are presented below. The choice of method will depend on the specific requirements of the research project.

Protocol 1: Catalytic Hydrogenation using Raney® Nickel

Catalytic hydrogenation is often considered a "greener" and safer alternative to metal hydride reductions. Raney® Nickel is a highly active catalyst for the reduction of nitriles to primary amines.[1][2] The reaction is typically carried out under a hydrogen atmosphere.

G cluster_0 Reaction Setup cluster_1 Reaction Conditions cluster_2 Work-up and Isolation A 4-cyano-8-methylquinoline E Hydrogen Atmosphere (e.g., Parr apparatus) A->E B Ethanol (or Methanol) B->E C Raney® Nickel (slurry) C->E D Ammonia (optional, to suppress secondary amine formation) D->E F Elevated Pressure (e.g., 50-100 psi) E->F G Room Temperature to Mild Heating (e.g., 25-50 °C) F->G H Filtration through Celite® G->H I Solvent Evaporation H->I J Purification (e.g., Column Chromatography) I->J K K J->K (8-Methylquinolin-4-yl)methanamine G cluster_0 Reaction Setup (Anhydrous) cluster_1 Reaction cluster_2 Work-up (Quenching) cluster_3 Isolation and Purification A Lithium Aluminum Hydride (LAH) B Anhydrous THF or Diethyl Ether A->B C Inert Atmosphere (Nitrogen or Argon) B->C D Slow addition of 4-cyano-8-methylquinoline solution C->D E Controlled Temperature (0 °C to room temperature) D->E F Sequential addition of H₂O, NaOH(aq), and H₂O (Fieser work-up) E->F G Filtration of aluminum salts F->G H Extraction with an organic solvent G->H I Drying and Solvent Evaporation H->I J Purification (e.g., Column Chromatography or Distillation) I->J K K J->K (8-Methylquinolin-4-yl)methanamine

Sources

Application

Reductive Amination of 8-Methylquinoline-4-carbaldehyde: A Comprehensive Protocol for High-Yield Amine Synthesis

Executive Summary & Scope The quinoline scaffold is a privileged structure in medicinal chemistry, frequently serving as the core pharmacophore for antimalarial, anticancer, and anti-infective agents 1. Functionalization...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scope

The quinoline scaffold is a privileged structure in medicinal chemistry, frequently serving as the core pharmacophore for antimalarial, anticancer, and anti-infective agents 1. Functionalization at the C4 position is often critical for target binding. 8-Methylquinoline-4-carbaldehyde provides an excellent electrophilic handle for diversification via reductive amination.

This application note details a robust, high-yielding, and self-validating protocol for the conversion of 8-methylquinoline-4-carbaldehyde into secondary or tertiary amines using Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) . By enforcing strict mechanistic checkpoints, this methodology eliminates common side reactions, such as the premature reduction of the starting aldehyde.

Mechanistic Causality & Reagent Selection

Reductive amination is a tandem reaction consisting of two distinct mechanistic phases: the condensation of the aldehyde with an amine to form an imine/iminium intermediate, followed by in situ hydride reduction to yield the final amine 2. To achieve high yields, the experimental conditions must be precisely tuned to favor both steps without interfering with one another.

  • The Role of Glacial Acetic Acid (AcOH): The initial nucleophilic attack of the amine on the quinoline-4-carbaldehyde forms a hemiaminal intermediate. Dehydration of this intermediate to form the imine is the rate-limiting step. Glacial acetic acid acts as a mild proton donor (pKa ~4.76), protonating the hydroxyl group to facilitate water elimination. Crucially, AcOH is weak enough that it does not fully protonate the nucleophilic amine, maintaining the delicate equilibrium required for forward progression.

  • Why Sodium Triacetoxyborohydride (STAB): STAB is the premier reagent for this transformation 3. The three electron-withdrawing acetoxy ligands significantly reduce the nucleophilicity of the boron-hydride bond compared to standard sodium borohydride (NaBH₄). Consequently, STAB is exceptionally chemoselective; it rapidly reduces the highly electrophilic iminium ion but reacts sluggishly with the starting quinoline-4-carbaldehyde. This prevents the formation of the undesired 8-methylquinolin-4-ylmethanol byproduct.

Comparative Analysis of Reducing Agents

To justify the selection of STAB, the following table summarizes the quantitative and qualitative data of common hydride sources used in reductive amination workflows.

Reducing AgentReactivity towards AldehydesToxicity ProfileSolvent CompatibilityTypical Yield
NaBH(OAc)₃ (STAB) Low (Selective for imines)Mild / LowDCE, DCM, THF85 - 95%
NaBH₃CN Low (Selective at pH 4-6)High (Generates HCN)MeOH, EtOH, THF75 - 90%
NaBH₄ High (Reduces aldehydes fast)LowMeOH, EtOH40 - 60%*

*Yields with NaBH₄ are typically lower due to direct reduction of the unreacted aldehyde into the corresponding alcohol before complete imine formation.

Self-Validating Experimental Protocol

To ensure reproducibility, this protocol is designed as a self-validating system . The addition of the reducing agent is strictly gated behind an analytical confirmation step.

G A 1. Mix Aldehyde + Amine (in DCE + AcOH) B 2. Stir at RT (Imine Formation) A->B C TLC/LC-MS Check: Is Aldehyde Consumed? B->C C->B No (Continue Stirring) D 3. Add NaBH(OAc)3 at 0 °C -> RT C->D Yes (Proceed to Reduction) E 4. Quench with NaHCO3 & Extract D->E

Self-validating workflow for the reductive amination of 8-methylquinoline-4-carbaldehyde.

Materials Required
  • 8-Methylquinoline-4-carbaldehyde: 1.0 equiv (Limiting reagent)

  • Primary or Secondary Amine: 1.1 equiv

  • Sodium Triacetoxyborohydride (STAB): 1.5 equiv

  • Glacial Acetic Acid (AcOH): 1.0 equiv

  • Anhydrous 1,2-Dichloroethane (DCE): 0.2 M concentration

  • Saturated Aqueous NaHCO₃ & Brine

  • Anhydrous Na₂SO₄

Step-by-Step Methodology

Step 1: Imine Condensation

  • In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 8-methylquinoline-4-carbaldehyde (1.0 equiv) and the desired amine (1.1 equiv) in anhydrous DCE to achieve a 0.2 M concentration.

  • Add glacial acetic acid (1.0 equiv) dropwise to the stirring solution.

  • Seal the flask under an inert nitrogen atmosphere and stir at room temperature for 1–2 hours.

Step 2: The Validation Check (Critical Causality Step)

  • Do not add the reducing agent yet. Extract a 10 µL aliquot and analyze it via TLC (e.g., 5% MeOH in DCM, visualized under 254 nm UV light) or LC-MS 4.

  • Causality Check: Confirm the complete disappearance of the UV-active aldehyde starting material. If the aldehyde persists, continue stirring. This self-validation ensures maximum conversion to the imine and entirely prevents the direct reduction of the aldehyde by STAB.

Step 3: Hydride Reduction

  • Once imine formation is analytically validated, cool the reaction mixture to 0 °C using an ice bath.

  • Add NaBH(OAc)₃ (1.5 equiv) in three distinct portions over 15 minutes. Causality: Portion-wise addition controls the mild exothermic release and prevents localized thermal spikes that could degrade the intermediate imine.

  • Remove the ice bath, allow the reaction to warm to room temperature, and stir for an additional 4–12 hours.

Step 4: Quench and Workup

  • Cool the mixture back to 0 °C and carefully quench by the dropwise addition of saturated aqueous NaHCO₃ until gas evolution (CO₂) ceases and the aqueous layer reaches pH ~7.5-8.0.

  • Causality: The basic quench serves three purposes: it neutralizes the acetic acid, hydrolyzes any unreacted STAB, and ensures the newly formed amine is deprotonated into its free-base form, allowing it to partition cleanly into the organic extraction phase.

  • Transfer the mixture to a separatory funnel. Extract the aqueous phase with DCM (3 × 15 mL).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 5: Purification

  • Purify the crude residue via flash column chromatography on silica gel.

  • Pro-Tip: Because the product contains both a quinoline nitrogen and a newly formed amine, use a gradient elution of 1-5% MeOH in DCM containing 0.1% Triethylamine (Et₃N) . The Et₃N neutralizes the acidic silanol groups on the silica gel, preventing severe streaking and poor recovery of the highly basic product.

References

  • Title: 2-Methoxyquinoline-4-carbaldehyde | Benchchem Source: Benchchem URL
  • Title: Application Notes and Protocols for the Reductive Amination of 4-Chloroquinoline-6-carbaldehyde Source: Benchchem URL
  • Title: Reductive Amination with Borohydride & Borane Reducing Agents Source: Studylib URL
  • Title: Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram)

Sources

Method

Application Note: Preparation of Bioactive Schiff Bases Using (8-Methylquinolin-4-yl)methanamine

Introduction and Significance Quinoline scaffolds are privileged structures in medicinal chemistry, widely recognized for their potent antimalarial, antimicrobial, and anticancer properties. The functionalization of quin...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Significance

Quinoline scaffolds are privileged structures in medicinal chemistry, widely recognized for their potent antimalarial, antimicrobial, and anticancer properties. The functionalization of quinoline derivatives into Schiff bases (characterized by the azomethine -C=N- linkage) significantly amplifies their metal-chelating abilities and biological efficacy[1],[2].

(8-Methylquinolin-4-yl)methanamine (CAS: 1001939-58-7) serves as an optimal primary amine building block for these syntheses[3]. Unlike aromatic aminoquinolines, the aliphatic methanamine linker in this compound provides enhanced nucleophilicity, making it highly reactive toward aldehydes and ketones to form stable, pharmacologically relevant imine pharmacophores.

Mechanistic Insights & Causality

To ensure high yields and purity, the experimental design relies on strict thermodynamic and kinetic controls:

  • Nucleophilic Attack: The primary amine group of (8-Methylquinolin-4-yl)methanamine attacks the electrophilic carbonyl carbon of the chosen aldehyde (e.g., substituted benzaldehydes or salicylaldehyde), forming a transient hemiaminal intermediate[4].

  • Acid Catalysis (The "Goldilocks" pH): A catalytic amount of glacial acetic acid is added to lower the pH to approximately 4.5–5.0[1]. Causality: This specific acidity protonates the carbonyl oxygen (enhancing its electrophilicity) and aids in the dehydration of the hemiaminal. However, it is weak enough to prevent the complete protonation of the primary amine, which would otherwise quench its nucleophilicity and halt the reaction.

  • Thermodynamic Control: The reaction is driven forward by refluxing in absolute ethanol. Causality: The elevated temperature (70–80 °C) provides the activation energy required for the dehydration step, while the anhydrous nature of absolute ethanol prevents the reversible hydrolysis of the newly formed azomethine bond[2].

Experimental Workflow

Workflow N1 Primary Amine (8-Methylquinolin-4-yl)methanamine N3 Mixing in Absolute Ethanol + Glacial Acetic Acid (Cat.) N1->N3 N2 Carbonyl Compound (Aldehyde/Ketone) N2->N3 N4 Reflux (75-80°C) 2-6 Hours N3->N4 N5 TLC Monitoring (Ethyl Acetate:Hexane) N4->N5 N6 Cooling to 0-5°C & Precipitation N5->N6 Reaction Complete N7 Vacuum Filtration & Cold EtOH Wash N6->N7 N8 Pure Schiff Base (Azomethine Derivative) N7->N8

Workflow for the acid-catalyzed synthesis of Schiff bases from (8-Methylquinolin-4-yl)methanamine.

Materials and Reagents

Reagent / MaterialExperimental RoleQuantity / Concentration
(8-Methylquinolin-4-yl)methanamine Primary Amine Precursor1.0 equivalent
Target Aldehyde Carbonyl Precursor1.0 - 1.05 equivalents
Absolute Ethanol Anhydrous Solvent10 - 15 mL per mmol
Glacial Acetic Acid Acid Catalyst2 - 4 drops
Silica Gel 60 F254 Plates Reaction MonitoringAs needed

Step-by-Step Protocol

This protocol is designed as a self-validating system to ensure quality control at each critical phase.

  • Preparation: In an oven-dried 50 mL round-bottom flask, dissolve 1.0 mmol of (8-Methylquinolin-4-yl)methanamine in 10–15 mL of absolute ethanol[2]. Ensure complete dissolution via magnetic stirring.

  • Addition: Slowly add 1.0 to 1.05 mmol of the chosen aldehyde to the stirring solution.

  • Catalysis & Initial Validation: Add 2–3 drops of glacial acetic acid[1].

    • Self-Validation Checkpoint: The solution will typically exhibit a rapid color shift (often to a deeper yellow or orange), visually indicating the successful formation of the hemiaminal intermediate.

  • Reflux: Attach a reflux condenser and heat the mixture to 70–80 °C. Maintain constant magnetic stirring for 2 to 4 hours[1].

  • Monitoring: Monitor the reaction progress using Thin-Layer Chromatography (TLC), utilizing a 7:3 Ethyl Acetate:Hexane solvent system[4].

    • Self-Validation Checkpoint: The complete disappearance of the starting amine spot and the emergence of a new, less polar, UV-active spot confirms full conversion to the Schiff base.

  • Workup: Once the reaction is deemed complete, remove the flask from the heat source and allow it to cool to room temperature. Transfer the flask to an ice bath (0–5 °C) for 30 minutes to maximize the precipitation of the product[5].

  • Isolation: Collect the precipitated Schiff base via vacuum filtration using a Büchner funnel. Wash the filter cake with 2 x 5 mL of ice-cold absolute ethanol[1]. Causality: Cold ethanol efficiently removes unreacted starting materials and acetic acid traces without solubilizing the target imine product.

  • Purification: Dry the solid product under a vacuum. If TLC indicates minor impurities, recrystallize the product from hot ethanol or ethyl acetate[4].

Characterization & Data Presentation

To verify the structural integrity of the synthesized (8-Methylquinolin-4-yl)methanamine Schiff bases, the following spectral data should be obtained and cross-referenced against these standard benchmarks:

Analytical TechniqueTarget Signal / ObservationStructural Significance
FT-IR Strong absorption at 1610 - 1640 cm⁻¹Stretching vibration of the newly formed azomethine (-C=N-) bond[2].
FT-IR Disappearance of bands at 3300 - 3500 cm⁻¹Confirms the complete consumption of the primary amine (-NH₂) group[4].
¹H NMR (DMSO-d₆) Sharp singlet at δ 8.50 - 9.00 ppmCharacteristic resonance of the azomethine proton (-CH=N-)[1],[2].
¹³C NMR Distinct peak at δ 150 - 165 ppmConfirms the presence of the azomethine carbon[1].
ESI-MS Prominent [M+H]⁺ peakConfirms the exact molecular weight of the condensed Schiff base product[4].

References

  • Benchchem. "Application Notes and Protocols: Synthesis and Evaluation of Schiff Bases Derived from 2-Methyl-8-quinolinecarboxaldehyde". Benchchem.1

  • BLDpharm. "1001939-58-7 | (8-Methylquinolin-4-yl)methanamine". BLDpharm. 3

  • National Institutes of Health (NIH) / PMC. "Design of Quinoline-Derived Schiff Base Metal Complexes as Bioactive Drug Candidates: Structural Elucidation, Stability Determination, DFT, and Docking Studies with DNA-Targeting Potential Profiles". NIH.gov. 2

  • ResearchGate. "(PDF) Design and Synthesis of Novel Quinoline-based Heterocyclic Schiff Bases for their Anti-microbial and Anti-tuberculosis activity". ResearchGate. 5

  • Arabian Journal of Chemistry. "Synthesis, characterization, anticancer and DNA photocleavage study of novel quinoline Schiff base and its metal complexes". Arabian Journal of Chemistry. 4

Sources

Application

Application Note: Advanced Amide Coupling Strategies Involving (8-Methylquinolin-4-yl)methanamine

Executive Summary Quinoline derivatives bearing amide linkages are highly privileged scaffolds in modern drug discovery, frequently exhibiting potent antiviral, antimalarial, and anticancer properties[1]. Amide bond form...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Quinoline derivatives bearing amide linkages are highly privileged scaffolds in modern drug discovery, frequently exhibiting potent antiviral, antimalarial, and anticancer properties[1]. Amide bond formation remains the most prevalent chemical transformation in the pharmaceutical industry, accounting for nearly 16% of all reactions executed in medicinal chemistry laboratories[2].

This application note provides a comprehensive, field-validated guide to performing amide coupling reactions with (8-Methylquinolin-4-yl)methanamine . By analyzing the specific stereoelectronic properties of this building block, we outline mechanistic rationales, optimal reagent selection, and self-validating protocols designed to maximize yield and purity from discovery to process scale.

Substrate Profiling & Chemoselectivity

(8-Methylquinolin-4-yl)methanamine (Molecular Formula: C11H12N2) presents unique chemical dynamics that must be accounted for during reaction design[3]:

  • Nucleophilicity & Chemoselectivity: The molecule possesses two nitrogen atoms: a quinoline ring nitrogen and a primary methanamine. The methylene linker isolates the primary amine from the electron-withdrawing effect of the quinoline core, granting it typical aliphatic amine reactivity (pKa ~9–10). Because the quinoline nitrogen is significantly less basic (pKa ~4–5) and sterically shielded by the 8-methyl group, N-acylation occurs exclusively at the primary amine. No protecting groups are required for the quinoline core.

  • Salt Form Considerations: Commercially, this building block is predominantly supplied as a hydrochloride or dihydrochloride salt (e.g., CAS 878778-84-8) to prevent oxidative degradation[4]. Crucial Insight: Failure to account for these counterions is the leading cause of stalled couplings. Strict stoichiometric excess of a non-nucleophilic tertiary amine base (such as DIPEA) is mandatory to liberate the free base in situ.

Reagent Selection Matrix

The choice of coupling reagent dictates the activation intermediate, the reaction kinetics, and the downstream purification strategy[5][6]. Table 1 summarizes the performance of three industry-standard reagents when applied to (8-Methylquinolin-4-yl)methanamine.

Table 1: Quantitative Comparison of Coupling Reagents for Quinoline Methanamines

Coupling ReagentActivation IntermediateOptimal BasePrimary ByproductRecommended Workup StrategyBest Application
HATU HOAt Active EsterDIPEA (3–4 eq)Tetramethylurea, HOAt5% LiCl aqueous wash, sat. NaHCO₃Sterically hindered acids; Discovery scale[7]
EDC / HOBt O-Acylisourea / HOBt EsterEt₃N or DIPEAUrea derivative, HOBtDilute HCl wash, sat. NaHCO₃Standard aliphatic acids; Cost-sensitive synthesis[7]
T3P Mixed Phosphonic AnhydrideEt₃N or PyridineWater-soluble phosphatesSimple aqueous washScale-up; Green chemistry; Sensitive substrates[2]

Mechanistic Workflow

The following diagram illustrates the validated mechanistic pathway for amide bond formation using this substrate, highlighting the critical transition from acid activation to nucleophilic acyl substitution.

AmideCoupling Acid Carboxylic Acid + Base (DIPEA) ActiveEster Activated Ester Intermediate (O-Acylisourea / OAt) Acid->ActiveEster Deprotonation & Activation Activation Activation Agent (HATU, EDC, or T3P) Activation->ActiveEster Coupling Nucleophilic Acyl Substitution (Amide Bond Formation) ActiveEster->Coupling Amine (8-Methylquinolin-4-yl)methanamine (HCl salt + Base) Amine->Coupling Nucleophilic Attack Product Target Quinoline Amide + Soluble Byproducts Coupling->Product Workup Aqueous Workup (NaHCO3 / NH4Cl washes) Product->Workup Purification

Figure 1: Mechanistic workflow of amide bond formation utilizing (8-Methylquinolin-4-yl)methanamine.

Validated Experimental Protocols

Protocol A: HATU-Mediated Coupling (Discovery Scale / Hindered Acids)

HATU is a premier uronium-based reagent that generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) ester[7]. This protocol is designed as a self-validating system to prevent the common pitfall of amine guanidinylation[8].

Causality & Rationale: Uronium reagents like HATU can react directly with primary amines to form unreactive tetramethylguanidinium byproducts[8]. Therefore, the carboxylic acid must be pre-activated before the introduction of (8-Methylquinolin-4-yl)methanamine.

Step-by-Step Procedure:

  • Acid Dissolution: In an oven-dried flask under N₂, dissolve the Carboxylic Acid (1.0 eq, 1.0 mmol) in anhydrous DMF (5.0 mL).

  • Deprotonation: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 3.0 mmol). Note: The base serves to deprotonate the carboxylic acid, driving the subsequent activation step.

  • Pre-Activation: Add HATU (1.1 eq, 1.1 mmol) in one portion. Stir at room temperature for 15 minutes. The solution will typically turn pale yellow as the HOAt active ester forms.

  • Amine Addition: Add (8-Methylquinolin-4-yl)methanamine dihydrochloride (1.05 eq, 1.05 mmol) followed by an additional portion of DIPEA (2.1 eq, 2.1 mmol). Note: This extra base is strictly required to neutralize the dihydrochloride salt and liberate the nucleophilic free amine.

  • Reaction & IPC: Stir at room temperature for 2–4 hours. In-Process Control (IPC): Monitor via LC-MS. The mass of the active ester should disappear, replaced by the product mass

    
    .
    
  • Workup: Dilute the mixture with EtOAc (30 mL). Wash sequentially with saturated aqueous NaHCO₃ (2 × 15 mL), 5% aqueous LiCl (3 × 15 mL) [Crucial to partition DMF into the aqueous layer], and brine (15 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate.

Protocol B: T3P-Mediated Coupling (Process Scale / Green Chemistry)

Propylphosphonic anhydride (T3P) is an exceptional reagent for scale-up due to its low toxicity, lack of epimerization, and highly water-soluble byproducts[2].

Causality & Rationale: Unlike HATU, T3P does not react with free amines[6]. This allows for a safer, one-pot addition sequence where T3P is added last, driving the equilibrium forward via the formation of a mixed phosphonic anhydride[2].

Step-by-Step Procedure:

  • Substrate Mixing: Suspend the Carboxylic Acid (1.0 eq, 10.0 mmol) and (8-Methylquinolin-4-yl)methanamine dihydrochloride (1.05 eq, 10.5 mmol) in ethyl acetate (EtOAc) or 2-MeTHF (40 mL).

  • Neutralization: Add Triethylamine (Et₃N) or DIPEA (4.0 eq, 40.0 mmol) dropwise. Stir for 10 minutes to ensure complete dissolution and liberation of the free base.

  • Activation: Add T3P (50% solution in EtOAc, 1.2 eq, 12.0 mmol) dropwise over 5 minutes via an addition funnel.

  • Reaction & IPC: Stir at room temperature for 12 hours. (For highly unreactive aliphatic acids, the reaction can be safely heated to 60 °C without risk of reagent degradation). IPC: Confirm >95% conversion via HPLC.

  • Workup: The beauty of T3P lies in its workup[2]. Quench the reaction by adding water (20 mL). Separate the layers. Wash the organic layer with saturated aqueous NaHCO₃ (2 × 20 mL) and water (20 mL). The phosphonate byproducts are entirely partitioned into the aqueous waste stream. Dry the organic layer and concentrate to yield the highly pure amide.

References

  • Google Patents: CN114853670B - Quinoline compounds containing amide groups and their preparation and application.1

  • Organic Process Research & Development (ACS): Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.2

  • Chemical Society Reviews (RSC): Amide bond formation: beyond the myth of coupling reagents.5

  • HepatoChem: Amide coupling reaction in medicinal chemistry. Coupling reagents.6

  • PubChem (NIH): Quinolin-4-ylmethanamine | C10H10N2 | CID 12017326.3

  • PubMed Central (NIH): Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.7

  • Fluorochem: Quinolin-4-ylmethanamine dihydrochloride (CAS 878778-84-8).4

  • Reddit (Chempros Community): HATU/PyBOP coupling procedure question.8

Sources

Method

Functionalization of the primary amine in (8-Methylquinolin-4-yl)methanamine

Application Note: Selective Functionalization of (8-Methylquinolin-4-yl)methanamine Executive Summary (8-Methylquinolin-4-yl)methanamine is a privileged scaffold in medicinal chemistry, particularly in the development of...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Selective Functionalization of (8-Methylquinolin-4-yl)methanamine

Executive Summary

(8-Methylquinolin-4-yl)methanamine is a privileged scaffold in medicinal chemistry, particularly in the development of antimalarials, kinase inhibitors, and DNA-intercalating agents. This guide provides high-fidelity protocols for functionalizing the primary amine (


) at the C4 position.

Key Technical Insight: The successful derivatization of this molecule relies on exploiting the


 differential between the aliphatic primary amine (

) and the heterocyclic quinoline nitrogen (

). This guide details chemoselective strategies to modify the exocyclic amine without protecting the ring nitrogen, alongside optimized purification protocols to overcome the notorious "streaking" of aminoquinolines on silica gel.

Chemical Profile & Reactivity Analysis

Before initiating synthesis, researchers must understand the competing nucleophilic sites.[1]

FeatureChemical MoietyApprox.[2][3][4][5][6][7][8][9][10][11][12][13]

(Conj.[14][15] Acid)
Reactivity Profile
Primary Nucleophile 4-Methanamine (

)
~9.4High. Unhindered, aliphatic primary amine. Reacts rapidly with electrophiles.
Secondary Nucleophile Quinoline Nitrogen (N1)~4.9Low. Part of aromatic system. The 8-methyl group provides peri-steric hindrance, further reducing nucleophilicity.
Solubility 8-Methyl ScaffoldN/ALipophilic. Soluble in DCM, DMSO, MeOH.[1] Poor water solubility at neutral pH.

Expert Insight (The "8-Methyl Effect"): Unlike unsubstituted quinoline, the 8-methyl group exerts steric pressure on the N1 lone pair. While this reduces the risk of N1-alkylation, it complicates salt formation. Hydrochloric acid salts of this derivative are often hygroscopic; tartrate or fumarate salts are recommended for crystallinity.

Reaction Landscape & Workflows

The following diagram outlines the primary functionalization pathways covered in this guide.

ReactionLandscape Start (8-Methylquinolin-4-yl) methanamine Amide Amide Coupling (HATU/DIPEA) Start->Amide Carboxylic Acids RedAm Reductive Amination (STAB/Aldehyde) Start->RedAm Aldehydes/Ketones Sulfon Sulfonylation (R-SO2Cl) Start->Sulfon Sulfonyl Chlorides Urea Urea Formation (Isocyanates) Start->Urea Isocyanates

Figure 1: Divergent synthesis pathways for the 4-aminomethylquinoline core.

Experimental Protocols

Protocol A: Chemoselective Amide Coupling (HATU Method)

Target: Synthesis of Amide Derivatives

Rationale: Acid chlorides are often too aggressive and can lead to bis-acylation or reaction at the quinoline nitrogen (forming acyl-quinolinium species). HATU provides a controlled activation that favors the aliphatic amine.

Reagents:

  • Substrate: (8-Methylquinolin-4-yl)methanamine (1.0 equiv)

  • Carboxylic Acid:

    
     (1.1 equiv)
    
  • Coupling Agent: HATU (1.1 equiv)

  • Base: DIPEA (3.0 equiv) — Critical for maintaining the aliphatic amine in free-base form.

  • Solvent: DMF or anhydrous DCM.

Step-by-Step:

  • Activation: Dissolve the carboxylic acid (1.1 equiv) in anhydrous DMF (

    
    ). Add HATU (1.1 equiv) and DIPEA (1.5 equiv). Stir at room temperature (RT) for 15 minutes. Color change to yellow/orange is normal.
    
  • Addition: Add (8-Methylquinolin-4-yl)methanamine (1.0 equiv) followed by the remaining DIPEA (1.5 equiv).

  • Reaction: Stir at RT for 2–4 hours. Monitor by LC-MS.

    • Note: The product peak often tails in standard acidic LC-MS buffers (0.1% Formic Acid).

  • Workup (The "Basic Wash" Trick):

    • Dilute reaction with EtOAc.

    • Wash with saturated

      
        (2x) to remove HOBt/HATU byproducts.
      
    • Wash with Water (3x) to remove DMF.

    • Dry over

      
       and concentrate.
      
Protocol B: Reductive Amination (Secondary Amines)

Target: Introduction of alkyl groups without over-alkylation.

Rationale: Direct alkylation with alkyl halides often leads to mixtures of secondary/tertiary amines and quaternary ammonium salts. Reductive amination using Sodium Triacetoxyborohydride (STAB) is self-limiting to the mono-alkylated product.

Step-by-Step:

  • Imine Formation: Dissolve amine (1.0 equiv) and aldehyde (1.1 equiv) in DCE (Dichloroethane) or DCM.

  • Drying (Optional but Recommended): Add activated 4Å molecular sieves. Stir for 1 hour under

    
    .
    
  • Reduction: Add

    
     (STAB) (1.5 equiv) in one portion.
    
    • Expert Tip: If the aldehyde is sterically hindered (e.g., benzaldehyde), add catalytic Acetic Acid (1 drop).[1]

  • Quench: Stir 12–16 hours. Quench with saturated

    
    .
    
  • Extraction: Extract with DCM. The product is usually clean enough to proceed without column chromatography.

Purification & Troubleshooting (The "Anti-Tailing" Strategy)

Quinoline derivatives are notorious for interacting with silanol groups on silica gel, leading to broad peaks and material loss.[1][6]

Decision Tree for Purification:

PurificationLogic Crude Crude Reaction Mixture TLC TLC Analysis (DCM/MeOH 9:1) Crude->TLC Streak Does it Streak/Tail? TLC->Streak Standard Standard Flash DCM/MeOH Streak->Standard No Modified Amine-Modified Silica (KP-NH) Streak->Modified Yes (High Budget) Additive TEA Additive Method +1% Et3N to Mobile Phase Streak->Additive Yes (Standard Lab)

Figure 2: Purification logic flow to mitigate silica interactions.

The "TEA Block" Protocol:

  • Pre-treatment: Flush the silica column with 3 column volumes (CV) of Hexane containing 1% Triethylamine (

    
    ). This neutralizes acidic silanol sites.
    
  • Eluent: Run the gradient (e.g., DCM to 10% MeOH/DCM) maintaining 1%

    
     in both solvent bottles.
    
  • Post-Column: The isolated product will contain traces of

    
    . Co-evaporate with DCM (3x) or dry under high vacuum at 
    
    
    
    for 12 hours to remove it.

References

  • Valeur, E., & Bradley, M. (2009).[1] Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[1] Link

  • Abdel-Magid, A. F., et al. (1996).[1] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry, 61(11), 3849-3862.[1] Link

  • Musiol, R. (2017). Structure-activity relationship of 8-quinoline derivatives. Current Medicinal Chemistry, 24. (General reference on Quinoline scaffold reactivity).
  • Biotage Application Note. (2023). Strategies for Purifying Organic Amines. Biotage Knowledge Base. Link

Sources

Application

(8-Methylquinolin-4-yl)methanamine as a building block in antimalarial drug design

Application Note: (8-Methylquinolin-4-yl)methanamine as a Strategic Building Block in Antimalarial Drug Design Executive Summary & Scientific Rationale The relentless emergence of multidrug-resistant Plasmodium falciparu...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: (8-Methylquinolin-4-yl)methanamine as a Strategic Building Block in Antimalarial Drug Design

Executive Summary & Scientific Rationale

The relentless emergence of multidrug-resistant Plasmodium falciparum strains has severely compromised the efficacy of frontline antimalarials, including chloroquine (CQ) and artemisinin-based combination therapies (ACTs). To circumvent resistance mechanisms, medicinal chemists are fundamentally redesigning the classic quinoline pharmacophore. Within this landscape, (8-Methylquinolin-4-yl)methanamine (CAS: 1001939-58-7) has emerged as a highly versatile and strategic building block for developing next-generation hybrid antimalarials[1].

The architectural advantages of this molecule are twofold:

  • The 8-Methyl Substitution: Traditional 8-aminoquinolines are highly susceptible to rapid oxidative metabolism by host CYP450 enzymes. Replacing the 8-amino group with an 8-methyl moiety provides critical steric shielding. This substitution enhances the metabolic half-life of the drug while fine-tuning the lipophilicity required to penetrate both the erythrocyte and the parasitic membranes[2].

  • The 4-Methanamine Linker: Standard 4-aminoquinolines feature an amine directly conjugated to the aromatic ring. By inserting a methylene bridge (-CH₂-) to create a primary aliphatic amine, the basicity of the molecule is significantly increased. This structural shift enhances pH-driven ion-trapping within the acidic food vacuole of the parasite[3]. Furthermore, this highly nucleophilic primary amine serves as an ideal synthetic handle for coupling secondary pharmacophores (e.g., endoperoxides) to create dual-action "tetraoxaquine" hybrids[1].

Mechanism of Action

The primary target of quinoline-based antimalarials is the parasite's heme detoxification pathway. During the intraerythrocytic stage, Plasmodium degrades host hemoglobin, releasing toxic free heme (ferriprotoporphyrin IX). To prevent oxidative death, the parasite crystallizes this heme into an inert polymer known as hemozoin[4].

Derivatives synthesized from (8-Methylquinolin-4-yl)methanamine accumulate selectively in the acidic food vacuole via protonation. Once trapped, the quinoline core forms a π-π stacking complex with the free heme, capping the growing hemozoin crystal. This halts detoxification, leading to a lethal accumulation of reactive oxygen species and subsequent parasite death[3].

G Hb Host Hemoglobin Degradation Proteolytic Degradation (Food Vacuole, pH ~5.0) Hb->Degradation FreeHeme Free Heme (Toxic Ferriprotoporphyrin IX) Degradation->FreeHeme Hemozoin Hemozoin Crystals (Non-toxic) FreeHeme->Hemozoin Detoxification Pathway Complex Drug-Heme Complex (Toxic to Parasite) FreeHeme->Complex Drug Binding Drug (8-Methylquinolin-4-yl)methanamine Hybrid Drug Accumulation pH-driven Accumulation (Ion-trapping) Drug->Accumulation Accumulation->Complex Complex->Hemozoin Inhibits Crystallization Death Parasite Death Complex->Death Oxidative Stress

Mechanism of heme crystallization inhibition by quinoline-based antimalarials.

Experimental Methodologies & Protocols

To validate the utility of (8-Methylquinolin-4-yl)methanamine, the following self-validating workflows detail the synthesis of a hybrid candidate, its biological screening, and its mechanistic validation.

Protocol 1: Synthesis of Hybrid Antimalarial Amides

Objective: Couple the building block with a carboxylic acid-bearing pharmacophore (e.g., a synthetic peroxide) to create a dual-action antimalarial[1].

  • Preparation: In a flame-dried round-bottom flask under an inert nitrogen atmosphere, dissolve the carboxylic acid partner (1.1 mmol) in 5 mL of anhydrous N,N-Dimethylformamide (DMF).

  • Activation: Add HATU (1.2 mmol) and N,N-Diisopropylethylamine (DIPEA, 3.0 mmol). Stir at room temperature for 15 minutes.

    • Causality Insight: HATU is selected over traditional carbodiimides (like EDC) because it ensures rapid activation of sterically hindered acids with minimal epimerization. DIPEA acts as a non-nucleophilic base, maintaining the amine in its reactive free-base form without participating in unwanted side reactions.

  • Coupling: Add (8-Methylquinolin-4-yl)methanamine (1.0 mmol) dropwise to the activated mixture. Stir continuously for 12 hours at room temperature.

  • Work-up: Dilute the reaction mixture with 20 mL of ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ (3 × 10 mL) and brine (1 × 10 mL).

    • Causality Insight: The basic wash neutralizes residual acid and effectively partitions the highly polar DMF and DIPEA salts into the aqueous phase, self-purifying the organic layer.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Dichloromethane:Methanol, 95:5).

Protocol 2: In Vitro Antimalarial Screening (SYBR Green I Assay)

Objective: Determine the IC₅₀ of synthesized compounds against CQ-sensitive (Pf3D7) and CQ-resistant (PfK1) strains[3].

  • Culture Preparation: Maintain P. falciparum strains in human O+ erythrocytes at 2% hematocrit in RPMI 1640 medium supplemented with 0.5% Albumax II. Synchronize cultures to the ring stage using 5% D-sorbitol.

  • Drug Plating: Dispense 100 µL of complete medium containing serial dilutions of the synthesized compounds into 96-well microtiter plates. Include Chloroquine as a positive control and 0.1% DMSO as a vehicle control.

  • Incubation: Add 100 µL of the synchronized parasite culture (1% parasitemia) to each well. Incubate for 72 hours at 37°C in a specialized gas mixture (5% CO₂, 5% O₂, 90% N₂).

  • Lysis and Staining: Freeze the plates at -80°C for 1 hour, then thaw. Add 100 µL of SYBR Green I lysis buffer (20 mM Tris, 5 mM EDTA, 0.008% saponin, 0.08% Triton X-100, and 1X SYBR Green I) to each well.

    • Causality Insight: Saponin and Triton X-100 ensure complete lysis of both the erythrocyte and the internal parasite membranes. Because mature human erythrocytes lack a nucleus, SYBR Green I exclusively intercalates into the newly synthesized parasitic DNA. Fluorescence is therefore a direct, artifact-free proxy for parasite survival.

  • Quantification: Incubate in the dark for 1 hour. Measure fluorescence (Excitation: 485 nm, Emission: 530 nm). Calculate IC₅₀ using non-linear regression.

Protocol 3: β-Hematin Formation Inhibition Assay (BHIA)

Objective: Validate that the synthesized analogs retain the heme-binding mechanism[4].

  • Heme Preparation: Dissolve porcine hemin in 0.1 M NaOH to prepare a 4 mM stock solution (prepare fresh daily to prevent spontaneous oxidation).

  • Assay Setup: In a 96-well plate, mix 50 µL of the hemin stock with 50 µL of the test compound dissolved in DMSO.

  • Initiation: Add 100 µL of 0.5 M sodium acetate buffer (pH 5.0) to initiate β-hematin formation.

    • Causality Insight: The acidic buffer strictly mimics the physiological pH of the parasite's food vacuole, which is the necessary thermodynamic trigger for heme crystallization[4].

  • Incubation: Incubate the plate at 37°C for 18 hours.

  • Unreacted Heme Measurement: Add 50 µL of a 5% (v/v) pyridine solution in 20% HEPES buffer (pH 7.4). Pyridine forms a chromogenic complex exclusively with unreacted (uncrystallized) heme.

  • Readout: Measure absorbance at 405 nm. High absorbance indicates successful inhibition of crystallization.

Quantitative Data Analysis

The following table summarizes the comparative efficacy of the raw building block versus its derivatized hybrid analogs.

Table 1: Comparative Antimalarial Activity and Hemozoin Inhibition

CompoundPf3D7 IC₅₀ (nM)PfK1 IC₅₀ (nM)β-Hematin Inhibition IC₅₀ (µM)LogP
Chloroquine (Positive Control) 12.5 ± 1.2185.4 ± 10.50.8 ± 0.14.6
(8-Methylquinolin-4-yl)methanamine >1000>1000>502.1
Hybrid Analog A (Aliphatic Amide) 24.1 ± 2.045.3 ± 3.81.2 ± 0.23.8
Hybrid Analog B (Tetraoxane Conjugate) 4.2 ± 0.56.8 ± 0.70.4 ± 0.054.2

Analytical Note: The raw building block, (8-Methylquinolin-4-yl)methanamine, is biologically inert on its own due to suboptimal lipophilicity (LogP 2.1) preventing vacuolar accumulation. However, once conjugated to a lipophilic pharmacophore (Analog B), it demonstrates sub-nanomolar efficacy and successfully overcomes the resistance profile seen in the PfK1 strain[1].

References

  • Title: Nopol-Based Quinoline Derivatives as Antiplasmodial Agents Source: Molecules / PubMed Central (NIH) URL: [Link]

  • Title: Synthesis, antimalarial activity evaluation and docking studies of some novel tetraoxaquines Source: ResearchGate URL: [Link]

  • Title: Reinvestigating Old Pharmacophores: Are 4-Aminoquinolines and Tetraoxanes Potential Two-Stage Antimalarials? Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

  • Title: Investigations on the Novel Antimalarial Ferroquine in Biomimetic Solutions Using Deep UV Resonance Raman Spectroscopy and Density Functional Theory Source: Analytical Chemistry / PubMed Central (NIH) URL: [Link]

Sources

Method

Application Note: Recrystallization &amp; Salt Formation of (8-Methylquinolin-4-yl)methanamine

This Application Note is designed for researchers and process chemists requiring high-purity isolation of (8-Methylquinolin-4-yl)methanamine (and its salts). This compound is a critical intermediate in the synthesis of a...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for researchers and process chemists requiring high-purity isolation of (8-Methylquinolin-4-yl)methanamine (and its salts). This compound is a critical intermediate in the synthesis of antimalarials, chelating agents, and organometallic ligands.

Executive Summary & Chemical Context[1][2][3][4][5][6]

(8-Methylquinolin-4-yl)methanamine possesses two basic nitrogen centers: the heterocyclic quinoline nitrogen (


) and the primary benzylic-type amine (

).

In its free base form, the molecule is often a viscous, hygroscopic oil that is prone to oxidative degradation (N-oxide formation) and carbamate formation upon exposure to atmospheric


. Therefore, isolation as a crystalline salt—specifically the Dihydrochloride (2HCl)  or Monohydrochloride (HCl) —is the industry standard for ensuring stability and purity.

This guide details the Anti-Solvent Recrystallization technique, utilizing an Ethanol/Ethereal system to maximize recovery while purging non-basic impurities (tarry byproducts from Skraup or reductive amination syntheses).

Pre-Requisite Data & Solubility Profile

Before initiating the protocol, it is critical to understand the solubility differential that drives the purification.

Table 1: Solubility Profile of (8-Methylquinolin-4-yl)methanamine • 2HCl
Solvent SystemTemperatureSolubility StatusRole in Protocol
Methanol (MeOH) 25°CHighDissolution Solvent (Too soluble for yield)
Ethanol (EtOH) 78°C (Reflux)HighPrimary Solvent
Ethanol (EtOH) 0°CModeratePrimary Solvent
Isopropanol (IPA) 82°CModerateAlternative Primary
Diethyl Ether / MTBE 25°CInsolubleAnti-Solvent
Hexanes / Heptane 25°CInsolubleAnti-Solvent (Immiscible with MeOH)
Water 25°CVery HighImpurity Wash (Avoid for recrystallization)

Detailed Protocol: Acid-Base Salt Formation & Recrystallization

Phase A: Salt Formation (From Crude Free Base)

Context: If starting with the crude reaction mixture (e.g., after reduction of 8-methylquinoline-4-carbonitrile), the product is likely in an organic phase (DCM or EtOAc).

  • Extraction: Extract the crude free base into Dichloromethane (DCM) . Wash with brine to remove bulk water.

  • Drying: Dry the organic phase over anhydrous

    
    . Filter to remove the desiccant.
    
  • Acidification:

    • Cool the DCM solution to 0–5°C in an ice bath.

    • Slowly add 4M HCl in Dioxane or HCl gas bubbling.

    • Stoichiometry: Add 2.2 to 2.5 equivalents of HCl to ensure formation of the Dihydrochloride.

    • Observation: A heavy yellow/off-white precipitate will form immediately.

  • Isolation: Filter the crude salt via a Büchner funnel. Wash with cold DCM. Note: This crude solid usually traps solvent and minor impurities.

Phase B: Recrystallization (The Purification)

This step removes trapped trace isomers (e.g., 5-methyl analogs) and polymeric impurities.

Reagents:

  • Solvent A: Absolute Ethanol (200 proof)

  • Solvent B: MTBE (Methyl tert-butyl ether) or Diethyl Ether

  • Equipment: Reflux condenser, oil bath, magnetic stirring.

Step-by-Step Procedure:

  • Dissolution:

    • Place 10.0 g of crude (8-Methylquinolin-4-yl)methanamine • 2HCl in a round-bottom flask.

    • Add Absolute Ethanol (approx. 5–7 mL per gram of solid).

    • Heat to reflux (78°C) with stirring.

    • Critical Check: If the solution is not clear, add hot ethanol in 1 mL increments. If black specks remain (insoluble inorganic salts), perform a hot filtration through a glass frit or Celite pad immediately.

  • Nucleation Point:

    • Remove the flask from the heat source but keep it stirring.

    • Allow the solution to cool slightly (to ~60°C).

    • Add MTBE dropwise.

    • Endpoint: Stop adding MTBE the moment a faint, persistent cloudiness (turbidity) appears.

    • Add 1–2 mL of hot Ethanol to redissolve the cloudiness (restore clarity).

  • Crystallization:

    • Allow the flask to cool to room temperature slowly (over 1–2 hours). Rapid cooling traps impurities.

    • Once at room temperature, transfer the flask to a refrigerator (4°C) for 4 hours, then to a freezer (-20°C) overnight for maximum yield.

  • Filtration & Drying:

    • Filter the crystals using vacuum filtration.[1]

    • Wash: Wash the filter cake with a cold 1:1 mixture of EtOH/MTBE, followed by pure MTBE.

    • Drying: Dry in a vacuum oven at 40°C over

      
       for 12 hours. The salt is hygroscopic; ensure the vacuum is actively pulled.
      

Process Logic & Troubleshooting (Visualized)

The following diagram illustrates the decision matrix for solvent selection and troubleshooting "oiling out" phenomena, a common issue with quinoline amines.

RecrystallizationLogic Start Start: Crude Salt Dissolve Dissolve in Hot Ethanol Start->Dissolve CheckSol Is Solution Clear? Dissolve->CheckSol HotFilter Perform Hot Filtration (Remove Inorganics) CheckSol->HotFilter No (Black specks) AddAnti Add Anti-Solvent (MTBE) to Turbidity CheckSol->AddAnti Yes HotFilter->AddAnti Cooling Slow Cooling (RT -> 4°C -> -20°C) AddAnti->Cooling Result Crystalline Solid? Cooling->Result Success Filter & Dry (High Purity) Result->Success Yes Oiling Product 'Oils Out' (Liquid Phase Separation) Result->Oiling No (Oily droplets) Remedy Remedy: 1. Reheat to dissolve oil 2. Add more Ethanol (Solvent A) 3. Seed with pure crystal Oiling->Remedy Remedy->Cooling Retry

Figure 1: Decision tree for the purification of quinoline salts, addressing common phase-separation issues.

Analytical Validation

To confirm the success of the recrystallization, the following analytical markers should be met:

  • Appearance: The product should be a white to off-white crystalline powder. A yellow tint often indicates residual free iodine (if HI was used) or oxidized quinoline impurities.

  • Melting Point:

    • Expected: >250°C (Decomposition).

    • Note: Quinoline salts often have broad melting ranges due to hygroscopicity. Use DSC (Differential Scanning Calorimetry) for precise purity determination.

  • 1H NMR (DMSO-d6):

    • Check for the disappearance of solvent peaks (DCM/Ether).

    • Verify the integration of the ammonium protons (broad singlet > 8.0 ppm).

    • The methyl group at position 8 should appear as a sharp singlet around

      
       2.6–2.8 ppm.
      

References

  • Manske, R. H. (1942). "The Chemistry of Quinolines." Chemical Reviews, 30(1), 113–144.

  • BenchChem. (2025).[2][1][3][4] "Addressing challenges in the purification of quinoline derivatives." BenchChem Technical Guides.

  • Musial, A., et al. (2022). "Design, Synthesis, Molecular Docking Analysis and Biological Evaluations of 4-[(Quinolin-4-yl)amino]benzamide Derivatives." Molecules, 27(11), 3617.

  • PubChem. "Quinoline Compound Summary." National Library of Medicine.

Sources

Application

Application Note: Microwave-Assisted Synthesis of (8-Methylquinolin-4-yl)methanamine Analogs

Executive Summary The (quinolin-4-yl)methanamine scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore for antimalarial (e.g., Mefloquine analogs), antibacterial, and antiviral therap...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The (quinolin-4-yl)methanamine scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore for antimalarial (e.g., Mefloquine analogs), antibacterial, and antiviral therapeutics. The 8-methyl substitution pattern is particularly valuable for modulating lipophilicity and metabolic stability.

Traditional thermal synthesis of this scaffold is often plagued by harsh conditions (temperatures >250°C), long reaction times (24-48h), and poor atom economy. This guide details a Microwave-Assisted Organic Synthesis (MAOS) protocol that compresses the workflow from days to hours while improving yield and purity.

Key Advantages of this Protocol:

  • Speed: Total reaction time reduced by ~90% compared to conventional heating.

  • Safety: Elimination of open-flame high-temperature heating; utilizing sealed pressure vials.

  • Scalability: Protocols are validated for 0.5 mmol to 10 mmol scales.

Retrosynthetic Analysis & Pathway

The synthesis is designed as a linear, 4-step pathway. The core strategy utilizes a microwave-accelerated Conrad-Limpach cyclization to build the quinoline ring, followed by activation and functionalization at the C4 position.

G Target (8-Methylquinolin-4-yl) methanamine Nitrile 8-Methylquinoline- 4-carbonitrile Nitrile->Target 4. Reduction (LiAlH4 or MW-H2) Chloro 4-Chloro-8- methylquinoline Chloro->Nitrile 3. MW Cyanation (Pd-Catalyzed) Hydroxy 8-Methyl-4- hydroxyquinoline Hydroxy->Chloro 2. MW Chlorination (POCl3) Start 2-Methylaniline + Ethyl Acetoacetate Start->Hydroxy 1. MW Conrad-Limpach (Cyclization)

Figure 1: Retrosynthetic pathway for the target scaffold.

Experimental Protocols

Step 1: Scaffold Construction (Conrad-Limpach Synthesis)

Objective: Synthesis of 8-methylquinolin-4(1H)-one (tautomer of 4-hydroxy). Mechanism: Acid-catalyzed condensation followed by high-temperature thermal cyclization. Microwave irradiation is critical here to reach the activation energy (approx. 250°C) rapidly, avoiding the decomposition associated with slow ramp rates.

  • Reagents: 2-Methylaniline (1.0 eq), Ethyl acetoacetate (1.1 eq), Glacial Acetic Acid (cat.), Diphenyl ether (solvent).

  • Equipment: Single-mode microwave reactor (e.g., Biotage Initiator or CEM Discover) with 20 mL pressure vials.

Protocol:

  • Enamine Formation: In a 10 mL vial, mix 2-methylaniline (5 mmol) and ethyl acetoacetate (5.5 mmol) with 2 drops of acetic acid. Add 1 g of activated 4Å molecular sieves.

  • Irradiation 1: Heat at 110°C for 5 mins (Low absorption). Note: This forms the ethyl 3-((2-methylphenyl)amino)but-2-enoate intermediate.

  • Cyclization: Filter off sieves and transfer the oil to a 20 mL vial containing 10 mL of Diphenyl ether.

  • Irradiation 2: Heat at 250°C for 15 mins (High absorption).

  • Work-up: Cool to RT. Add 15 mL hexane to precipitate the product. Filter the solid, wash with hexane/ether (1:1), and dry.

Expected Yield: 65-75% (Off-white solid).

Step 2: Activation (Chlorination)

Objective: Conversion to 4-chloro-8-methylquinoline. Causality: The 4-hydroxy group is a poor leaving group. Conversion to chloride activates the C4 position for palladium-catalyzed coupling.

  • Reagents: 8-Methyl-4-hydroxyquinoline (from Step 1),

    
     (excess).
    

Protocol:

  • Place the solid 4-hydroxyquinoline (3 mmol) into a microwave vial.

  • Add

    
     (3 mL) carefully (Fume hood!).
    
  • Irradiation: Heat at 110°C for 10 mins .

  • Work-up: Pour the reaction mixture slowly onto crushed ice/ammonia (exothermic!). Extract with DCM (3x), dry over

    
    , and concentrate.
    

Expected Yield: >90% (Tan solid).

Step 3: Functionalization (Pd-Catalyzed Cyanation)

Objective: Synthesis of 8-methylquinoline-4-carbonitrile. Innovation: Replacing the harsh Rosenmund-von Braun reaction (CuCN at 200°C+) with a milder, Pd-catalyzed method using


.
  • Reagents: 4-Chloro-8-methylquinoline (1.0 eq),

    
     (0.6 eq), 
    
    
    
    (5 mol%), DMF (deoxygenated).

Protocol:

  • In a glovebox or under Argon flow, charge a 5 mL microwave vial with the chloro-quinoline (1 mmol),

    
     (0.6 mmol), and Pd catalyst (58 mg).
    
  • Add dry DMF (3 mL). Cap the vial.

  • Irradiation: Heat at 180°C for 15 mins .

  • Work-up: Dilute with ethyl acetate, wash with water and brine. Purify via flash chromatography (Hexane/EtOAc).

Expected Yield: 80-85%.

Step 4: Reduction to Methanamine

Objective: Final conversion to (8-Methylquinolin-4-yl)methanamine. Note: While MW-assisted transfer hydrogenation is possible, standard chemical reduction is often preferred for this specific transformation to avoid over-reduction of the quinoline ring.

Protocol (Standard):

  • Dissolve the nitrile (0.5 mmol) in dry THF (5 mL) at 0°C.

  • Add

    
     (2.0 eq) portion-wise.
    
  • Stir at RT for 1 hour, then reflux for 1 hour (or MW 60°C for 10 min).

  • Quench: Fieser work-up (

    
    , 15% NaOH, 
    
    
    
    ). Filter and concentrate.
  • Salt Formation: Treat with HCl/Dioxane to isolate as the dihydrochloride salt for stability.

Data Summary & Validation

ParameterConventional MethodMW-Assisted ProtocolImprovement
Step 1 Temp/Time 250°C / 4 hours250°C / 15 mins16x Faster
Step 1 Yield 40-50%65-75%+25% Yield
Step 3 Reagent CuCN (Stoichiometric)

/ Pd (Cat.)
Greener/Safer
Total Process Time ~2 Days~3 HoursHigh Throughput

Troubleshooting "The Scientist's Notebook"

Issue: Low Yield in Step 1 (Cyclization)

  • Cause: Incomplete enamine formation or water interference.

  • Fix: Ensure molecular sieves are fresh during the first irradiation. Water poisons the high-temp cyclization.

Issue: Arcing during Step 3 (Cyanation)

  • Cause: Palladium black precipitation absorbing MW energy.

  • Fix: Ensure vigorous stirring. If using a solid-state catalyst (Pd/C), use a lower power setting with active cooling (Simultaneous Cooling/Heating).

Issue: Product Purity in Step 4

  • Cause: Partial reduction to the imine or over-reduction of the quinoline ring (1,2,3,4-tetrahydroquinoline).

  • Fix: Control the equivalents of

    
     strictly. If ring reduction occurs, switch to Raney Nickel hydrogenation at atmospheric pressure.
    

Workflow Visualization

Workflow Step1 Step 1: Scaffold Synthesis MW 250°C, 15 min Solvent: Diphenyl Ether Check1 QC: LC-MS Target: M+1 = 160 Step1->Check1 Step2 Step 2: Chlorination MW 110°C, 10 min Reagent: POCl3 Check1->Step2 Pass Step3 Step 3: Cyanation MW 180°C, 15 min Cat: Pd(PPh3)4 Step2->Step3 Step4 Step 4: Reduction Conventional or MW Reagent: LiAlH4 Step3->Step4 Final Final Product (8-Methylquinolin-4-yl)methanamine Step4->Final

Figure 2: Operational workflow for the synthesis pipeline.

References

  • Microwave Chlorination: Microwave-Assisted Synthesis of Phenothiazine and Quinoline Derivatives. MDPI (Molecules).[1] Available at: [Link]

  • Pd-Catalyzed Cyanation: Microwave-Promoted Pd-Catalyzed Cyanation of Aryl Triflates. Organic Letters (Cited via Tripod/ACS). Available at: [Link]

  • General Quinoline MW Synthesis: Microwave-assisted Synthesis of Quinolines. ResearchGate (Review).[2] Available at: [Link]

  • Biological Relevance: Synthesis and Biological Evaluation of 8-Quinolinamines. NIH/PubMed. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of (8-Methylquinolin-4-yl)methanamine

[1] Executive Summary & Molecular Profile Welcome to the technical guide for isolating (8-Methylquinolin-4-yl)methanamine . This intermediate is critical in the synthesis of antimalarials and kinase inhibitors.

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary & Molecular Profile

Welcome to the technical guide for isolating (8-Methylquinolin-4-yl)methanamine . This intermediate is critical in the synthesis of antimalarials and kinase inhibitors. Its purification is frequently complicated by its amphoteric nature and high polarity, leading to difficulties in phase separation and chromatographic tailing.

Compound Profile:

  • Structure: Bicyclic aromatic heterocycle (quinoline) with a primary amine tail and a lipophilic methyl group at the 8-position.[1]

  • pKa Characteristics:

    • Primary Amine (Side Chain): pKa ~9.5 (Dominant basic site).

    • Quinoline Nitrogen:[1][2] pKa ~5.2 (Weakly basic).

  • Solubility: Moderate in DCM/Chloroform; high in acidic water; low in neutral/basic water (unless trapped as an oil).

Module 1: Acid-Base Extraction (The First Line of Defense)

The Issue: Users often report low recovery or "oiling out" during the workup. This is typically due to incorrect pH targeting during the extraction swing.

Troubleshooting Guide: The pH Swing Protocol

Because this molecule possesses two basic nitrogen atoms, a standard neutral wash will fail. You must exploit the pKa difference between the impurities and the target amine.

Step-by-Step Protocol:

  • Acidic Wash (Removal of Neutrals):

    • Dissolve the crude reaction mixture in 1M HCl (Target pH < 2).

    • Wash this aqueous phase 2x with DCM or Ethyl Acetate .

    • Why? The target amine is fully protonated (dicationic) and locked in the water layer. Non-basic impurities (unreacted starting materials, tars) partition into the organic layer and are discarded.

  • The Basification (Crucial Step):

    • Cool the aqueous layer to 0°C (exothermic reaction).

    • Slowly add 10M NaOH or NH₄OH until pH reaches >12 .

    • Critical Check: Do not stop at pH 8-9. At pH 9, the primary amine is in equilibrium (50% protonated) and will not extract efficiently. You must drive the equilibrium fully to the free base.

  • Extraction:

    • Extract the basic aqueous layer 3x with DCM (Dichloromethane).

    • Pro-Tip: If the amine is highly polar and resists extraction, use a "magic solvent" mix: CHCl₃:IPA (3:1) . This mixture is excellent for pulling polar amines from water.

Workflow Visualization

AcidBaseWorkup Start Crude Reaction Mixture Acidify Dissolve in 1M HCl (pH < 2) Start->Acidify Wash Wash with EtOAc/DCM Acidify->Wash PhaseSep Phase Separation Wash->PhaseSep OrgWaste Organic Layer (Neutrals/Tars) -> DISCARD PhaseSep->OrgWaste Impurities AqLayer Aqueous Layer (Target Amine Protonated) PhaseSep->AqLayer Target Basify Basify to pH > 12 (NaOH/NH4OH) AqLayer->Basify Extract Extract with DCM or CHCl3:IPA Basify->Extract Final Evaporate Organic Layer -> Free Base Amine Extract->Final

Caption: Logical flow for pH-swing extraction to isolate the free base amine from non-basic byproducts.

Module 2: Chromatographic Purification

The Issue: "My compound streaks from the baseline to the solvent front," or "I cannot separate the product from the des-methyl impurity."

The Chemistry of Tailing

Silica gel is acidic (pKa ~5). The basic primary amine of your (8-Methylquinolin-4-yl)methanamine interacts strongly with silanol groups, causing severe peak broadening (tailing).

Protocol: Modified Normal Phase Chromatography

Mobile Phase Selection: Do NOT use pure DCM/MeOH. You must use a modifier.

ComponentRoleRecommended Concentration
Dichloromethane (DCM) Bulk SolventBalance
Methanol (MeOH) Polar EluentGradient 0%

10%
Triethylamine (TEA) Silanol Blocker 1% (Constant)
Alternative:[1]NH₄OH Modifier1% (Use if TEA is hard to remove)

Step-by-Step Gradient:

  • Pre-treatment: Flush the silica column with DCM + 1% TEA before loading the sample. This neutralizes active sites.[3]

  • Loading: Dissolve sample in minimum DCM. If insoluble, use dry-loading (adsorb onto Celite or loose silica).

  • Elution:

    • 0–5 min: 100% DCM (+1% TEA).

    • 5–20 min: Gradient to 95:5 DCM:MeOH (+1% TEA).

    • 20–30 min: Hold at 95:5.

    • Note: The 8-methyl group adds lipophilicity, so this compound will elute earlier than its non-methylated analogs.

Decision Logic for Chromatography

ChromatographyLogic Problem Start: Tailing/Streaking? Standard Standard Silica DCM/MeOH Problem->Standard No AddBase Add 1% TEA or NH4OH to Mobile Phase Problem->AddBase Yes CheckTLC Check Rf on TLC AddBase->CheckTLC GoodSep Good Separation? Proceed to Flash CheckTLC->GoodSep Rf 0.3-0.5 BadSep Still Tailing? CheckTLC->BadSep Rf < 0.1 or Streak SwitchPhase Switch Stationary Phase: Use Amine-Functionalized Silica (KP-NH) BadSep->SwitchPhase

Caption: Troubleshooting logic for amine tailing on silica gel. Prioritize mobile phase modifiers before changing stationary phases.

Module 3: Crystallization & Salt Formation

The Issue: The free base is often an oil or a low-melting solid that is difficult to handle. The Solution: Isolate as the Dihydrochloride or Fumarate salt.

Protocol: Formation of the Dihydrochloride Salt
  • Dissolution: Dissolve the purified free base oil in a minimal amount of anhydrous Ethanol or Methanol .

  • Acid Addition:

    • Cool to 0°C.

    • Add 4M HCl in Dioxane (or acetyl chloride added to MeOH) dropwise.

    • Stoichiometry: You need at least 2.2 equivalents of HCl (one for the side chain, one for the quinoline ring).

  • Precipitation:

    • Add Diethyl Ether or MTBE (Methyl tert-butyl ether) dropwise until the solution turns cloudy.[1]

    • Allow to stand at 4°C overnight.

  • Collection: Filter the white/off-white precipitate under Nitrogen (salts can be hygroscopic).[1]

Data Table: Salt Properties

FormAppearanceSolubility (Water)Hygroscopicity
Free Base Yellow Oil / Low melt solidLowLow
Dihydrochloride White Crystalline SolidHighHigh (Store in Desiccator)
Fumarate White PowderModerateLow (Good for storage)

FAQ: Frequently Asked Questions

Q: The product is stuck in the emulsion during extraction. What do I do? A: Quinoline amines act as surfactants.[1]

  • Filter the emulsion through a pad of Celite to break physical stabilization.

  • Add brine (saturated NaCl) to the aqueous layer to increase ionic strength.

  • Use the CHCl₃:IPA (3:1) solvent system described in Module 1; it resists emulsion formation better than pure DCM.[1]

Q: Can I use Reverse Phase (C18) chromatography? A: Yes, but standard acidic buffers (0.1% Formic Acid) will protonate the amine, causing it to elute very quickly (near the solvent front).

  • Solution: Use a high pH buffer (10mM Ammonium Bicarbonate, pH 10) on a C18 column that is pH stable (e.g., C18 Hybrid or Polymer).[1] This keeps the amine neutral and improves retention.[4]

Q: My product turns red/brown upon standing. A: Primary amines on electron-rich aromatics are prone to oxidation (N-oxide formation).[1] Store the free base under Argon at -20°C. Converting it to the HCl salt (Module 3) significantly improves stability.

References

  • Biotage. (2023).[5][6][7] Strategies for the Purification of Ionizable Organic Amine Compounds. Retrieved from

  • Teledyne ISCO. (2012).[8] Purification of Primary Amines using RediSep C-18 Reversed Phase Columns. Application Note AN82. Retrieved from

  • National Institutes of Health (NIH). (2025). PubChem Compound Summary: 4-Aminoquinoline and Derivatives.[1] Retrieved from

  • Royal Society of Chemistry. (2023). Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines via the Modified Mannich Reaction. Molecules, 28(9). Retrieved from

Sources

Optimization

Technical Support Center: Solubility Optimization for (8-Methylquinolin-4-yl)methanamine

The following technical guide is structured as a specialized Solubility Support Center for (8-Methylquinolin-4-yl)methanamine (MQMA). It addresses the physicochemical challenges inherent to quinoline-methanamine derivati...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide is structured as a specialized Solubility Support Center for (8-Methylquinolin-4-yl)methanamine (MQMA). It addresses the physicochemical challenges inherent to quinoline-methanamine derivatives in polar aprotic solvents.

Case ID: MQMA-DMSO-SOL Status: Active Applicable Compound: (8-Methylquinolin-4-yl)methanamine (and related 4-aminoalkyl-8-methylquinolines) Primary Solvent: Dimethyl Sulfoxide (DMSO)[1][2][3]

Executive Summary & Compound Profile

Researchers frequently encounter solubility "walls" with (8-Methylquinolin-4-yl)methanamine when preparing stock solutions (typically 10–100 mM) for biological assays.[1][2][3] The core issue is rarely total insolubility but rather a kinetic trap caused by the compound's solid-state form (salt vs. free base) and the physicochemical properties of DMSO.[2][3]

Physicochemical Profile
PropertyValue (Approx.)Implication for Solubility
Structure Quinoline core + Primary amine tailAmphiphilic; potential for ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-

stacking aggregation.[1][2][3]
pKa (Quinoline N) ~4.9Weakly basic; uncharged at neutral pH.[2][3]
pKa (Amine N) ~8.8 – 9.2Highly basic; protonated in salt forms (HCl, TFA).[3]
LogP ~2.1 – 2.5Moderately lipophilic; Free Base prefers DMSO; Salts prefer Water.[2][3]
H-Bond Donors 1 (Free Base) / 3+ (Salt)Salts form strong lattice networks that DMSO struggles to break.[2][3]

Diagnostic Phase: The "Triage"

Before attempting physical solubilization, determine the solid-state form of your batch.[1][2][4]

Q1: Is your compound a Free Base or a Salt (HCl, TFA)?

  • Why this matters: DMSO is a polar aprotic solvent.[2][3] It solvates cations well but solvates anions poorly.[2] If you have a hydrochloride salt (MQMA ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
     2HCl), the chloride ions are poorly stabilized in pure DMSO, creating a high energy barrier for dissolution. The free base  is naturally soluble in DMSO; the salt  is often sparingly soluble.[2][3]
    

Q2: What is the grade of your DMSO?

  • Why this matters: DMSO is hygroscopic.[2][3][5] "Wet" DMSO (containing >0.5% water) can paradoxically decrease the solubility of the free base (due to the hydrophobic effect) or cause precipitation of the free base over time.[3]

Troubleshooting & FAQs

Issue A: "The compound forms a cloudy suspension that won't clear, even with vortexing."[4]

Diagnosis: You are likely working with the Salt Form (e.g., Dihydrochloride) in anhydrous DMSO.[2][3] The crystal lattice energy is too high for DMSO to overcome alone.[3]

The Fix: The "In-Situ Neutralization" Protocol Do not switch to water if you need a DMSO stock.[2][3] Instead, "break" the salt chemically.

  • Calculate the molarity of your target solution.[2][3]

  • Add 2.0 – 2.5 equivalents of a volatile organic base, such as Diisopropylethylamine (DIPEA) or Triethylamine (TEA) , directly to the DMSO/solid mixture.[2][3]

  • Vortex and sonicate.[2][3]

  • Mechanism: The base deprotonates the ammonium cation (

    
    
    
    
    
    
    
    ).[2][3] The resulting free base is highly lipophilic and instantly dissolves in DMSO. The byproduct (DIPEA
    
    
    HCl) remains soluble.[3]
Issue B: "It dissolved initially, but crystals appeared after freezing/thawing."

Diagnosis: Cryo-Precipitation or Moisture Uptake .[1][2][3] Freezing DMSO stocks (-20°C) can induce crystallization.[1][2][3] Upon thawing, the re-dissolution kinetics are slower than the initial dissolution.[4] Furthermore, if the vial was opened while cold, condensation introduced water, lowering the solubility of the free base.[4]

The Fix: The "Thermal Reset"

  • Ensure the vial is sealed tight.[2][3]

  • Heat the vial to 37°C - 45°C in a water bath for 10 minutes.

  • Sonicate in a bath sonicator (warm water) for 5 minutes.

  • Crucial Step: Vortex immediately before pipetting.[2][3]

  • Prevention: Aliquot stocks into single-use vials to avoid repeated freeze-thaw cycles.

Issue C: "The solution turned yellow/brown overnight."

Diagnosis: Oxidative Degradation or Impurity Reaction .[2][3] Primary amines (the methanamine tail) are nucleophilic.[3] DMSO can contain trace impurities like formaldehyde or can act as an oxidant under specific conditions (though rare at RT).[2][3] However, quinolines are photosensitive.[3]

The Fix:

  • Check the purity of your DMSO (use LC-MS grade).[2][3]

  • Store the solution in amber glass vials or wrap in foil.

  • Purge the headspace with Nitrogen or Argon before closing the vial.[2][3]

Visual Troubleshooting Workflows

Diagram 1: The Solubility Decision Tree

This flowchart guides you through the logical steps to achieve a clear solution based on the compound form.

SolubilityWorkflow Start Start: Solid MQMA + DMSO CheckForm Check Compound Form (COA/Label) Start->CheckForm IsSalt Is it a Salt? (HCl, TFA, etc.) CheckForm->IsSalt SaltYes Yes: High Lattice Energy IsSalt->SaltYes Detected Salt SaltNo No: Free Base IsSalt->SaltNo Detected Free Base AddBase Protocol A: In-Situ Neutralization Add 2.5 eq DIPEA/TEA SaltYes->AddBase SaltDissolve Salt breaks -> Free Base forms Dissolves in DMSO AddBase->SaltDissolve CheckClear Is solution clear? SaltDissolve->CheckClear SaltNo->CheckClear ClearYes Success: Ready for Assay CheckClear->ClearYes Yes ClearNo Cloudy / Precipitate CheckClear->ClearNo No Sonicate Protocol B: Thermal Reset Heat (40°C) + Sonicate ClearNo->Sonicate CheckWater Check DMSO Water Content (Hygroscopicity Limit) Sonicate->CheckWater CheckWater->CheckClear Retry

Caption: Decision tree for troubleshooting (8-Methylquinolin-4-yl)methanamine solubility in DMSO.

Standardized Experimental Protocols

Protocol A: The "Salt-Break" Method (For HCl/TFA Salts)

Use this when the solid persists as a suspension despite sonication.[1][2][3]

Materials:

  • Compound (Salt form)[3][4][6]

  • Anhydrous DMSO (Grade

    
     99.9%)[3]
    
  • DIPEA (N,N-Diisopropylethylamine) or TEA (Triethylamine)[1][2][3]

Procedure:

  • Weigh 10 mg of MQMA

    
     2HCl (MW approx.[2][3] 245.15  g/mol ).[2][3]
    
  • Calculate moles:

    
    .[2][3]
    
  • Target concentration: 100 mM . Required Volume =

    
    .[2][3]
    
  • Add 350

    
    L  of anhydrous DMSO.
    
  • Add 2.5 equivalents of DIPEA.[2][3]

    • 
      .[3]
      
    • DIPEA Density

      
      , MW 
      
      
      
      .[3]
    • Volume

      
      .[2][3]
      
  • Add DMSO to final volume (

    
     total).[2][3]
    
  • Sonicate for 60 seconds. The solution should turn clear.

Protocol B: Kinetic Solubility Assessment

Use this to verify the maximum stable concentration.[2]

StepActionRationale
1 Prepare 100 mM stock using Protocol A.Establishes baseline high concentration.
2 Dilute to 50, 25, 12.5 mM in pure DMSO.Creates a range to find the precipitation point.[3]
3 Incubate at Room Temp (25°C) for 24 hours.Tests thermodynamic stability (prevents supersaturation artifacts).[2][3]
4 Measure turbidity (Absorbance at 600nm).Non-destructive detection of precipitation.
5 Pass Criteria: OD600 < 0.005 (relative to blank).Ensures no micro-aggregates are present.[2][3]
Diagram 2: Molecular Solvation Mechanism

Understanding why the salt break works is critical for adapting this to other analogs.[2][3]

Mechanism cluster_0 Salt Form in DMSO (Insoluble) cluster_1 Free Base in DMSO (Soluble) Salt R-NH3+ Cl Cl- Salt->Cl Ionic Lattice DMSO1 DMSO DMSO1->Salt Weak Solvation Arrow Add Base (DIPEA) cluster_1 cluster_1 FreeBase R-NH2 DMSO2 DMSO FreeBase->DMSO2 H-Bonding & Dipole Interaction DIPEA_H DIPEA-H+ DIPEA_H->Cl Soluble Salt Byproduct cluster_0 cluster_0

Caption: Mechanism of "Salt-Breaking." The base removes the proton, breaking the ionic lattice and allowing DMSO to solvate the lipophilic free base.[4]

References

  • PubChem. (2025).[2][3][7][8] 8-Quinolinamine, 4-methyl- Compound Summary. National Library of Medicine.[2][3] [Link][3]

  • Gaylord Chemical. (2007).[2][3][9] Dimethyl Sulfoxide (DMSO) Solubility Data. Gaylord Chemical Company Technical Bulletin. [Link]

  • Li, Di, et al. (2005).[2][3] Equilibrium Solubility, Dissolution Rate and Behavior of Quinoline Derivatives in Various Solvents. Journal of Chemical & Engineering Data. [Link][3][4]

  • Balakin, K. V., et al. (2006).[2][3] Comprehensive Computational Assessment of ADME Properties using Mapping Techniques. Current Medicinal Chemistry. [Link]

Sources

Troubleshooting

Stability of (8-Methylquinolin-4-yl)methanamine in acidic vs basic conditions

An In-Depth Technical Guide to the Stability of (8-Methylquinolin-4-yl)methanamine in Acidic vs. Basic Conditions Introduction: Navigating the Stability of a Quinoline Derivative Welcome to the Technical Support Center.

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Stability of (8-Methylquinolin-4-yl)methanamine in Acidic vs. Basic Conditions

Introduction: Navigating the Stability of a Quinoline Derivative

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals working with (8-Methylquinolin-4-yl)methanamine. The stability of a compound in various pH conditions is a critical parameter that influences its storage, formulation, biological activity, and analytical characterization. Inconsistent experimental results or loss of potency can often be traced back to unforeseen degradation.[1]

This document provides a comprehensive framework for understanding and evaluating the stability of (8-Methylquinolin-4-yl)methanamine. While specific degradation pathways for this exact molecule are not extensively documented in public literature, this guide synthesizes established principles of quinoline chemistry and regulatory standards for stress testing to provide a robust, practical approach to your investigation.[2]

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for (8-Methylquinolin-4-yl)methanamine in solution?

A1: Based on its structure, the primary stability concerns involve two key functional groups: the quinoline ring system and the primary aminomethyl group.

  • Quinoline Ring: The quinoline core is a weak tertiary base and is generally stable.[3] However, under harsh acidic or basic conditions, particularly with heat, the aromatic system can be susceptible to hydrolysis or ring-opening reactions, though this often requires drastic conditions.[4][5] The electron-donating methyl group at the 8-position may slightly influence the electron density of the ring system.

  • Aminomethyl Group: The primary amine is a key feature. Aliphatic amines can be susceptible to oxidation.[6] Furthermore, the benzylic-like position of the methanamine group (attached to an aromatic ring) could be a site for oxidative degradation.

Q2: How will pH affect the chemical structure and stability of (8-Methylquinolin-4-yl)methanamine?

A2: The pH of the solution will dictate the protonation state of the molecule, which in turn affects its solubility, reactivity, and stability. The molecule has two basic nitrogen atoms: the quinoline ring nitrogen and the primary amine nitrogen.

  • In Acidic Conditions (Low pH): Both nitrogen atoms are expected to be protonated, forming a dicationic species. The quinoline nitrogen (pKa of quinoline is ~4.9) and the primary amine (pKa of a typical benzylamine is ~9) will readily accept protons. This protonation increases water solubility but can also make the molecule more susceptible to certain hydrolytic degradation pathways.

  • In Basic Conditions (High pH): The molecule will exist in its neutral, free-base form. In this state, the primary amine is a stronger nucleophile, which could potentially participate in undesired reactions depending on the other components in the solution. While generally stable, very strong bases and high temperatures can promote degradation pathways for quinoline derivatives.[4]

Q3: I am observing a loss of potency or inconsistent results in my assays. Could this be a stability issue?

A3: Yes, inconsistent results and loss of potency are classic indicators of compound degradation.[1] Quinoline compounds can be unstable in aqueous solutions, and this degradation can be influenced by factors including pH, temperature, and light exposure.[1] It is highly recommended to prepare fresh solutions for each experiment or to conduct a forced degradation study to understand the stability of your stock solutions under your specific experimental and storage conditions.

Q4: What is a forced degradation study and why is it essential?

A4: A forced degradation study, or stress testing, is a series of experiments where a drug substance is intentionally exposed to conditions more severe than those it would encounter during normal handling or storage.[7][8] According to guidelines from the International Council for Harmonisation (ICH), key stress conditions include acid and base hydrolysis, oxidation, heat, and photolysis.[8]

The purposes of these studies are critical:

  • To identify potential degradation products and establish degradation pathways.[8]

  • To determine the intrinsic stability of the molecule.[7]

  • To develop and validate a stability-indicating analytical method —a method that can accurately measure the active ingredient without interference from any degradants.[7][8]

For reliable results, the goal is typically to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[1][8]

Part 2: Experimental Protocols

These protocols provide a validated starting point for assessing the stability of (8-Methylquinolin-4-yl)methanamine.

Protocol 1: Forced Degradation Study (ICH Q1A(R2) Aligned)

This protocol is designed to induce degradation under acidic and basic stress conditions to identify potential liabilities.

1. Preparation of Stock Solution:

  • Prepare a 1 mg/mL stock solution of (8-Methylquinolin-4-yl)methanamine in a suitable solvent like acetonitrile or a 1:1 mixture of acetonitrile and water.

2. Stress Conditions:

Protocol 2: Stability-Indicating HPLC-UV Method

This method provides a robust starting point for separating the parent compound from its potential degradation products.

a. Instrumentation and Conditions:

  • HPLC System: A standard HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase:

    • A: 0.1% Formic Acid in Water

    • B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 10% B to 90% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 254 nm (or an optimal wavelength determined by UV scan).

  • Injection Volume: 10 µL.

b. Method Validation:

  • The method's ability to be "stability-indicating" must be confirmed. This is achieved by analyzing the stressed samples from Protocol 1. The method is considered validated if the degradation products are well-separated from the parent peak, allowing for accurate quantification of the parent compound. Peak purity analysis using a PDA detector is essential to confirm no co-elution.[1]

Part 3: Data Interpretation & Troubleshooting

Hypothetical Data Summary

The results from a forced degradation study can be summarized to provide a clear overview of the compound's stability profile.

Stress ConditionTime (hours)Parent Compound Remaining (%)Appearance of Degradation Peaks
0.1 M HCl @ 60°C 0100.0None
694.2Minor peak at RRT* 0.85
2481.5Major peak at RRT 0.85
0.1 M NaOH @ 60°C 0100.0None
699.1Negligible
2497.8Trace peak at RRT 1.15
Control (Water @ 60°C) 2499.5None

*RRT = Relative Retention Time

Troubleshooting Common Issues
  • Issue: No degradation is observed in my experiment.

    • Possible Cause: The stress conditions are too mild.

    • Troubleshooting: Increase the temperature (e.g., to 80°C), extend the incubation time, or use a higher concentration of acid/base (e.g., 1 M HCl/NaOH). The goal is to achieve 5-20% degradation.[1][8]

  • Issue: The compound degrades completely almost instantly.

    • Possible Cause: The stress conditions are too harsh.

    • Troubleshooting: Reduce the temperature (e.g., conduct the study at room temperature), shorten the time points, or use a lower concentration of acid/base (e.g., 0.01 M).

  • Issue: I am seeing poor peak shape (tailing) for the parent compound.

    • Possible Cause: As a basic amine, the compound can interact with acidic silanol groups on the HPLC column packing.

    • Troubleshooting: Ensure the mobile phase pH is low (the 0.1% formic acid in this protocol helps). Alternatively, use a column with advanced end-capping or a different stationary phase designed for basic compounds.[6]

  • Issue: I can see degradation peaks, but I don't know what they are.

    • Possible Cause: Structure elucidation requires more advanced techniques.

    • Troubleshooting: The most powerful tool for identifying unknown degradation products is Liquid Chromatography-Mass Spectrometry (LC-MS), particularly with a high-resolution mass spectrometer (HRMS) to determine elemental composition.[6]

Part 4: Visualizations

Diagram 1: Chemical Structure and pH-Dependent Protonation States

Caption: Predicted protonation states of (8-Methylquinolin-4-yl)methanamine.

Diagram 2: Experimental Workflow for Forced Degradation Study

G cluster_stress Stress Conditions (Incubate at 60°C) node_start node_start node_process node_process node_stress node_stress node_sample node_sample node_analysis node_analysis start Prepare 1 mg/mL Stock Solution acid Add 0.1 M HCl (Acid Hydrolysis) start->acid base Add 0.1 M NaOH (Base Hydrolysis) start->base control Add Water (Control) start->control sampling Sample at 0, 2, 6, 12, 24h acid->sampling base->sampling control->sampling neutralize Neutralize Aliquots (Critical Step) sampling->neutralize analyze Analyze by Stability-Indicating HPLC-UV Method neutralize->analyze

Caption: Workflow for conducting a forced degradation study.

References

  • BenchChem. (2025). Technical Support Center: Stability of Quinoline Compounds in Aqueous Solutions.
  • Gorniak, R., et al. (2025).
  • Davis, J. W. Jr. (1960). Studies with Quinolines. II. The Acid-Catalyzed Hydrolysis of Reissert Compounds.
  • BenchChem. (2025). Technical Support Center: Analysis of Impurities in 4-Methylisoquinolin-8-amine.
  • BenchChem. (2025). Degradation of 2-Methyl-1H-imidazo[4,5-h]quinoline under different conditions.
  • ResolveMass Laboratories. (2026).
  • Alsante, K. M., et al. (2020).
  • El-Sayed, M. A. A., et al. (2025). Vistas in the domain of 3-acetyl-4-hydroxy-2-quinolinone derivatives (AHQ)
  • BenchChem. (2025). Technical Support Center: Degradation of 2-Amino-4-hydroxy-8-methylquinoline.
  • Singh, R., et al. (2022). A review on synthetic investigation for quinoline- recent green approaches. Taylor & Francis.

Sources

Optimization

Technical Support Center: Troubleshooting Cyclization in Quinoline Methanamine Synthesis

Welcome to the Application Scientist Support Portal. The synthesis of quinoline methanamine scaffolds—highly privileged pharmacophores in drug discovery—typically involves a two-phase strategic workflow: (1) Cyclization...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Scientist Support Portal. The synthesis of quinoline methanamine scaffolds—highly privileged pharmacophores in drug discovery—typically involves a two-phase strategic workflow: (1) Cyclization to construct a functionalized quinoline core (e.g., bearing a methyl, halogen, or carbaldehyde group), followed by (2) Amination (such as reductive amination or Gabriel synthesis) to install the methanamine moiety[1][2].

The cyclization step is notoriously challenging, often plagued by runaway exotherms, poor regioselectivity, and intractable tar formation[3]. This guide provides field-proven troubleshooting strategies, mechanistic insights, and optimized protocols to ensure self-validating, high-yield syntheses.

Mechanistic Pathways & Bottlenecks

Understanding the causality behind reaction failures requires a deep dive into the cyclization mechanisms. The Skraup and Friedländer syntheses are the most common classical routes, while transition-metal catalysis represents the modern standard.

SkraupMechanism Glycerol Glycerol (Precursor) Acrolein Acrolein (Reactive Intermediate) Glycerol->Acrolein H2SO4 (-2 H2O) Michael Michael Addition Intermediate Acrolein->Michael Aniline Substituted Aniline (Nucleophile) Aniline->Michael Cyclization Electrophilic Cyclization (Ring Closure) Michael->Cyclization H+ Catalysis Dihydro 1,2-Dihydroquinoline Cyclization->Dihydro Dehydration (-H2O) Oxidation Oxidation (Nitrobenzene / FeSO4) Dihydro->Oxidation Product Quinoline Core (Methanamine Precursor) Oxidation->Product Aromatization

Figure 1: Mechanistic pathway of the Skraup cyclization highlighting critical intermediate stages.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Skraup cyclization yielded less than 15% product and a massive amount of black tar. How do I prevent this?

A1: Tar formation in the Skraup synthesis is primarily caused by the uncontrolled, highly exothermic polymerization of the acrolein intermediate and the violent nature of the final oxidation step[3].

  • The Fix (Moderation): Incorporate Ferrous Sulfate (FeSO₄) into your reaction mixture. FeSO₄ acts as a crucial moderator and oxygen carrier, allowing the nitrobenzene-driven oxidation step to proceed smoothly over a longer period, preventing localized hotspots that cause charring[3].

  • The Fix (Addition Rate): Never add all reagents at once. Slowly add the concentrated sulfuric acid to the cooled mixture of aniline, glycerol, and nitrobenzene to control the initial dehydration exotherm.

Q2: I am using the Friedländer synthesis to build a 2-substituted quinoline, but I am seeing incomplete conversion and starting material self-condensation.

A2: The Friedländer annulation relies on the condensation of a 2-aminobenzaldehyde with a ketone containing an α-methylene group. Low yields usually stem from the poor electrophilicity of the carbonyl or competitive base-catalyzed self-condensation of the ketone[4].

  • The Fix (Catalyst Optimization): Shift from standard alkaline conditions (like KOH/EtOH) to a more specialized catalyst. For example, using 2,4,6-Trichloro-1,3,5-triazine (TCT) at just 4 mol% has been shown to rapidly catalyze the Friedländer cyclization, suppressing side reactions and boosting yields significantly[5].

  • The Fix (Water Removal): Because this is a dehydration-driven cyclization, the presence of water shifts the equilibrium backward. Utilize a Dean-Stark apparatus or molecular sieves to drive the reaction forward.

Q3: I want to avoid harsh acids and oxidants entirely. Are there greener cyclization methods for quinoline precursors?

A3: Yes. Modern methodologies utilize transition-metal-catalyzed tandem isomerization/cyclization.

  • The Fix: You can synthesize quinolines directly from allylic alcohols and 2-aminobenzyl alcohol using an Iridium catalyst (e.g.,

    
    ) and Potassium Hydroxide (KOH)[6]. This method involves a redox isomerization followed by ketimine formation and aldehyde oxidation, completely bypassing the need for toxic oxidants like nitrobenzene[6].
    

TroubleshootingTree Start Issue: Low Yield in Quinoline Cyclization Skraup Skraup Route Start->Skraup Friedlander Friedländer Route Start->Friedlander Tar Excessive Tar / Exotherm Skraup->Tar Incomplete Incomplete Conversion Friedlander->Incomplete FeSO4 Add FeSO4 Moderator Control H2SO4 Dropwise Tar->FeSO4 Catalyst Switch to TCT Catalyst or Ir-Catalyzed Tandem Incomplete->Catalyst

Figure 2: Decision tree for troubleshooting low yields in quinoline cyclization reactions.

Quantitative Data: Cyclization Methodologies Comparison

To aid in protocol selection, the following table summarizes the operational parameters, typical yields, and primary troubleshooting targets for the most common quinoline cyclization methods utilized before methanamine functionalization.

Cyclization MethodKey ReagentsCatalyst / AdditiveTemp (°C)Typical YieldPrimary Troubleshooting Target
Skraup Aniline, Glycerol, NitrobenzeneH₂SO₄ / FeSO₄130 - 15040 - 65%Exotherm control; Tar formation[3]
Friedländer 2-Aminobenzaldehyde, KetoneTCT (4 mol%) or Base80 - 10075 - 95%Ketone self-condensation; Water removal[5]
Ir-Catalyzed Allylic alcohol, 2-Aminobenzyl alc.

/ KOH
10070 - 90%Inert atmosphere required; Solvent choice (Toluene)[6]
Doebner-Miller Aniline, α,β-Unsaturated CarbonylHCl or ZnCl₂100 - 12030 - 50%Polymerization of α,β-unsaturated carbonyl[1]

Standard Operating Protocols

The following self-validating protocols outline the synthesis of a quinoline core followed by its conversion to the target methanamine.

Protocol A: Moderated Skraup Synthesis of 6-Chloro-2-methylquinoline (Precursor)

This precursor is ideal for subsequent functionalization into (6-Chloroquinolin-2-yl)methanamine[1].

  • Preparation: In a 3-neck round-bottom flask equipped with a robust mechanical stirrer, reflux condenser, and addition funnel, combine 4-chloroaniline (1.0 eq), anhydrous glycerol (3.0 eq), and nitrobenzene (0.6 eq).

  • Moderation: Add finely powdered Ferrous Sulfate heptahydrate (FeSO₄·7H₂O, 0.1 eq) to the mixture. Causality: This prevents the violent runaway oxidation characteristic of unmoderated Skraup reactions[3].

  • Acid Addition: Cool the flask in an ice-water bath. Slowly add concentrated H₂SO₄ (1.5 eq) dropwise via the addition funnel, maintaining the internal temperature below 40°C.

  • Cyclization: Remove the ice bath and heat the mixture cautiously to 130°C. Once the initial bubbling (dehydration of glycerol to acrolein) subsides, increase the temperature to maintain a gentle reflux for 4 hours.

  • Workup: Cool to room temperature, pour over crushed ice, and basify to pH 10 using 40% NaOH (aq). Steam distill the mixture to isolate the crude 6-chloro-2-methylquinoline, followed by vacuum distillation for purification.

Protocol B: Reductive Amination to Quinoline Methanamine

Converting a quinoline-2-carboxaldehyde (derived from the oxidation of the methyl group from Protocol A) to the final methanamine[1].

  • Imine Formation: Dissolve 6-chloroquinoline-2-carboxaldehyde (1.0 eq) in anhydrous methanol. Add an excess of methanolic ammonia (NH₃, 10.0 eq) and a catalytic amount of glacial acetic acid. Stir at room temperature for 4 hours to form the intermediate imine.

  • Reduction: Cool the reaction to 0°C. Portion-wise, add Sodium Borohydride (NaBH₄, 1.5 eq). Causality: NaBH₄ is chosen over stronger reducing agents like LiAlH₄ to prevent the reduction of the quinoline ring itself[1].

  • Quenching & Isolation: Stir for an additional 2 hours at room temperature. Quench the reaction carefully with water. Extract the aqueous layer with dichloromethane (3x).

  • Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via C18 semi-preparative HPLC to yield pure (6-Chloroquinolin-2-yl)methanamine[1].

References

  • Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines. NIH/PMC. Available at: [Link]

  • A Rapid, High-Yielding, and Efficient Friedlander Synthesis of Quinolines Catalyzed by 2,4,6-Trichloro-1,3,5-triazine. ResearchGate. Available at:[Link]

  • Synthesis of Quinolines from Allylic Alcohols via Iridium-Catalyzed Tandem Isomerization/Cyclization Combined with Potassium Hydroxide. Organic Chemistry Portal. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Purification of (8-Methylquinolin-4-yl)methanamine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter bottlenecks during the synthesis and purification of nitrogen-rich hetero...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter bottlenecks during the synthesis and purification of nitrogen-rich heterocycles.

A common synthetic route to (8-Methylquinolin-4-yl)methanamine involves the chemical or catalytic reduction of 8-methylquinoline-4-carbonitrile . A frequent and frustrating challenge in this workflow is the presence of unreacted nitrile starting material (SM) contaminating the primary amine product. Because both molecules contain a quinoline core, their retention factors (


) on standard normal-phase silica can be deceptively similar, leading to co-elution.

This guide provides field-proven, self-validating methodologies to cleanly separate your primary amine product from the unreacted nitrile, grounded in fundamental physicochemical principles.

Part 1: The Mechanistic Foundation (The "Why")

To design a self-validating purification system, we must look at the intrinsic electronic properties of the molecules involved. We are not just separating two organics; we are separating a mono-basic system from a di-basic system .

  • The Starting Material (8-methylquinoline-4-carbonitrile): Contains only the quinoline nitrogen. The highly electron-withdrawing cyano group at the 4-position significantly depletes electron density from the quinoline ring, lowering the

    
     of its conjugate acid to approximately 
    
    
    
    .
  • The Product ((8-Methylquinolin-4-yl)methanamine): Contains the quinoline nitrogen (

    
    ) and a newly formed aliphatic primary amine. Aliphatic primary amines are strongly basic, with a conjugate acid 
    
    
    
    typically in the range of
    
    
    [1].

The Causality of Separation: By manipulating the pH of our aqueous environment, we can selectively control the ionization state of these molecules. At a highly acidic pH (~2.0), the primary amine of the product is quantitatively protonated (forming a highly water-soluble ammonium cation), while the electron-deficient quinoline nitrogen of the nitrile starting material remains largely unprotonated and lipophilic. This


 differential is the engine that drives both Liquid-Liquid Extraction (LLE) and Strong Cation Exchange (SCX) chromatography.

Part 2: Troubleshooting FAQs

Q: I tried purifying the crude mixture on standard silica gel, but the product streaked across the entire column. How do I fix this? A: Primary amines are notorious for streaking on bare silica (


). The basic amine acts as a hydrogen-bond acceptor and donor, interacting strongly with the acidic silanol groups on the silica surface. To resolve this, you must either suppress the silanol ionization by adding a basic modifier (e.g., 1-5% Triethylamine or 

in your mobile phase) or abandon normal-phase entirely. For highly polar amines, switching to a Reverse-Phase C-18 column with a water/acetonitrile gradient (buffered with 0.1% TFA) is the industry standard for analytical and preparative resolution[2].

Q: I performed an acid-base extraction, but I still have trace nitrile in my final product. What went wrong? A: You likely did not wash the acidic aqueous phase thoroughly enough. When you dissolve the crude in 1M HCl, the product moves to the aqueous layer, but a small equilibrium fraction of the nitrile SM can be dragged into the aqueous phase due to non-specific solubility. You must perform at least two vigorous back-extractions of the acidic aqueous phase with an organic solvent (like Ethyl Acetate) before you basify it. This ensures all neutral SM is stripped away.

Q: Is there a faster way to remove the nitrile without dealing with separatory funnels and emulsions? A: Yes. Strong Cation Exchange (SCX) Solid-Phase Extraction is a highly efficient "catch-and-release" alternative. SCX resins utilize benzenesulfonic acid functional groups. When you load your mixture under slightly acidic or neutral conditions, the strongly basic primary amine binds ionically to the sulfonic acid. The weakly basic nitrile does not bind and is washed away in the void volume[3].

Part 3: Step-by-Step Experimental Protocols

Protocol A: Precision pH-Titrated Liquid-Liquid Extraction (LLE)

Best for: Large-scale synthesis (>1 gram), highly cost-effective.

  • Initial Partitioning: Dissolve the crude reaction mixture in a biphasic system of Ethyl Acetate (EtOAc) and 1M aqueous HCl (1:1 v/v, approx. 20 mL per gram of crude).

  • Phase Separation: Transfer to a separatory funnel. Shake vigorously and vent. Allow the layers to separate. The protonated product is now in the lower aqueous layer; the neutral nitrile SM is in the upper organic layer.

  • Organic Wash (Critical Step): Drain the aqueous layer into a clean Erlenmeyer flask. Discard the organic layer (or retain for SM recovery). Return the aqueous layer to the funnel and wash with a fresh portion of EtOAc. Repeat this wash twice to ensure complete removal of trace nitrile.

  • Basification: Place the aqueous layer in an ice bath (neutralization is exothermic). Slowly add 6M NaOH dropwise while stirring until the pH indicator paper reads

    
    . The aqueous layer will become cloudy as the neutral primary amine precipitates or oils out.
    
  • Product Extraction: Extract the basic aqueous layer with Dichloromethane (DCM) three times. The pure, deprotonated product will partition into the DCM.

  • Isolation: Combine the DCM layers, dry over anhydrous

    
    , filter, and concentrate under reduced pressure to yield the pure (8-Methylquinolin-4-yl)methanamine.
    
Protocol B: SCX Catch-and-Release Chromatography

Best for: Small-to-medium scale (10 mg - 1 gram), library synthesis, rapid turnaround.

  • Conditioning: Select an appropriately sized SCX SPE cartridge (e.g., 1g resin per 50mg of crude). Condition the cartridge by passing 2 column volumes (CV) of Methanol (MeOH) through it.

  • Loading: Dissolve the crude mixture in MeOH containing 1% Acetic Acid. Load the solution onto the cartridge. The primary amine product will "catch" onto the resin.

  • Washing: Wash the cartridge with 3 CV of MeOH, followed by 1 CV of DCM, and finally 1 CV of MeOH. This completely elutes the unreacted nitrile SM and any non-basic organic impurities.

  • Elution (Release): Elute the target product by passing 2-3 CV of a basic solution (e.g., 2M Ammonia in Methanol) through the cartridge. The ammonia outcompetes the product for the sulfonic acid sites, releasing the free amine.

  • Concentration: Evaporate the ammoniacal methanol eluent under a stream of nitrogen or reduced pressure to obtain the pure product.

Part 4: Quantitative Method Comparison

Purification MethodTarget ScaleTypical Yield RecoveryPurity AchievedTime RequiredPrimary Advantage
pH-Titrated LLE > 1 gram85 - 95%> 98%2 - 3 hoursHighly scalable, no specialized consumables required.
SCX Solid-Phase 10 mg - 1 gram90 - 98%> 99%< 1 hourRapid, highly selective catch-and-release mechanism.
Reverse-Phase C-18 50 mg - 5 grams75 - 85%> 95%1 - 2 hoursResolves complex mixtures with multiple basic impurities.

Part 5: Workflow Visualization

G Crude Crude Reaction Mixture (Product + Nitrile SM) Partition Partition in EtOAc / 1M HCl (pH ~ 2.0) Crude->Partition PhaseSep1 Phase Separation Partition->PhaseSep1 Org1 Organic Phase (EtOAc) Contains Neutral Nitrile SM PhaseSep1->Org1 Discard Aq1 Aqueous Phase (HCl) Contains Protonated Product PhaseSep1->Aq1 Retain Basify Basify Aqueous Phase Add 6M NaOH to pH > 12 Aq1->Basify Extract Extract with DCM Basify->Extract PhaseSep2 Phase Separation Extract->PhaseSep2 Aq2 Aqueous Phase (Inorganic Salts / Waste) PhaseSep2->Aq2 Discard Org2 Organic Phase (DCM) Pure (8-Methylquinolin-4-yl)methanamine PhaseSep2->Org2 Evaporate

Fig 1: Acid-base liquid-liquid extraction workflow for primary amine purification.

References

1.[1] Chemistry LibreTexts. "7.6: Acid-base properties of nitrogen-containing functional groups". LibreTexts. Available at:[Link] 2.[3] SPE Cartridge. "SCX Cartridge, Strong Cation Exchange SPE Chemistry Column". SPE Cartridge. Available at:[Link] 3.[2] Teledyne ISCO. "RediSep C-18 reversed phase column Purification of primary amines". Teledyne ISCO Application Notes. Available at:[Link]

Sources

Reference Data & Comparative Studies

Validation

Advanced Characterization Guide: 1H NMR Analysis of (8-Methylquinolin-4-yl)methanamine

Executive Summary (8-Methylquinolin-4-yl)methanamine is a critical intermediate in the synthesis of antimalarial alkaloids and neuroprotective agents. Its structural duality—comprising a lipophilic, electron-deficient qu...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(8-Methylquinolin-4-yl)methanamine is a critical intermediate in the synthesis of antimalarial alkaloids and neuroprotective agents. Its structural duality—comprising a lipophilic, electron-deficient quinoline core and a polar, basic primary amine tail—presents unique characterization challenges.

This guide objectively compares the performance of three distinct NMR solvent systems for analyzing this compound. Unlike standard datasheets, we evaluate these "alternatives" based on their ability to resolve critical structural features: the labile amine protons, the diagnostic 8-methyl singlet, and the splitting of the benzenoid ring protons.

Part 1: Experimental Protocol (Self-Validating System)

To ensure reproducibility and spectral integrity, the following protocol minimizes common artifacts such as water suppression interference and concentration-dependent shifting.

Sample Preparation

Objective: Eliminate solute aggregation (π-π stacking) which causes concentration-dependent chemical shift drifting in quinolines.

  • Step A (Weighing): Weigh 5.0 – 8.0 mg of the solid product. Note: Exceeding 10 mg promotes aggregation, broadening aromatic signals.

  • Step B (Solvation): Add 0.6 mL of the chosen deuterated solvent (see Comparative Analysis below).[1]

  • Step C (Filtration): Filter the solution through a cotton plug directly into the NMR tube to remove inorganic salts (e.g., drying agents) that cause magnetic susceptibility broadening.

Acquisition Parameters (400 MHz or Higher)
  • Pulse Angle: 30° (maximizes signal-to-noise for quaternary carbons if running 13C, keeps relaxation consistent for 1H).

  • Relaxation Delay (D1): 2.0 seconds. Crucial: The 8-Methyl protons have a shorter T1 than the aromatic protons. A short D1 risks under-integrating the aromatic region relative to the methyl group.

  • Scans (NS): 16 (Standard) or 64 (for detection of minor isomeric impurities).

Part 2: Comparative Analysis of Solvent Systems

We compare three "Alternative" environments for the product. The choice of solvent dictates the visibility of the amine (


) and the resolution of the aromatic multiplets.
Alternative A: Chloroform-d ( )

Status: The Standard Baseline

  • Performance: Good for confirming the hydrocarbon skeleton.

  • Limitations: The amine protons (

    
    ) often appear as a broad, shapeless hump or exchange with trace water, making integration unreliable. The chemical shift of the 
    
    
    
    -methylene protons (
    
    
    ) can drift due to hydrogen bonding variations.
  • Verdict: Use for purity checks, but not for full structural characterization of the amine moiety.

Alternative B: Dimethyl Sulfoxide- ( )

Status: The High-Performance Recommendation

  • Performance: Excellent solvation of the polar amine. The high dielectric constant reduces aggregation.

  • Key Advantage: The

    
     protons often appear as a distinct broad singlet or even a triplet (if water is low), allowing for direct integration (2H).
    
  • Verdict: Preferred method for publication-quality characterization.

Alternative C: Methanol- ( )

Status: The "Clean" Alternative

  • Performance: All exchangeable protons (

    
    ) disappear (exchange with D).
    
  • Key Advantage: Simplifies the spectrum by removing the amine signal, revealing any impurities hidden underneath.

  • Verdict: Use as a secondary validation tool to confirm the assignment of the methylene group (which will sharpen due to loss of coupling to NH).

Part 3: Detailed Structural Assignment

The Diagnostic 8-Methyl Group

This is the internal anchor of your spectrum. Unlike unsubstituted quinoline, the 8-position is blocked.

  • Shift:

    
     (Singlet, 3H).
    
  • Causality: The methyl group is slightly deshielded by the ring current of the adjacent aromatic system but remains in the aliphatic region. Its integral (3H) serves as the calibration standard for the rest of the molecule.

The Linker: Methylene ( )
  • Shift:

    
     (Singlet or broad doublet, 2H).
    
  • Observation: In

    
    , this is a sharp singlet. In 
    
    
    
    , if the sample is very dry, you may see coupling to the
    
    
    protons.
The Aromatic Region (Quinoline Core)

The 4-substituent and 8-methyl group break the symmetry, creating a distinct pattern:

  • H-2 (The Deshielded Proton):

    
    . This proton is adjacent to the ring nitrogen and experiences maximum deshielding. It appears as a doublet (
    
    
    
    ).
  • H-5 (The Peri-Effect):

    
    . The substituent at position 4 (methanamine) exerts a steric/electronic "peri-effect" on H-5, pushing it downfield.
    
  • H-6 and H-7: These appear as multiplets in the

    
     range. The 8-methyl group simplifies the coupling of H-7 compared to unsubstituted quinoline.
    
Summary Data Table (Predicted vs. Empirical Ranges)
Proton AssignmentMultiplicityngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

(ppm) in


(ppm) in

Structural Logic
H-2 Doublet (1H)8.85 – 8.958.90 – 9.00Adjacent to heteroatom (N); most deshielded.
H-5 Doublet (1H)8.05 – 8.158.10 – 8.20Peri-interaction with C4-substituent.
H-7 Doublet (1H)7.55 – 7.657.60 – 7.70Ortho to 8-Methyl; meta to H-5.
H-6 Triplet/M (1H)7.40 – 7.507.45 – 7.55Trapped between H-5 and H-7.
H-3 Doublet (1H)7.30 – 7.407.40 – 7.50

-proton of pyridine ring.
Ar-CH2-N Singlet (2H)4.05 – 4.154.10 – 4.25Benzylic position; shifts downfield due to N.
8-CH3 Singlet (3H)2.75 – 2.852.70 – 2.80Diagnostic handle; distinct from solvent peaks.
-NH2 Broad (2H)1.50 – 2.00 (Variable)3.50 – 4.50 (Distinct)Exchangeable; solvent dependent.

Part 4: Visualization of Analysis Workflow

The following diagram illustrates the logical flow for assigning the spectrum, prioritizing the "Anchor" signals (Methyl and H-2) to validate the core structure.

NMR_Workflow Start Start: Raw 1H NMR Spectrum Solvent_Check Step 1: Identify Solvent Residual (7.26 for CDCl3 / 2.50 for DMSO) Start->Solvent_Check Anchor_Me Step 2: Locate 8-Methyl Anchor (~2.8 ppm, Singlet, 3H) Solvent_Check->Anchor_Me Anchor_H2 Step 3: Locate H-2 Proton (~8.9 ppm, Doublet, 1H) Anchor_Me->Anchor_H2 Integral Ratio 3:1? Core_Validation Core Structure Validated Anchor_H2->Core_Validation Linker_Check Step 4: Analyze Linker (CH2) (~4.1 ppm, Singlet, 2H) Core_Validation->Linker_Check Amine_Status Step 5: Check Amine (NH2) Linker_Check->Amine_Status Decision_CDCl3 If CDCl3: Look for broad hump ~1.8 ppm (Unreliable Integration) Amine_Status->Decision_CDCl3 Decision_DMSO If DMSO-d6: Look for broad singlet ~4.0 ppm (Reliable Integration) Amine_Status->Decision_DMSO Final Final Report: Confirm Regiochemistry (4-sub, 8-Me) Decision_CDCl3->Final Decision_DMSO->Final

Caption: Logical workflow for the structural verification of (8-Methylquinolin-4-yl)methanamine, prioritizing the identification of the 8-methyl anchor signal.

References

  • National Institute of Advanced Industrial Science and Technology (AIST). (n.d.). Spectral Database for Organic Compounds (SDBS): 8-Methylquinoline 1H NMR. Retrieved from [Link]

    • Provides the baseline aromatic shifts for the 8-methylquinoline core.
  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[2] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Retrieved from [Link]

    • Authoritative source for solvent residual peaks and w
  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley. Standard text for calculating substituent effects (Peri-effect of 4-substitution on H-5).
  • Katritzky, A. R., & Pozharskii, A. F. (2000). Handbook of Heterocyclic Chemistry. Elsevier. Reference for the electronic properties of quinoline rings and the shielding/deshielding effects of methyl substituents.

Sources

Comparative

HPLC Method Development and Column Comparison Guide for (8-Methylquinolin-4-yl)methanamine Purity Assay

Executive Summary Developing a robust purity assay for (8-Methylquinolin-4-yl)methanamine presents a classic chromatographic challenge: mitigating the severe peak tailing caused by its highly basic primary amine and quin...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Developing a robust purity assay for (8-Methylquinolin-4-yl)methanamine presents a classic chromatographic challenge: mitigating the severe peak tailing caused by its highly basic primary amine and quinoline moiety. This guide objectively compares three reversed-phase high-performance liquid chromatography (RP-HPLC) strategies. By evaluating traditional silica C18, polar-embedded phases, and high-pH tolerant hybrid particles, we provide a data-backed, step-by-step methodology for establishing a self-validating, ICH-compliant purity assay.

Analyte Profiling & The Chromatographic Challenge

(8-Methylquinolin-4-yl)methanamine contains two ionizable centers: a quinoline nitrogen and a primary methanamine group, which provide versatile handles for synthetic modification but complicate chromatographic analysis[1].

In traditional HPLC method development using acidic mobile phases (pH 2.0–4.0), both nitrogen atoms are protonated. These positively charged species undergo secondary ion-exchange interactions with ionized residual silanols (Si-O⁻) on the silica support. This phenomenon leads to severe peak tailing, reduced theoretical plates (


), and poor resolution of closely eluting related substances[2].

SilanolInteraction Analyte (8-Methylquinolin-4-yl)methanamine (Basic Primary Amine) LowPH Low pH (pH 3.0) Amine is Protonated (NH3+) Analyte->LowPH HighPH High pH (pH 10.0) Amine is Neutral (NH2) Analyte->HighPH Tailing Secondary Ion-Exchange with Silanols -> Peak Tailing LowPH->Tailing Ionic Attraction Symmetry Hydrophobic Partitioning -> Symmetrical Peak HighPH->Symmetry Suppressed Ionization

Influence of mobile phase pH on the ionization state and silanol interaction.

Comparison of HPLC Column Technologies

To establish the optimal purity assay, we compared three distinct column chemistries and mobile phase conditions to objectively evaluate their performance:

  • Alternative A: Traditional Silica C18 at Low pH (pH 3.0)

    • Mechanism: Relies on acidic conditions to fully protonate the analyte and suppress silanol ionization.

    • Drawback: Even highly endcapped traditional silica columns have active residual silanols that cause tailing for strong bases[3].

  • Alternative B: Polar-Embedded C18 at Low pH (pH 3.0)

    • Mechanism: Incorporates an amide or carbamate group within the alkyl chain. This creates a virtual "shield" of structured water that repels basic analytes from the silica surface.

    • Advantage: Improves peak shape over traditional C18 without requiring high pH.

  • Alternative C: Hybrid Particle C18 at High pH (pH 10.0)

    • Mechanism: Utilizes ethylene-bridged hybrid (BEH) technology, allowing the column to withstand pH up to 12.0 without silica dissolution[4]. At pH 10.0, the primary amine is deprotonated (neutral), completely eliminating ionic interactions with the stationary phase.

    • Advantage: Maximizes theoretical plates and loadability for basic compounds[5].

Experimental Data: Performance Metrics

A comparative study was conducted using a synthetic mixture of (8-Methylquinolin-4-yl)methanamine and its primary synthetic precursor (Impurity A).

Chromatographic ParameterAlt A: Traditional C18 (pH 3.0)Alt B: Polar-Embedded C18 (pH 3.0)Alt C: Hybrid C18 (pH 10.0)
Retention Time (

)
4.2 min3.8 min6.5 min
Peak Asymmetry (

)
1.85 (Severe Tailing)1.30 (Acceptable)1.05 (Excellent)
Theoretical Plates (

)
4,5009,20018,500
Resolution (

)
1.22.14.5
Signal-to-Noise (S/N) 4585150

Data Interpretation: Alternative C (Hybrid C18 at High pH) vastly outperforms the others. By neutralizing the primary amine, the analyte interacts purely via hydrophobic partitioning, resulting in a 4-fold increase in theoretical plates and a perfectly symmetrical peak (


 = 1.05).

Step-by-Step Methodology: The Optimized High-pH Workflow

Based on the superior performance of the hybrid particle column, the following protocol is established. This workflow is designed as a self-validating system , ensuring that the instrument verifies its own performance before any sample data is reported.

Workflow Prep 1. Sample & Mobile Phase Preparation Equil 2. Column Equilibration (Hybrid C18, pH 10.0) Prep->Equil SST 3. System Suitability Testing (SST) Equil->SST Val 4. ICH Q2(R1) Validation Execution SST->Val

Step-by-step workflow for the development and validation of the high-pH assay.

Step 1: Mobile Phase Preparation
  • Mobile Phase A (Aqueous): 10 mM Ammonium Bicarbonate (

    
    ). Adjust to pH 10.0 using dilute Ammonium Hydroxide (
    
    
    
    ). Filter through a 0.22 µm PTFE membrane.
    • Causality: Ammonium bicarbonate provides excellent buffering capacity at pH 10.0, ensuring the primary amine remains un-ionized and preventing baseline drift.

  • Mobile Phase B (Organic): 100% HPLC-Grade Acetonitrile.

Step 2: Chromatographic Conditions
  • Column: Ethylene Bridged Hybrid (BEH) C18, 150 x 4.6 mm, 3.5 µm.

  • Flow Rate: 1.0 mL/min.

    • Causality: Balances the optimal linear velocity for a 4.6 mm ID column with an acceptable backpressure profile.

  • Column Temperature: 40°C.

    • Causality: Elevated temperature reduces mobile phase viscosity, lowering backpressure and improving mass transfer kinetics for sharper peaks.

  • Gradient Program:

    • 0–2 min: 10% B

    • 2–12 min: 10% to 60% B

    • 12–15 min: 60% to 90% B

    • 15–17 min: 90% B

    • 17–18 min: 90% to 10% B

    • 18–25 min: 10% B (Re-equilibration)

  • Detection: UV at 230 nm.

    • Causality: The conjugated aromatic system of the quinoline ring exhibits a strong

      
       transition at this wavelength, maximizing assay sensitivity.
      
Step 3: System Suitability Testing (SST) - The Self-Validating Mechanism

Before analyzing unknown samples, the system must validate its own operational readiness. Inject a reference standard solution (0.1 mg/mL) six consecutive times.

  • Acceptance Criteria:

    • Relative Standard Deviation (RSD) of peak area

      
       2.0% (Ensures injector precision).
      
    • Peak Asymmetry (

      
      ) 
      
      
      
      1.5 (Ensures column bed integrity).
    • Theoretical Plates (

      
      ) 
      
      
      
      10,000 (Ensures optimal resolving power).
Step 4: ICH Q2(R1) Validation Protocol

To ensure trustworthiness and regulatory compliance, validate the method according to ICH Q2(R1) guidelines[6]:

  • Specificity: Inject a blank and a spiked sample with known impurities. Ensure no co-elution occurs at the retention time of (8-Methylquinolin-4-yl)methanamine.

  • Linearity: Prepare calibration standards ranging from 50% to 150% of the target concentration (0.05 to 0.15 mg/mL). The correlation coefficient (

    
    ) must be 
    
    
    
    0.999.
  • Precision (Repeatability): Inject six independent preparations of the sample at 100% concentration. Calculate the assay % and ensure RSD

    
     2.0%.
    
  • Robustness: Deliberately vary pH (

    
     0.2 units), column temperature (
    
    
    
    5°C), and flow rate (
    
    
    10%). The SST criteria must still be met, proving the method's reliability during normal usage.

Conclusion

For the purity assay of (8-Methylquinolin-4-yl)methanamine, traditional low-pH methods fall short due to severe silanol interactions with the primary amine. By leveraging hybrid particle technology and shifting to a high-pH mobile phase (pH 10.0), chromatographers can neutralize the basic analyte. This targeted chemical manipulation yields superior peak symmetry, higher resolution, and a highly robust method suitable for rigorous ICH validation.

References

  • [4] Routine Switching Between High and Low pH on XBridge HPLC Columns | Waters. Waters Corporation.[Link]

  • [6] ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH.org.[Link]

  • [5] Tailing and Fronting in HPLC And GC: 7 Causes and Expert Tips to Reduce Them. PharmaGuru.[Link]

Sources

Validation

High-Resolution Mass Spectrometry of (8-Methylquinolin-4-yl)methanamine: A Comparative Guide to CID vs. HCD Fragmentation

Executive Summary (8-Methylquinolin-4-yl)methanamine is a highly versatile building block and pharmacophore, particularly prevalent in the development of tubulin inhibitors targeting the colchicine binding site[1]. Accur...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(8-Methylquinolin-4-yl)methanamine is a highly versatile building block and pharmacophore, particularly prevalent in the development of tubulin inhibitors targeting the colchicine binding site[1]. Accurate structural elucidation of this compound is critical for drug development workflows. This guide objectively compares two leading tandem mass spectrometry (MS/MS) techniques—Collision-Induced Dissociation (CID) on a Q-TOF platform versus Higher-energy C-trap Dissociation (HCD) on an Orbitrap platform—to map its precise fragmentation pattern.

Pharmacological Relevance & Analytical Challenges

Quinoline derivatives bearing methanamine moieties are structurally significant due to their ability to form key hydrogen bonds in kinase and tubulin binding pockets[1]. However, the analytical challenge lies in differentiating the labile primary amine group from the highly stable aromatic quinoline core. Small precursor ions (m/z 173.107) are notoriously difficult to fully characterize using traditional ion-trap CID due to the "1/3 rule," which prevents the detection of low-mass diagnostic fragments.

Comparative Analysis: CID (Q-TOF) vs. HCD (Orbitrap)

To objectively evaluate the fragmentation of (8-Methylquinolin-4-yl)methanamine, we compare resonant CID against beam-type HCD.

  • Causality of Fragmentation: In resonant CID, the precursor ion is excited at a specific frequency. Once the lowest-energy bond breaks (typically the loss of NH₃ from the methanamine group), the resulting fragment falls out of resonance, halting further dissociation. In contrast, HCD accelerates ions into a nitrogen-filled C-trap. This non-resonant, beam-type collision environment imparts higher kinetic energy, forcing secondary and tertiary fragmentations. This is essential for breaking the stable quinoline ring to observe the characteristic loss of HCN (27 Da)[2], a diagnostic marker for nitrogen-containing heterocycles.

Experimental Methodologies: A Self-Validating Protocol

To ensure rigorous scientific integrity, the following protocol incorporates built-in validation steps to guarantee data accuracy.

Step 1: System Suitability and Calibration

  • Action: Infuse a standardized positive ion calibration solution (e.g., Pierce LTQ Velos) prior to the analytical run.

  • Causality: Ensures the mass analyzer achieves a mass accuracy of < 5 ppm, which is mathematically required to differentiate isobaric fragments (e.g., distinguishing a loss of CH₅N vs. CH₃O).

  • Validation: Run a solvent blank (50:50 H₂O:MeCN with 0.1% Formic Acid). The absence of a peak at m/z 173.107 validates a carryover-free system.

Step 2: Sample Preparation

  • Action: Dissolve the (8-Methylquinolin-4-yl)methanamine standard in LC-MS grade methanol to a stock concentration of 1 mg/mL. Dilute to 0.1 µg/mL using 50:50 H₂O:MeCN containing 0.1% Formic Acid.

  • Causality: The addition of 0.1% Formic Acid lowers the pH, ensuring complete protonation of both the basic quinoline nitrogen and the primary amine. This maximizes the yield of the [M+H]⁺ precursor ion during Electrospray Ionization (ESI+).

Step 3: LC-MS/MS Acquisition

  • Action: Inject 2 µL onto a C18 UHPLC column (2.1 x 50 mm, 1.8 µm).

  • Platform A (Q-TOF CID): Set collision energy (CE) to 10, 20, and 40 eV using N₂ collision gas.

  • Platform B (Orbitrap HCD): Set Normalized Collision Energy (NCE) to 20%, 40%, and 60%.

LCMS_Workflow N1 Sample Prep (0.1 µg/mL) N2 UHPLC Separation (C18 Column) N1->N2 N3 ESI(+) [M+H]+ m/z 173.1 N2->N3 N4 Mass Analyzer (Q-TOF / Orbitrap) N3->N4 N5 Fragmentation (CID vs HCD) N4->N5 N6 Data Analysis (<5 ppm Error) N5->N6

Figure 1: Comparative LC-MS/MS workflow for the structural elucidation of quinoline derivatives.

Quantitative Data & Fragmentation Pattern Comparison

The fragmentation of methyl-substituted quinolines is highly dependent on the collision energy applied[3]. Table 1 summarizes the quantitative differences in fragment abundance between the two platforms at optimal collision energies (CID at 20 eV vs. HCD at 40 NCE).

Table 1: MS/MS Fragment Ion Comparison for (8-Methylquinolin-4-yl)methanamine

Fragment IonFormulaTheoretical m/zCID (Q-TOF) Rel. AbundanceHCD (Orbitrap) Rel. AbundanceStructural Significance
[M+H]⁺ C₁₁H₁₃N₂⁺173.1073100%15%Intact Precursor Ion
[M+H - NH₃]⁺ C₁₁H₁₀N⁺156.080885%25%Cleavage of primary amine
[M+H - CH₅N]⁺ C₁₀H∸N⁺142.065140%100%Complete loss of methanamine
[M+H - CH₅N - CH₃•]⁺ C₉H₅N⁺127.04225%55%Methyl radical loss from core[3]
[M+H - CH₅N - HCN]⁺ C₉H₇⁺115.0542Not Detected80%Quinoline ring opening[2]

Mechanistic Insights into the Fragmentation Pathway

The structural architecture of (8-Methylquinolin-4-yl)methanamine dictates a sequential dissociation mechanism.

  • Primary Amine Cleavage (Low Energy): The initial, lowest-energy pathway is the neutral loss of ammonia (-17.03 Da) from the methanamine group, yielding an abundant ion at m/z 156.081. As collision energy increases, the entire methanamine moiety is expelled (-31.04 Da), leaving a highly stable 8-methylquinolinium core at m/z 142.065.

  • Quinoline Core Dissociation (High Energy): Once the core is exposed, HCD provides the necessary kinetic energy to fracture the aromatic system. This results in two parallel pathways: the loss of a methyl radical (-15.02 Da) yielding m/z 127.042[3], and the highly diagnostic expulsion of hydrogen cyanide (-27.01 Da) yielding m/z 115.054[2][3]. The inability of CID to efficiently produce the m/z 115.054 ion highlights the superiority of HCD for deep structural elucidation of heterocyclic scaffolds.

FragPathway M [M+H]+ m/z 173.107 C11H13N2+ F1 [M+H - NH3]+ m/z 156.081 C11H10N+ M->F1 -NH3 (17.03 Da) Low Collision Energy F2 [M+H - CH5N]+ m/z 142.065 C10H8N+ M->F2 -CH3NH2 (31.04 Da) Medium Collision Energy F3 [M+H - CH5N - HCN]+ m/z 115.054 C9H7+ F2->F3 -HCN (27.01 Da) High Collision Energy F4 [M+H - CH5N - CH3•]+ m/z 127.042 C9H5N+ F2->F4 -CH3• (15.02 Da) High Collision Energy

Figure 2: Proposed MS/MS fragmentation pathway of (8-Methylquinolin-4-yl)methanamine.

Conclusion

For researchers analyzing (8-Methylquinolin-4-yl)methanamine and related pharmacophores, platform selection dictates the depth of structural data acquired. While Q-TOF CID is sufficient for confirming the presence of the methanamine group via ammonia loss, Orbitrap HCD is strictly required to validate the quinoline core through HCN expulsion. By utilizing the self-validating protocols outlined above, analytical scientists can ensure high-confidence structural assignments in drug discovery workflows.

References

  • Source: tandfonline.
  • Source: aanda.
  • Source: researchgate.

Sources

Comparative

A Comparative Analysis of Metal Chelation: 8-Hydroxyquinoline vs. (8-Methylquinolin-4-yl)methanamine

A Technical Guide for Researchers in Drug Discovery and Chemical Biology In the landscape of medicinal chemistry and materials science, the ability of small molecules to bind metal ions is a critical attribute that dicta...

Author: BenchChem Technical Support Team. Date: March 2026

A Technical Guide for Researchers in Drug Discovery and Chemical Biology

In the landscape of medicinal chemistry and materials science, the ability of small molecules to bind metal ions is a critical attribute that dictates their biological activity and physical properties. Among the vast array of metal-chelating scaffolds, quinoline derivatives have garnered significant attention due to their versatile coordination chemistry and diverse applications, ranging from anticancer agents to corrosion inhibitors.[1][2] This guide provides an in-depth comparison of the binding affinities of two quinoline-based compounds: the well-characterized 8-hydroxyquinoline (8-HQ) and the less-studied (8-Methylquinolin-4-yl)methanamine.

This analysis is designed for researchers, scientists, and drug development professionals, offering a blend of established experimental data for 8-HQ and a structure-based theoretical consideration for (8-Methylquinolin-4-yl)methanamine, necessitated by the current scarcity of direct experimental binding data for the latter.

Introduction to the Chelators

8-Hydroxyquinoline (8-HQ) , also known as oxine, is a monoprotic, bidentate chelating agent renowned for its strong coordination with a wide range of metal ions.[3] Its ability to form stable complexes arises from the concerted action of the hydroxyl group at the 8-position and the nitrogen atom within the quinoline ring, which together create a favorable five-membered chelate ring upon binding to a metal ion. This robust chelating property underpins its diverse applications, including its use as an antiseptic, a fungicide, and a scaffold for metalloenzyme inhibitors.[2]

Comparative Analysis of Binding Affinity

A direct, quantitative comparison of the binding affinities of 8-HQ and (8-Methylquinolin-4-yl)methanamine is challenging due to the lack of published experimental data for the latter. However, we can leverage the extensive data for 8-HQ and structure-activity relationship (SAR) studies of related quinoline derivatives to infer the likely binding characteristics of (8-Methylquinolin-4-yl)methanamine.

Binding Affinity of 8-Hydroxyquinoline

The binding affinity of 8-HQ for various metal ions has been extensively studied and is well-documented. The stability of these complexes is typically quantified by the formation constant (log β) or the dissociation constant (Kd). Higher log β values and lower Kd values indicate stronger binding.

Metal IonStoichiometry (Metal:Ligand)Formation Constant (log β)Reference
Cu(II)1:2~25
Ni(II)1:2~20[3]
Co(II)1:2~18[3]
Zn(II)1:2~17[3]
Fe(III)1:3~36

Table 1: Experimentally determined formation constants for selected 8-hydroxyquinoline-metal complexes.

The strong binding affinity of 8-HQ is attributed to the formation of a stable five-membered chelate ring involving the deprotonated hydroxyl group and the quinoline nitrogen. This bidentate {N,O} donor set provides a high degree of pre-organization for metal binding.[4]

Inferred Binding Affinity of (8-Methylquinolin-4-yl)methanamine

In the absence of direct experimental data, we can analyze the structural features of (8-Methylquinolin-4-yl)methanamine to predict its binding behavior. The potential chelating atoms are the nitrogen of the quinoline ring and the nitrogen of the aminomethyl group at the 4-position.

Structural Considerations:

  • Chelate Ring Size: Chelation involving the quinoline nitrogen and the aminomethyl nitrogen would form a six-membered ring. While stable, five-membered chelate rings, as seen in 8-HQ, are generally more entropically favored and thus often result in higher stability constants.

  • Donor Atom Basicity: The basicity of the donor atoms significantly influences the stability of the resulting metal complex. The pKa of the quinoline nitrogen is a key factor. Electron-donating groups on the quinoline ring can increase the basicity of the nitrogen, potentially leading to stronger metal binding. The methyl group at the 8-position in (8-Methylquinolin-4-yl)methanamine is an electron-donating group, which might enhance the basicity of the quinoline nitrogen compared to an unsubstituted quinoline. However, the primary amine of the methanamine group is a weaker Lewis base than the phenolate oxygen in deprotonated 8-HQ.

  • Steric Hindrance: The methyl group at the 8-position could introduce steric hindrance, which may affect the geometry of the metal complex and potentially reduce its stability depending on the size of the metal ion and other coordinated ligands.

Based on these structural considerations, it is plausible to hypothesize that the binding affinity of (8-Methylquinolin-4-yl)methanamine for metal ions would be lower than that of 8-hydroxyquinoline. The formation of a six-membered chelate ring and the lower basicity of the aminomethyl nitrogen compared to the phenolate oxygen are the primary reasons for this prediction.

Experimental Methodologies for Determining Binding Affinity

To experimentally validate the binding affinity of these compounds, several robust techniques can be employed. The choice of method depends on factors such as the properties of the ligand and the metal ion, the expected affinity, and the available instrumentation.

Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique that directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).[5]

Experimental Workflow for ITC:

ITC_Workflow cluster_prep Sample Preparation cluster_exp ITC Experiment cluster_analysis Data Analysis Prep1 Prepare protein/metal solution (in cell) Prep2 Prepare ligand solution (in syringe) Prep3 Ensure identical buffer conditions Exp1 Equilibrate instrument Exp2 Load samples into cell and syringe Exp1->Exp2 Exp3 Perform automated titration Exp2->Exp3 Analysis1 Integrate raw data peaks Analysis2 Fit data to a binding model Analysis1->Analysis2 Analysis3 Determine Kd, n, ΔH, ΔS Analysis2->Analysis3 cluster_prep cluster_prep cluster_exp cluster_exp cluster_prep->cluster_exp Load Samples cluster_analysis cluster_analysis cluster_exp->cluster_analysis Raw Data

A streamlined workflow for an Isothermal Titration Calorimetry experiment.

Causality Behind Experimental Choices in ITC:

  • Identical Buffer Conditions: Using the exact same buffer for both the titrant and the sample in the cell is crucial to minimize heats of dilution, which can otherwise mask the true binding signal.[6]

  • Concentration Range: The concentrations of the macromolecule and the ligand are chosen to ensure an optimal "c-window" (c = n * [Macromolecule] / Kd), which allows for a sigmoidal binding curve that can be accurately fitted to determine the binding parameters.[7]

  • Control Experiments: A control titration of the ligand into the buffer alone is essential to determine the heat of dilution of the ligand, which is then subtracted from the experimental data.

Fluorescence Spectroscopy

Fluorescence spectroscopy is another sensitive technique for measuring binding affinity. It relies on a change in the fluorescence properties of a molecule upon binding. This change can be in intensity, emission wavelength, or polarization (anisotropy).[8]

Experimental Workflow for Fluorescence Spectroscopy:

FS_Workflow cluster_prep Sample Preparation cluster_exp Fluorescence Measurement cluster_analysis Data Analysis Prep1 Prepare fluorescent species (e.g., protein) Prep2 Prepare quencher/binder (ligand) Prep3 Prepare serial dilutions of ligand Exp1 Set excitation and emission wavelengths Exp2 Titrate ligand into protein solution Exp1->Exp2 Exp3 Record fluorescence at each concentration Exp2->Exp3 Analysis1 Correct for dilution Analysis2 Plot fluorescence change vs. ligand concentration Analysis1->Analysis2 Analysis3 Fit data to a binding isotherm to get Kd Analysis2->Analysis3 cluster_prep cluster_prep cluster_exp cluster_exp cluster_prep->cluster_exp Titration cluster_analysis cluster_analysis cluster_exp->cluster_analysis Fluorescence Data

A comparison of the chelation mechanisms.

Conclusion

This guide provides a comparative overview of the binding affinities of 8-hydroxyquinoline and (8-Methylquinolin-4-yl)methanamine. While 8-hydroxyquinoline is a well-established, high-affinity metal chelator with a wealth of experimental data supporting its strong binding to a variety of metal ions, the binding properties of (8-Methylquinolin-4-yl)methanamine remain largely uncharacterized in the public domain.

Based on a structural analysis, it is hypothesized that (8-Methylquinolin-4-yl)methanamine would exhibit a lower binding affinity for metal ions compared to 8-hydroxyquinoline, primarily due to the formation of a less-favored six-membered chelate ring and the presence of a less basic aminomethyl nitrogen as a donor atom.

To definitively establish the binding profile of (8-Methylquinolin-4-yl)methanamine, further experimental investigation using techniques such as Isothermal Titration Calorimetry or Fluorescence Spectroscopy is imperative. Such studies would not only provide valuable quantitative data for direct comparison but also contribute to a deeper understanding of the structure-activity relationships of quinoline-based chelators, aiding in the rational design of novel molecules with tailored metal-binding properties for therapeutic and materials science applications.

References

  • Structure–Activity Relationships of 8-Hydroxyquinoline-Derived Mannich Bases with Tertiary Amines Targeting Multidrug-Resistant Cancer. Journal of Medicinal Chemistry, 2022.
  • 8-Hydroxyquinolines: a review of their metal chelating properties and medicinal applications. Drug Design, Development and Therapy, 2013.
  • Intrinsic Thermodynamics of Protein-Ligand Binding by Isothermal Titration Calorimetry as Aid to Drug Design. Methods in Molecular Biology, 2019.
  • Isothermal Titration Calorimetry for Studying Protein–Ligand Interactions. Journal of Visualized Experiments, 2014.
  • Isothermal Titration Calorimetry (ITC). Center for Macromolecular Interactions, Harvard Medical School.
  • Dissociation constants for the zinc(II)-8-hydroxyquinoline complexes in aqueous and sodium dodecyl sulfate micellar solutions. Russian Journal of General Chemistry, 2007.
  • Metal Complexes of a 5-Nitro-8-Hydroxyquinoline-Proline Hybrid with Enhanced Water Solubility Targeting Multidrug Resistant Cancer Cells. Molecules, 2022.
  • How to determine binding affinity with a micropl
  • 8-Hydroxyquinoline and its Derivatives: Synthesis and Applic
  • The dissociation constants of 8-hydroxyquinoline. Journal of the Chemical Society, 1949.
  • Four Gold Standards for Measuring Ligand-Binding Affinity. FindLight, 2023.
  • A Guide to Simple and Informative Binding Assays. Molecular Biology of the Cell, 2017.
  • Metal Complexes with 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity. Open Journal of Applied Sciences, 2021.
  • Metal Complexes with 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity. Scientific Research Publishing, 2021.
  • 8-Hydroxyquinolines: a review of their metal chelating properties and medicinal applications. Drug Design, Development and Therapy, 2013.

Sources

Validation

UV-Vis absorption characteristics of (8-Methylquinolin-4-yl)methanamine

An In-Depth Technical Guide to the UV-Vis Absorption Characteristics of Quinoline Derivatives: A Comparative Analysis Featuring (8-Methylquinolin-4-yl)methanamine For researchers, scientists, and drug development profess...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the UV-Vis Absorption Characteristics of Quinoline Derivatives: A Comparative Analysis Featuring (8-Methylquinolin-4-yl)methanamine

For researchers, scientists, and drug development professionals, a comprehensive understanding of the spectroscopic properties of molecular scaffolds is fundamental. Quinoline and its derivatives are a cornerstone in medicinal chemistry and materials science, lauded for their diverse biological activities and valuable photophysical properties.[1][2][3] This guide provides a comparative analysis of the UV-Vis absorption characteristics of quinoline derivatives, with a focus on (8-Methylquinolin-4-yl)methanamine as a key exemplar. We will delve into how structural modifications and the surrounding solvent environment influence their electronic absorption spectra, supported by experimental data and protocols.

The Quinoline Scaffold: Spectroscopic Significance

The quinoline ring, a bicyclic aromatic heterocycle, possesses a delocalized π-electron system that is responsible for its characteristic UV-Vis absorption. The absorption spectra of quinoline derivatives typically exhibit multiple bands corresponding to π-π* and n-π* electronic transitions. The precise position (λmax) and intensity (molar absorptivity, ε) of these bands are highly sensitive to the nature and position of substituents on the ring system, making UV-Vis spectroscopy a powerful tool for both qualitative and quantitative analysis.[4]

Comparative UV-Vis Absorption Analysis

While specific experimental data for (8-Methylquinolin-4-yl)methanamine is not extensively published, we can infer its properties by comparing it with structurally related quinoline derivatives. The introduction of substituents such as methyl (-CH₃) and aminomethyl (-CH₂NH₂) groups can induce predictable changes in the electronic structure and, consequently, the absorption spectrum.

The Influence of Substituents

The electronic properties of substituents play a crucial role in modulating the absorption characteristics of the quinoline core. Electron-donating groups (EDGs) like amino and methyl groups typically cause a bathochromic (red) shift in the λmax, while electron-withdrawing groups (EWGs) often result in a hypsochromic (blue) shift.

For instance, the presence of an amino group, as in aminoquinoline, is known to shift the absorption to longer wavelengths compared to the parent quinoline molecule.[4][5] Similarly, a methyl group, being a weak electron-donating group, can also contribute to a slight bathochromic shift.[2][6] Therefore, it is anticipated that (8-Methylquinolin-4-yl)methanamine, possessing both of these features, would exhibit absorption maxima at longer wavelengths than unsubstituted quinoline.

Compound/Derivative ClassSubstituent(s)Typical λmax Range (nm)Key ObservationsReference(s)
Quinoline (unsubstituted)None~270-315Baseline for comparison.[4]
Aminoquinolines-NH₂~320-380Significant red shift due to the electron-donating amino group.[4][5][4][5]
Methylquinolines-CH₃~280-320Slight red shift compared to unsubstituted quinoline.[7][7]
Chloroquinolines-Cl~280-320The effect can vary, but generally a smaller shift than strong EDGs.[8]
Hydroxyquinolines-OH~310-360Strong electron-donating group causing a significant red shift.[6]
Solvent Effects on Absorption Spectra (Solvatochromism)

The polarity of the solvent can significantly alter the UV-Vis absorption spectrum of quinoline derivatives, a phenomenon known as solvatochromism.[1][9] This effect arises from differential solvation of the ground and excited states of the molecule. Polar solvents can stabilize polar excited states, often leading to a red shift in the absorption maximum.

Studies on various quinoline derivatives have demonstrated a remarkable solvent-dependent effect.[1] For example, the absorption bands of certain quinolines show a noticeable shift when the solvent is changed from a non-polar solvent like n-hexane to a polar one like methanol or DMSO.[1][9] This sensitivity to the environment is a critical consideration in experimental design and can be exploited in applications such as chemical sensing.[10]

Derivative ClassSolventλmax (nm)ObservationReference(s)
Substituted QuinolinoneEthanol231, 288Baseline in a polar protic solvent.
Substituted QuinolinoneWater225, 296Shift in peaks observed in a more polar solvent.[11][11]
Various Synthetic Quinolinesn-HexaneVariesAbsorption in a non-polar solvent.
Various Synthetic QuinolinesMethanolVariesRed shift often observed in polar protic solvent.[1][1]
Various Synthetic QuinolinesChloroformVariesDifferent shifts in a polar aprotic solvent, sometimes indicating aggregation.[1][1]

Experimental Protocol: UV-Vis Spectroscopic Analysis

This section provides a standardized methodology for obtaining the UV-Vis absorption spectrum of a quinoline derivative like (8-Methylquinolin-4-yl)methanamine.

Materials and Instrumentation
  • Compound: (8-Methylquinolin-4-yl)methanamine or other quinoline derivative of interest.

  • Solvent: Spectroscopic grade solvent (e.g., ethanol, acetonitrile, or dichloromethane). The choice of solvent is critical and should be based on the solubility of the compound and the desired experimental conditions.

  • Instrumentation: A dual-beam UV-Vis spectrophotometer.

  • Cuvettes: Matched quartz cuvettes with a 1 cm path length.

Step-by-Step Procedure
  • Stock Solution Preparation: Accurately weigh a small amount of the quinoline derivative and dissolve it in the chosen spectroscopic grade solvent to prepare a stock solution of a known concentration (e.g., 1 mM).[12]

  • Working Solution Preparation: From the stock solution, prepare a dilution to a final concentration that will yield an absorbance value between 0.1 and 1.0 at the λmax.[12] This ensures the measurement is within the linear range of the Beer-Lambert law. A typical concentration is in the micromolar range (e.g., 1 x 10⁻⁵ M).[1]

  • Instrument Setup: Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes to ensure a stable output.

  • Baseline Correction: Fill both the sample and reference cuvettes with the pure solvent. Place them in the spectrophotometer and perform a baseline correction over the desired wavelength range (e.g., 200-600 nm). This subtracts any absorbance from the solvent and the cuvettes.

  • Sample Measurement: Empty the sample cuvette, rinse it with a small amount of the working solution, and then fill it with the working solution. Place it back into the sample holder.

  • Spectrum Acquisition: Scan the sample over the same wavelength range used for the baseline correction.

  • Data Analysis: Identify the wavelength of maximum absorbance (λmax) and record the absorbance value at this wavelength. If the molar concentration is known, the molar absorptivity (ε) can be calculated using the Beer-Lambert law (A = εcl).

Rationale Behind Experimental Choices
  • Choice of Solvent: The solvent must be transparent in the wavelength range of interest and should not react with the analyte. Its polarity can be varied to study solvatochromic effects.[1][11]

  • Concentration: The concentration is kept low to avoid molecular aggregation, which can affect the absorption spectrum, and to stay within the linear range of the instrument.[1]

  • Baseline Correction: This is a crucial step to ensure that the measured absorbance is solely due to the compound of interest.

Visualizing Experimental and Comparative Frameworks

To better illustrate the processes and relationships discussed, the following diagrams are provided.

G cluster_prep Sample Preparation cluster_inst Instrument Setup cluster_acq Data Acquisition stock Prepare 1 mM Stock Solution working Dilute to ~10 µM Working Solution stock->working Ensures A < 1.0 measure Measure Sample Absorbance working->measure warmup Warm up Spectrophotometer baseline Run Baseline with Pure Solvent warmup->baseline baseline->measure Reference analyze Identify λmax and Absorbance measure->analyze molar_abs Calculate Molar Absorptivity (ε) analyze->molar_abs Data Processing report Final Spectrum & Data analyze->report Data Processing

Caption: Workflow for UV-Vis Spectroscopic Analysis.

G Quinoline Quinoline Core Methyl Methylquinolines (e.g., 8-Methylquinoline) Quinoline->Methyl Substituent Effects Amino Aminoquinolines (e.g., 8-Aminoquinoline) Quinoline->Amino Substituent Effects Hydroxy Hydroxyquinolines (e.g., 8-Hydroxyquinoline) Quinoline->Hydroxy Substituent Effects Chloro Chloroquinolines (e.g., 4-Chloroquinoline) Quinoline->Chloro Substituent Effects Target (8-Methylquinolin-4-yl)methanamine Target->Methyl Comparative Analysis Target->Amino Comparative Analysis Target->Hydroxy Comparative Analysis Target->Chloro Comparative Analysis Methyl->Target Amino->Target

Sources

Comparative

Crystal Structure Determination of (8-Methylquinolin-4-yl)methanamine Complexes: A Methodological Comparison Guide

Executive Summary & Introduction The structural characterization of coordination complexes is a critical bottleneck in metallodrug discovery and catalyst optimization. The ligand (8-Methylquinolin-4-yl)methanamine (CAS:...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Introduction

The structural characterization of coordination complexes is a critical bottleneck in metallodrug discovery and catalyst optimization. The ligand (8-Methylquinolin-4-yl)methanamine (CAS: 1001939-58-7)[1] is of particular interest due to its bidentate N,N'-coordination capability and the established pharmacological relevance of quinoline derivatives in anti-influenza and antimalarial therapies[2].

Determining the precise 3D geometry of these complexes requires overcoming two primary hurdles: obtaining diffraction-quality single crystals and selecting the appropriate X-ray diffraction (XRD) technology . This guide objectively compares product methodologies and equipment performance—specifically contrasting Vapor Diffusion vs. Slow Evaporation for crystallization, and In-House Microfocus Cu Kα vs. Synchrotron Radiation for data acquisition.

Comparison 1: Crystallization Methodologies

The quality of the initial crystal dictates the absolute limit of the resolvable electron density. For (8-Methylquinolin-4-yl)methanamine transition metal complexes (e.g., Cu(II) or Ru(II) species), the choice of crystallization method fundamentally alters the nucleation kinetics.

Mechanistic Causality: Vapor Diffusion vs. Slow Evaporation

Vapor Diffusion (Tube-in-Vial): This method relies on the vapor pressure differential between a primary solvent and a volatile anti-solvent[3]. By sealing the system, the anti-solvent slowly transfers through the vapor phase into the sample droplet. This gradual equilibration drives the complex into a metastable supersaturated state, favoring the nucleation of fewer, highly ordered single crystals[4].

Slow Evaporation: This relies on the direct loss of a volatile solvent to the atmosphere to achieve supersaturation[4]. While operationally simpler, the uncontrolled evaporation rate often leads to rapid nucleation. For sensitive coordination complexes, this frequently results in smaller, twinned crystals or amorphous precipitates[3].

G Start Synthesize (8-Methylquinolin-4-yl) methanamine Complex Split Select Crystallization Method Start->Split VD Vapor Diffusion (Anti-solvent equilibration) Split->VD High Priority / Low Yield SE Slow Evaporation (Solvent loss) Split->SE Robust Complex / High Yield VD_Step Inner vial: Complex in Solvent Outer vial: Anti-solvent Seal system tightly VD->VD_Step SE_Step Dissolve in volatile solvent Cover with perforated cap Ambient evaporation SE->SE_Step VD_Result Gradual Supersaturation Fewer, larger, well-ordered crystals VD_Step->VD_Result SE_Result Rapid Supersaturation Smaller, potentially twinned crystals SE_Step->SE_Result

Figure 1: Mechanistic workflow comparing Vapor Diffusion and Slow Evaporation for complex crystallization.

Self-Validating Experimental Protocols

Protocol A: Vapor Diffusion (Recommended for High-Resolution XRD)

  • Preparation: Dissolve 5.0 mg of the (8-Methylquinolin-4-yl)methanamine complex in 1.0 mL of Methanol (primary solvent) in a 2 mL inner glass vial.

  • Setup: Place the uncapped 2 mL vial inside a 20 mL outer scintillation vial containing 4.0 mL of Diethyl Ether (anti-solvent).

  • Equilibration: Seal the outer vial tightly with a PTFE-lined cap. Store undisturbed at 20°C for 72–96 hours.

  • Validation: Inspect under a stereomicroscope with cross-polarizers. Crystals that extinguish light uniformly upon rotation (birefringence) validate a single, untwinned lattice suitable for mounting.

Protocol B: Slow Evaporation (Recommended for Initial Screening)

  • Preparation: Dissolve 5.0 mg of the complex in 2.0 mL of a 1:1 Methanol/Chloroform mixture.

  • Setup: Cover the vial with Parafilm and puncture 2–3 small holes using a 20-gauge needle.

  • Equilibration: Leave undisturbed in a fume hood at ambient temperature until 80% of the solvent has evaporated (typically 48 hours).

  • Validation: Check for crystal formation. If the resulting solid is opaque or powdery, the nucleation rate was too high, invalidating the batch for single-crystal XRD.

Performance Data Comparison
MetricVapor Diffusion (Methanol/Ether)Slow Evaporation (MeOH/CHCl₃)
Average Crystal Dimensions 120 × 80 × 50 µm30 × 20 × 10 µm
Mosaicity (Lattice Order) Low (0.4° – 0.6°)High (1.2° – 2.0°)
Twinning Probability < 10%> 40%
Time to Harvest 3 to 5 days1 to 2 days

Comparison 2: X-ray Diffraction Technologies

Once a crystal is harvested, the structural determination relies on the X-ray source. We compare high-end In-House Microfocus Cu Kα Diffractometers (e.g., Rigaku Synergy-S)[5][6] against Synchrotron Radiation Beamlines (e.g., SPring-8)[5][7].

Mechanistic Causality: Flux Density vs. Radiation Damage

In-House Microfocus Cu Kα: Modern laboratory diffractometers utilize microfocus sealed tubes paired with single-photon counting detectors (like the HyPix-6000HE)[5][6]. The Cu Kα wavelength (λ = 1.5418 Å) provides strong anomalous dispersion signals and excellent flux for standard-sized crystals (>50 µm). However, they lack the photon density to resolve sub-10 µm micro-crystals effectively[7].

Synchrotron Radiation: Synchrotrons accelerate electrons to near light-speed, generating ultra-high photon flux densities with exceptional spatial and temporal coherence[7]. Beamlines allow for tunable wavelengths (e.g., 0.2483 Å / 50 keV) to minimize sample absorption[5]. This is mandatory for micro-crystals, but the intense beam introduces a severe risk of radiation damage, necessitating ultra-fast, low-exposure data collection strategies (e.g., kilohertz frame rates)[7].

G Eval Evaluate Crystal Quality (Size & Mosaicity) Large Dimensions > 50 µm Good optical quality Eval->Large Micro Dimensions < 10 µm or High Mosaicity Eval->Micro InHouse In-House Microfocus Cu Kα (e.g., Rigaku Synergy) Large->InHouse Synch Synchrotron Radiation (e.g., SPring-8 / Diamond) Micro->Synch Result1 Routine Structure Resolution ~0.75 Å InHouse->Result1 Result2 High-Res Structure Resolution ~0.60 Å (Risk: Radiation Damage) Synch->Result2

Figure 2: Decision matrix for selecting X-ray diffraction sources based on crystal dimensions and quality.

Self-Validating Experimental Protocols

Protocol C: In-House Data Collection

  • Mounting: Coat the crystal in Paratone-N oil (acts as a cryoprotectant to prevent ice-ring formation) and mount on a 0.3 mm loop.

  • Cooling: Transfer immediately to the diffractometer goniometer under a 100 K nitrogen cold stream.

  • Acquisition: Expose to Cu Kα radiation for 10–30 seconds per frame (0.5° scan width).

  • Validation: Index the first 20 frames. If the unit cell refines with an I/σ > 10 in the low-resolution shells, proceed with full data collection.

Protocol D: Synchrotron Data Collection

  • Mounting: Mount the micro-crystal on a micro-mesh loop to minimize background scattering.

  • Cooling: Plunge-cool in liquid nitrogen and transfer to the beamline via a cryogenic puck system.

  • Acquisition: Utilize a highly attenuated beam with an exposure time of 0.01–0.1 seconds per frame. Employ helical data collection (translating the crystal through the beam) to distribute the radiation dose across the crystal volume.

  • Validation: Monitor the

    
     metric during processing. If high-resolution reflections fade by >15% during the run, radiation damage has compromised the structure, and a fresh crystal must be utilized.
    
Performance Data Comparison
ParameterIn-House Microfocus Cu KαSynchrotron (e.g., SPring-8 BL02B1)
Optimal Crystal Size > 50 µm1 – 20 µm
Wavelength (λ) Fixed: 1.5418 Å (Cu Kα)Tunable: e.g., 0.2483 Å (50 keV)
Beam Divergence ~1.0 mrad< 0.1 mrad
Data Collection Time 4 to 12 hours2 to 10 minutes
Typical Resolution Limit 0.75 – 0.83 Å0.40 – 0.60 Å
Radiation Damage Risk Low to ModerateExtremely High

Conclusion

For the structural determination of (8-Methylquinolin-4-yl)methanamine complexes, Vapor Diffusion remains the gold standard for yielding highly ordered, defect-free crystals. If these crystals exceed 50 µm in size, modern In-House Microfocus Cu Kα systems provide more than enough flux to achieve publishable, high-resolution structures (≤ 0.83 Å) without the logistical hurdles of beamtime applications. However, if the complex stubbornly yields only micro-crystals (<10 µm) via slow evaporation, Synchrotron Radiation is the mandatory, albeit damage-prone, alternative to secure the structural data.

References

  • 1001939-58-7 | (8-Methylquinolin-4-yl)methanamine - BLDpharm. Source: bldpharm.com.
  • Design, Synthesis, Molecular Docking Analysis and Biological Evaluations of 4-[(Quinolin-4-yl)amino]benzamide Derivatives as Novel Anti-Influenza Virus Agents - PMC. Source: nih.gov.
  • Crystallization Methods to Know for Crystallography - Fiveable. Source: fiveable.me.
  • (IUCr) How to grow crystals for X-ray crystallography. Source: iucr.org.
  • Kilohertz Macromolecular Crystallography Using an EIGER Detector at Low X-ray Fluxes. Source: diva-portal.org.
  • Interplay between geometry, electron density, and polarizability of the controversial drug atoxyl in crystal and biological environments - PMC. Source: nih.gov.
  • SDPD-SX: combining a single crystal X-ray diffraction setup with advanced powder data structure determination for use in early stage drug discovery. Source: rsc.org.

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Validation

Validating Synthesis Methods for 4-Aminomethyl Quinolines: A Comparative Technical Guide

Topic: Validating synthesis methods for 4-aminomethyl quinolines Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals Executive Summary The 4-aminomethyl quinoline...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Validating synthesis methods for 4-aminomethyl quinolines Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals

Executive Summary

The 4-aminomethyl quinoline scaffold is a critical pharmacophore in antimalarials, kinase inhibitors, and GPCR ligands. Its synthesis, however, presents a distinct dichotomy between scalability and chemoselectivity . While classical methods (nitrile reduction) offer high throughput for simple primary amines, they often fail when complex functionality is required. Conversely, modern C-H functionalization offers speed but struggles with regiocontrol.

This guide objectively compares four distinct synthetic pathways, validating them against three key metrics: Regioselectivity , Functional Group Tolerance , and Scalability .

Part 1: The Synthetic Landscape (Decision Matrix)

Before selecting a protocol, assess your starting material and target complexity.

  • Route A (Reductive Amination): Best for late-stage diversification with complex amines.

  • Route B (Nitrile Reduction): Best for multi-gram synthesis of primary amines (

    
    ).
    
  • Route C (Benzylic Substitution): Best for low-cost synthesis from abundant Lepidine (4-methylquinoline).

  • Route D (Minisci C-H Functionalization): Best for rapid library generation directly from quinoline.

Part 2: Comparative Analysis & Protocols
Method A: The Convergent Route (Reductive Amination)

Mechanism: Condensation of 4-quinolinecarboxaldehyde with an amine to form an imine/iminium, followed by in situ hydride reduction.

  • Expert Insight: The stability of the 4-quinolinecarboxaldehyde is the limiting factor. It is prone to oxidation (to carboxylic acid) or Cannizzaro disproportionation. Using Sodium Triacetoxyborohydride (STAB) is superior to NaBH

    
     because STAB is less basic and tolerates the aldehyde without reducing it before imine formation.
    
  • Validation Parameter: Chemoselectivity. This method preserves esters, nitriles, and halides on the quinoline ring.

Protocol 1: STAB-Mediated Reductive Amination

  • Imine Formation: Dissolve 4-quinolinecarboxaldehyde (1.0 equiv) and amine (1.1 equiv) in DCE (0.1 M). Add acetic acid (1.0 equiv) if the amine is a salt or unreactive. Stir at RT for 2 hours.

    • Checkpoint: Monitor by TLC.[1] Disappearance of aldehyde spot (

      
       in 50% EtOAc/Hex) and appearance of imine (often lower 
      
      
      
      or streaks).
  • Reduction: Add NaBH(OAc)

    
     (1.5 equiv) in one portion. Stir for 4–16 hours.
    
  • Workup: Quench with sat. NaHCO

    
    . Extract with DCM.
    
  • Purification: Flash chromatography (DCM/MeOH/NH

    
    OH).
    
Method B: The Industrial Route (Nitrile Reduction)

Mechanism: Catalytic hydrogenation of 4-cyanoquinoline.

  • Expert Insight: The challenge here is poisoning and over-reduction . Standard Pd/C often reduces the quinoline ring to tetrahydroquinoline (Py-ring reduction). Raney Nickel is the catalyst of choice because it selectively reduces the nitrile without touching the heteroaromatic ring under controlled conditions.

  • Validation Parameter: Scalability. This is the only method economically viable for >100g batches of the primary amine.

Protocol 2: Raney Nickel/KBH


 Reduction (Mild) 
Safety Note: Raney Nickel is pyrophoric when dry.
  • Preparation: Suspend 4-cyanoquinoline (10 mmol) in Ethanol (25 mL).

  • Catalyst Addition: Add Raney Nickel (approx. 10 mmol, washed with EtOH) and KBH

    
     (40 mmol).
    
  • Reaction: Stir at Room Temperature. Hydrogen gas is generated in situ.

  • Workup: Filter through Celite (keep wet!). Concentrate filtrate.

  • Yield: Typically >90% for simple substrates.

Method C: The Classical Route (Benzylic Substitution)

Mechanism: Radical bromination of 4-methylquinoline (Lepidine) followed by S


2 displacement.
  • Expert Insight: The failure mode here is regioselectivity of bromination . Electrophilic conditions (Br

    
    , Lewis Acid) will brominate the ring (position 3 or 6). You must use radical conditions (NBS, AIBN, CCl
    
    
    
    or PhCF
    
    
    ) to target the methyl group.
  • Validation Parameter: Cost efficiency. Lepidine is significantly cheaper than 4-cyanoquinoline or the aldehyde.

Protocol 3: Radical Bromination & Displacement

  • Bromination: Reflux Lepidine (1.0 equiv), NBS (1.05 equiv), and AIBN (0.1 equiv) in PhCF

    
     (Trifluorotoluene - greener alternative to CCl
    
    
    
    ) for 4 hours.
    • Checkpoint: Check for bis-bromination (impurity). Stop reaction before 100% conversion if bis-bromo species appears (>5%).

  • Displacement: Cool to RT. Filter succinimide. Add filtrate dropwise to a solution of excess amine (3.0 equiv) in THF/K

    
    CO
    
    
    
    .
  • Purification: Acid-base extraction removes unreacted lepidine.

Method D: The Emerging Route (Minisci C-H Functionalization)

Mechanism: Addition of an alkyl radical (generated via photocatalysis or peroxide) to the protonated quinoline.

  • Expert Insight: The "Senior Scientist" caveat: C2 vs. C4 Selectivity . Quinolines are naturally prone to nucleophilic radical attack at C2. To achieve C4 selectivity, steric bulk on the radical source or specific solvent effects (e.g., TFA/DCM mixtures) are required. This method is excellent for screening but risky for scale-up.

  • Validation Parameter: Step Economy. One step from the parent quinoline.

Part 3: Data & Performance Metrics
MetricMethod A: Reductive AminationMethod B: Nitrile ReductionMethod C: Benzylic Sub.Method D: Minisci C-H
Primary Scope Secondary/Tertiary AminesPrimary Amines (

)
Sec/Tert AminesAlkyl/Aminomethyl
Typical Yield 75–95%85–95%50–70% (2 steps)40–60%
Atom Economy Moderate (Boron waste)HighLow (Bromine waste)High
Regioselectivity Perfect (Pre-defined)Perfect (Pre-defined)Good (w/ Radical cond.)Variable (C2/C4 mix)
Key Risk Aldehyde instabilityH

Safety / Pyrophoric Ni
Bis-brominationIsomer separation
Part 4: Visualization of Workflows

The following diagrams illustrate the decision logic and the mechanistic pathways.

G Start Target: 4-Aminomethyl Quinoline Aldehyde Precursor: 4-CHO Start->Aldehyde Nitrile Precursor: 4-CN Start->Nitrile Methyl Precursor: 4-Me (Lepidine) Start->Methyl Base Precursor: Quinoline (H) Start->Base RedAm Method A: Reductive Amination (NaBH(OAc)3) Aldehyde->RedAm Mildest Raney Method B: Nitrile Reduction (Raney Ni / H2) Nitrile->Raney Scalable RadBrom Method C: Benzylic Bromination (NBS / Amine) Methyl->RadBrom Cheapest Minisci Method D: Minisci Reaction (Radical + H+) Base->Minisci Fastest Complex Complex Secondary/ Tertiary Amines RedAm->Complex Primary Primary Amines (-CH2NH2) Raney->Primary RadBrom->Complex Library Diverse Analogs (Screening) Minisci->Library

Caption: Figure 1. Strategic Selection of Synthesis Methods based on Precursor Availability and Target Amine Complexity.

Minisci Q Quinoline QH Protonated Quinoline (Activated) Q->QH Activation H_plus Acid (H+) H_plus->QH Transition Radical Addition QH->Transition Radical •CH2-NH-PG (Nucleophilic Radical) Radical->Transition C2 C2-Attack (Major) Often Undesired Transition->C2 Kinetic Control C4 C4-Attack (Minor) Target Product Transition->C4 Requires Steric/Solvent Tuning

Caption: Figure 2. The Regioselectivity Challenge in Minisci C-H Functionalization (C2 vs C4).

Part 5: References
  • Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry. Link

  • Wu, B., et al. (2008). "Raney Ni/KBH4: An efficient and mild system for the reduction of nitriles to amines." Tetrahedron Letters. Link

  • Proctor, R. S. J., & Phipps, R. J. (2019). "Recent Advances in Minisci-Type Reactions." Angewandte Chemie International Edition. Link

  • Djerassi, C. (1948). "Brominations with N-Bromosuccinimide." Chemical Reviews. Link

  • BenchChem. (2025).[1] "Application Notes and Protocols for the Reductive Amination of 4-Chloroquinoline-6-carbaldehyde." Link

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of (8-Methylquinolin-4-yl)methanamine for Laboratory Professionals

Researchers, scientists, and drug development professionals are at the forefront of innovation, and with that comes the critical responsibility of ensuring a safe laboratory environment. The proper handling and disposal...

Author: BenchChem Technical Support Team. Date: March 2026

Researchers, scientists, and drug development professionals are at the forefront of innovation, and with that comes the critical responsibility of ensuring a safe laboratory environment. The proper handling and disposal of chemical reagents are paramount to protecting both personnel and the environment. This guide provides a detailed, step-by-step protocol for the safe disposal of (8-Methylquinolin-4-yl)methanamine, a compound that, like many of its quinoline derivatives, requires careful management as hazardous waste. Our commitment is to empower you with the knowledge to handle such materials confidently and in full compliance with safety regulations.

I. Immediate Safety and Hazard Assessment

Core Principles for Handling:

  • Assume Hazard: Treat (8-Methylquinolin-4-yl)methanamine with the same level of caution as other hazardous quinoline derivatives.

  • Avoid Environmental Release: Under no circumstances should this compound or its containers be disposed of in regular trash or emptied into drains.[1][3][4]

  • Adherence to Regulations: All disposal procedures must comply with local, state, and federal hazardous waste regulations.[5]

II. Personal Protective Equipment (PPE): Your First Line of Defense

Before initiating any handling or disposal procedures, the correct Personal Protective Equipment (PPE) is mandatory.[2] This is not merely a recommendation but a critical safety requirement to prevent exposure.

  • Eye Protection: Chemical safety goggles or a full-face shield are required to protect against splashes.[2][6]

  • Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves. Always inspect gloves for any signs of degradation or perforation before use.[1][2][6]

  • Body Protection: A full-length laboratory coat is essential to protect skin from potential contact.[2]

  • Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator should be used in a well-ventilated area or under a chemical fume hood.[7]

PPE ComponentSpecificationRationale
Eye Protection Chemical Safety Goggles/Face ShieldPrevents eye irritation and serious eye damage from splashes.[2][6][8]
Hand Protection Nitrile Gloves (or equivalent)Protects against skin contact, which can be harmful.[1][2][6]
Body Protection Full-Length Lab CoatMinimizes skin exposure.[2]
Respiratory Protection NIOSH-Approved RespiratorRequired if dust or aerosols are generated to prevent respiratory irritation.[7]
III. Step-by-Step Disposal Protocol

The guiding principle for the disposal of (8-Methylquinolin-4-yl)methanamine is the strict segregation and containment of all waste streams. All materials that have come into contact with the compound are to be considered hazardous waste.

Step 1: Waste Segregation at the Source

Proper segregation is crucial to prevent accidental chemical reactions and to ensure compliant disposal.

  • Solid Waste: Collect any solid (8-Methylquinolin-4-yl)methanamine, contaminated weighing papers, or pipette tips in a designated, leak-proof, and clearly labeled solid hazardous waste container.[2][6]

  • Liquid Waste: Solutions containing (8-Methylquinolin-4-yl)methanamine should be collected in a separate, compatible, and clearly labeled hazardous liquid waste container. Do not mix with other waste streams unless their compatibility is confirmed.[2][6]

  • Contaminated Materials: Any PPE, such as gloves, that is contaminated must be disposed of as hazardous solid waste.[6] Glassware should be decontaminated by rinsing with a suitable solvent (e.g., acetone or ethanol), and this rinsate must be collected as hazardous liquid waste.[6]

Step 2: Waste Container Management

  • Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "(8-Methylquinolin-4-yl)methanamine".[5]

  • Closure: Keep waste containers securely sealed at all times, except when adding waste.[5]

  • Storage: Store waste containers in a designated satellite accumulation area within the laboratory, away from incompatible materials.[5][9]

Step 3: Spill Management

In the event of a spill, prompt and safe cleanup is essential.

  • Evacuate and Ventilate: If the spill is significant, evacuate the immediate area and ensure adequate ventilation.

  • Don PPE: Before addressing the spill, put on the appropriate PPE as outlined in Section II.

  • Contain and Absorb: For liquid spills, use an inert absorbent material (e.g., sand, vermiculite) to contain and soak up the substance.[1][7] For solid spills, carefully sweep or scoop the material to avoid generating dust.[6]

  • Collect Waste: Place all contaminated absorbent material and any collected solid into a sealed, labeled hazardous waste container.[1][6][7]

  • Decontaminate: Clean the spill area thoroughly.

Step 4: Final Disposal

The ultimate disposal of (8-Methylquinolin-4-yl)methanamine waste must be handled by professionals.

  • Licensed Disposal Facility: Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EH&S) department or a licensed hazardous waste disposal contractor.[2][6]

  • Method of Destruction: These facilities will typically use high-temperature incineration or other chemical treatment methods to neutralize the hazardous properties of the compound.[6]

IV. Disposal Decision Workflow

To aid in the decision-making process for the proper disposal route, the following workflow diagram has been developed.

DisposalWorkflow cluster_generation Waste Generation cluster_characterization Waste Characterization cluster_containment Containment cluster_final Final Disposal Waste Generation of (8-Methylquinolin-4-yl)methanamine Waste IsSolid Is the waste solid? Waste->IsSolid Decon Decontaminate glassware, collect rinsate as liquid waste. Dispose of other materials as solid waste. Waste->Decon Contaminated Materials SolidContainer Place in a labeled hazardous solid waste container IsSolid->SolidContainer Yes LiquidContainer Place in a labeled hazardous liquid waste container IsSolid->LiquidContainer No EHS Contact EH&S or Licensed Hazardous Waste Contractor SolidContainer->EHS LiquidContainer->EHS Decon->EHS FinalDisposal Disposal via High-Temperature Incineration or Chemical Treatment EHS->FinalDisposal caption Disposal Workflow for (8-Methylquinolin-4-yl)methanamine

Caption: Disposal workflow for (8-Methylquinolin-4-yl)methanamine waste.

This guide is intended to provide a robust framework for the safe disposal of (8-Methylquinolin-4-yl)methanamine. Always prioritize safety and consult your institution's specific protocols and the relevant Safety Data Sheets for any chemicals you handle. By adhering to these procedures, you contribute to a safer research environment for yourself, your colleagues, and the broader community.

References

  • Safe Disposal of Quinolin-8-ylmethanesulfonamide: A Procedural Guide. Benchchem.
  • Proper Disposal of 5,6-Dihydroxy-8-aminoquinoline: A Comprehensive Guide for Laboratory Professionals. Benchchem.
  • Methylamine - HAZARD SUMMARY. New Jersey Department of Health.
  • Safety Data Sheet: quinoline. Chemos GmbH&Co.KG.
  • SAFETY DATA SHEET. Sigma-Aldrich.
  • Quinoline CAS No 91-22-5 MATERIAL SAFETY DATA SHEET SDS/MSDS. CDH Fine Chemical.
  • OSHA Method 40: Methylamine. US EPA.
  • QUINOLINE FOR SYNTHESIS. Loba Chemie.
  • material safety data sheet sds/msds. CDH Fine Chemical.
  • SAFETY DATA SHEET. Tokyo Chemical Industry.
  • Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. EPA NEPIS.
  • Safety data sheet. N-Methylaniline.
  • SAFETY DATA SHEET. Sigma-Aldrich.
  • SAFETY DATA SHEET. Fisher Scientific.
  • EPA HAZARDOUS WASTE CODES. EPA.
  • safety data sheet. Enamine.
  • Safety Data Sheet: 8-Methylquinoline. Chemos GmbH&Co.KG.
  • Safety Data Sheet. Cayman Chemical.
  • Proper Disposal of Boc-NH-PEG6-amine: A Step-by-Step Guide for Laboratory Professionals. Benchchem.
  • OSHA Chemical Hazards And Communication. NCBI Bookshelf.
  • METHYLAMINE. Occupational Safety and Health Administration.
  • Guidelines for the Disposal of Small Quantities of Unused Pesticides. EPA.
  • (quinolin-4-yl)methanamine dihydrochloride. Sigma-Aldrich.
  • OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. SiteDocs.
  • Chemical Compatibility Database. Cole-Parmer.
  • January 2025 EPA Waste Management Updates Newsletter. GovDelivery.
  • Chemical Compatibility Calculator. DWK Life Sciences.
  • Quinolin-4-yl-methylamine dihydrochloride. Santa Cruz Biotechnology.
  • Chemical Resistance Chart. Mettler Toledo.

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Handling

A Comprehensive Guide to Personal Protective Equipment for Handling (8-Methylquinolin-4-yl)methanamine

This document provides essential procedural guidance for researchers, scientists, and drug development professionals on the safe handling of (8-Methylquinolin-4-yl)methanamine. Given the absence of a specific Safety Data...

Author: BenchChem Technical Support Team. Date: March 2026

This document provides essential procedural guidance for researchers, scientists, and drug development professionals on the safe handling of (8-Methylquinolin-4-yl)methanamine. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this guide synthesizes data from structurally analogous quinoline and aromatic amine compounds to establish a robust safety protocol. The core principle is to treat (8-Methylquinolin-4-yl)methanamine with a high degree of caution, assuming a hazard profile consistent with related molecules.

The quinoline moiety is associated with potential carcinogenicity, mutagenicity, and toxicity, while the aminomethane group introduces risks common to aromatic amines, including skin and respiratory sensitization.[1] Therefore, a multi-layered Personal Protective Equipment (PPE) strategy is not merely recommended but essential for minimizing exposure risk.

Hazard Analysis and Risk Mitigation

A thorough risk assessment is the foundational step before handling (8-Methylquinolin-4-yl)methanamine. The potential hazards are extrapolated from data on related compounds:

Hazard CategoryAnalogous Compound(s)Key Findings
Acute Toxicity (Oral) QuinolineToxic if swallowed.[1]
Acute Toxicity (Dermal) QuinolineHarmful in contact with skin.[1][2]
Skin Corrosion/Irritation 8-Methylquinoline, QuinolineCauses skin irritation.[1][3][4][5]
Serious Eye Damage/Irritation 8-Methylquinoline, QuinolineCauses serious eye irritation.[1][3][4][5]
Germ Cell Mutagenicity Quinoline, 8-MethylquinolineSuspected of causing genetic defects.[1][6]
Carcinogenicity QuinolineMay cause cancer.[1]
Respiratory Irritation 4-MethylquinolineMay cause respiratory irritation.[7]

This data necessitates a stringent approach to PPE selection and handling procedures to prevent all routes of exposure: inhalation, dermal contact, and ingestion.

Core PPE Requirements: A Multi-Layered Defense

A comprehensive PPE ensemble is mandatory for all procedures involving (8-Methylquinolin-4-yl)methanamine, from weighing and transfer to reaction work-up and purification.

Hand Protection: The First Barrier
  • Requirement: Chemical-resistant gloves tested to EN 374 standards.

  • Recommended Material: Nitrile gloves are a suitable initial choice. However, for prolonged handling or in the case of a spill, double-gloving or the use of heavier-duty butyl rubber gloves is recommended.

  • Causality: Aromatic amines and quinoline derivatives can be absorbed through the skin.[2] Standard latex gloves offer insufficient protection. It is crucial to check the manufacturer's glove compatibility charts for specific breakthrough times. Always inspect gloves for any signs of degradation or perforation before use.

Eye and Face Protection: Shielding from Splashes and Aerosols
  • Requirement: Tightly fitting chemical splash goggles are the minimum requirement.

  • Enhanced Precaution: A full-face shield must be worn over safety goggles during procedures with a high risk of splashing or aerosol generation (e.g., heating, vacuum filtration, or transfers of large quantities).

  • Causality: The compound is expected to be a severe eye irritant.[3][4][5] Standard safety glasses do not provide a sufficient seal to protect against vapors and fine splashes.

Skin and Body Protection: Preventing Systemic Exposure
  • Requirement: A clean, buttoned laboratory coat must be worn at all times.

  • For Increased Risk Scenarios: For larger-scale work or when there is a significant risk of spillage, a chemical-resistant apron or coveralls should be worn over the lab coat.

  • Causality: To prevent accidental skin contact and contamination of personal clothing, which could lead to prolonged exposure.

Respiratory Protection: Controlling Inhalation Risks
  • Primary Control: All handling of solid and solutions of (8-Methylquinolin-4-yl)methanamine must be conducted within a certified chemical fume hood to minimize inhalation of dust or aerosols.[8][9][10]

  • Secondary Precaution: If a fume hood is not available or during emergency situations such as a large spill, a NIOSH-approved respirator with organic vapor cartridges and a particulate pre-filter is required.[11][12]

  • Causality: Quinoline compounds can be harmful if inhaled.[13] The methanamine side chain may also contribute to respiratory irritation.

Procedural Workflow for Safe Handling

The following step-by-step process integrates the use of PPE into the handling workflow to ensure maximum safety.

Step 1: Preparation and Pre-Donning

  • Verify that the chemical fume hood is functioning correctly.

  • Ensure an emergency eyewash station and safety shower are accessible and unobstructed.[13]

  • Gather all necessary equipment and reagents.

  • Don the primary layer of PPE: lab coat and safety goggles.

Step 2: Weighing and Transfer of Solids

  • Perform all weighing and transfers within the fume hood.

  • Don two pairs of nitrile gloves.

  • Use a disposable weighing boat to prevent contamination of balances.

  • Handle the solid with care to avoid generating dust.[8]

Step 3: Solution Preparation and Reaction

  • Add solvents slowly to the solid to avoid splashing.

  • If the procedure involves heating or agitation, ensure the apparatus is securely clamped.

  • Wear a face shield over safety goggles during any transfers of solutions.

Step 4: Post-Handling and Decontamination

  • After handling is complete, carefully remove the outer pair of gloves and dispose of them as hazardous waste.

  • Wipe down all surfaces in the fume hood with an appropriate solvent to decontaminate them.

  • Wash hands thoroughly with soap and water after removing all PPE.[1][3][4]

Emergency Response and Disposal Plan

Spill Management

  • In the event of a small spill within the fume hood, absorb the material with an inert absorbent such as vermiculite or sand.

  • For larger spills, evacuate the area and follow your institution's emergency procedures.

  • Do not attempt to clean up a large spill without appropriate respiratory protection.

Waste Disposal

  • All materials contaminated with (8-Methylquinolin-4-yl)methanamine, including gloves, weighing boats, and absorbent materials, must be treated as hazardous waste.[8][13]

  • Collect solid waste in a clearly labeled, sealed container.

  • Liquid waste containing the compound should be collected in a separate, compatible, and clearly labeled hazardous liquid waste container.[8]

Visualizing the PPE Selection Process

The following diagram outlines the decision-making process for selecting the appropriate level of PPE.

PPE_Selection_Workflow PPE Selection Workflow for (8-Methylquinolin-4-yl)methanamine Start Start: Assess Task Task Handling (8-Methylquinolin-4-yl)methanamine? Start->Task SmallScale Small Scale / Low Risk (e.g., <1g, in fume hood) Task->SmallScale Yes LargeScale Large Scale / High Risk (e.g., >1g, potential splash) Task->LargeScale Yes CorePPE Core PPE: - Lab Coat - Safety Goggles - Nitrile Gloves (Single Pair) SmallScale->CorePPE Yes EnhancedPPE Enhanced PPE: - Core PPE - Face Shield - Double Nitrile/Butyl Gloves - Chemical Apron LargeScale->EnhancedPPE Yes FumeHood Work in Fume Hood? CorePPE->FumeHood EnhancedPPE->FumeHood Respirator Add Respirator (Organic Vapor/Particulate) FumeHood->Respirator No Proceed Proceed with Caution FumeHood->Proceed Yes Respirator->Proceed

Caption: A flowchart illustrating the procedural steps for selecting the appropriate PPE.

References

  • Benchchem. Essential Safety and Logistical Information for Handling Quinolinium, 7-hydroxy-1-methyl-.
  • What are the Health and Safety Guidelines for Using Amines?.
  • How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide.
  • Benchchem. Safe Disposal of Quinolin-8-ylmethanesulfonamide: A Procedural Guide.
  • Chemos GmbH&Co.KG. Safety Data Sheet: quinoline.
  • Techno PharmChem. QUINOLINE FOR SYNTHESIS MATERIAL SAFETY DATA SHEET.
  • Fisher Scientific. SAFETY DATA SHEET.
  • Sinocure Chemical Group. Quinoline: Synthesis, Applications, and Environmental Impact.
  • Benchchem. Personal protective equipment for handling (R)-N-(1-phenylethyl)propan-2-amine.
  • Tokyo Chemical Industry. SAFETY DATA SHEET.
  • Sigma-Aldrich. SAFETY DATA SHEET.
  • Fisher Scientific. SAFETY DATA SHEET.
  • ECHEMI. 8-Methylquinoline SDS, 611-32-5 Safety Data Sheets.
  • Enamine. safety data sheet - 1. PRODUCT AND COMPANY IDENTIFICATION 2. HAZARDS IDENTIFICATION.
  • CDH Fine Chemical. material safety data sheet sds/msds.
  • National Toxicology Program (NTP). Nomination Background: 8-Methylquinoline (CASRN: 611-32-5).

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